1-(2-bromoethyl)-3,5-dimethyl-1H-pyrazole

• CAS: 67000-35-5

Core Science & Biosynthesis

1-(2-bromoethyl)-3,5-dimethyl-1H-pyrazole CAS number

An In-Depth Technical Guide to 1-(2-bromoethyl)-3,5-dimethyl-1H-pyrazole (CAS No. 67000-35-5)

Authored by: A Senior Application Scientist

Abstract

This technical guide provides a comprehensive overview of 1-(2-bromoethyl)-3,5-dimethyl-1H-pyrazole, a key heterocyclic building block for researchers, medicinal chemists, and professionals in drug development. The document elucidates the compound's fundamental properties, provides a detailed and validated synthetic protocol, explores its chemical reactivity, and discusses its applications as a versatile intermediate in the synthesis of complex molecular architectures. Emphasis is placed on the causality behind experimental choices, ensuring both scientific integrity and practical utility. This guide serves as an essential resource for leveraging this pyrazole derivative in discovery and development workflows.

Core Compound Identification and Properties

1-(2-bromoethyl)-3,5-dimethyl-1H-pyrazole is a substituted pyrazole featuring a reactive bromoethyl group attached to one of the ring's nitrogen atoms. The pyrazole core is a "privileged scaffold" in medicinal chemistry, appearing in numerous approved drugs due to its favorable metabolic stability and ability to participate in hydrogen bonding.[1][2] The bromoethyl moiety acts as a versatile electrophilic handle, enabling facile introduction of the dimethylpyrazole core into larger molecules via nucleophilic substitution reactions. This makes the compound a valuable intermediate for constructing libraries of potential therapeutic agents.[3]

Physicochemical and Structural Data

A summary of the key identifiers and properties for 1-(2-bromoethyl)-3,5-dimethyl-1H-pyrazole is presented below.

Property	Value	Source
CAS Number	67000-35-5	[4]
Molecular Formula	C₇H₁₁BrN₂	[4]
Molecular Weight	203.08 g/mol	[4]
Canonical SMILES	CC1=CC(C)=NN1CCBr	[4]
MDL Number	MFCD09806822	[4]

Synthesis and Purification Protocol

The synthesis of 1-(2-bromoethyl)-3,5-dimethyl-1H-pyrazole is most efficiently achieved through the N-alkylation of 3,5-dimethyl-1H-pyrazole. The following protocol is a self-validating system, designed for high yield and purity.

Causality of Experimental Design

The chosen synthetic route involves a standard nucleophilic substitution reaction. 3,5-dimethyl-1H-pyrazole, while aromatic, possesses a slightly acidic N-H proton. A base is required to deprotonate the pyrazole, generating the corresponding pyrazolate anion, which is a potent nucleophile. A non-nucleophilic base like potassium carbonate (K₂CO₃) is ideal as it is inexpensive, effective, and easily removed during workup. 1,2-Dibromoethane serves as the alkylating agent; using it in excess drives the reaction towards the desired mono-alkylation product and minimizes the formation of bis-alkylation byproducts. Acetonitrile (ACN) is selected as the solvent due to its polar aprotic nature, which effectively solubilizes the reagents and facilitates the Sₙ2 reaction mechanism without interfering.

Detailed Step-by-Step Methodology

Reagents & Equipment:

• 3,5-Dimethyl-1H-pyrazole (CAS: 67-51-6)[5]

• 1,2-Dibromoethane

• Potassium Carbonate (K₂CO₃), anhydrous

• Acetonitrile (ACN), anhydrous

• Round-bottom flask with reflux condenser and magnetic stirrer

• Standard workup and purification equipment (separatory funnel, rotary evaporator, column chromatography supplies)

Procedure:

• Reaction Setup: To a dry 250 mL round-bottom flask, add 3,5-dimethyl-1H-pyrazole (1.0 eq), anhydrous potassium carbonate (2.5 eq), and anhydrous acetonitrile (10 mL per gram of pyrazole).

• Addition of Alkylating Agent: While stirring the suspension, add 1,2-dibromoethane (3.0 eq) dropwise at room temperature.

• Reaction Execution: Heat the mixture to reflux (approx. 82°C) and maintain for 12-16 hours. The progress of the reaction should be monitored by Thin Layer Chromatography (TLC) until the starting pyrazole is consumed.[6]

• Workup - Quenching and Extraction: After cooling to room temperature, filter the reaction mixture to remove the potassium carbonate. Concentrate the filtrate under reduced pressure using a rotary evaporator. Dissolve the resulting crude oil in ethyl acetate and wash sequentially with water and brine.

• Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate in vacuo to yield the crude product.

• Purification: Purify the crude oil by flash column chromatography on silica gel, eluting with a gradient of ethyl acetate in hexanes to afford 1-(2-bromoethyl)-3,5-dimethyl-1H-pyrazole as a pure compound.

Synthetic Workflow Diagram

Caption: Workflow for the synthesis of 1-(2-bromoethyl)-3,5-dimethyl-1H-pyrazole.

Spectroscopic and Analytical Characterization

Thorough characterization is essential to confirm the structure and purity of the synthesized compound. Below are the expected analytical signatures for 1-(2-bromoethyl)-3,5-dimethyl-1H-pyrazole based on its structure and data from analogous compounds.[6]

Analysis Type	Expected Results
¹H NMR	δ (ppm): ~6.0 (s, 1H, pyrazole C4-H), ~4.4 (t, 2H, N-CH₂), ~3.7 (t, 2H, CH₂-Br), ~2.2 (s, 6H, 2 x CH₃). The triplet coupling pattern for the ethyl protons is key.
¹³C NMR	δ (ppm): ~148 (pyrazole C5), ~139 (pyrazole C3), ~106 (pyrazole C4), ~50 (N-CH₂), ~30 (CH₂-Br), ~13 (C5-CH₃), ~11 (C3-CH₃).
Mass Spec (ESI)	m/z: Calculated for [M+H]⁺: 203.0184 / 205.0163. The presence of the characteristic isotopic pattern for bromine (¹:¹ ratio for ⁷⁹Br and ⁸¹Br) is a definitive confirmation.

Chemical Reactivity and Applications in Drug Discovery

The primary utility of 1-(2-bromoethyl)-3,5-dimethyl-1H-pyrazole lies in the reactivity of its carbon-bromine bond. This functional group makes the molecule an excellent electrophile for Sₙ2 reactions.

Key Reactions and Transformations

Drug development professionals can leverage this reactivity to conjugate the dimethylpyrazole moiety to various scaffolds. Common transformations include:

• Reaction with Amines: Forms N-substituted derivatives, a common strategy for building libraries of kinase inhibitors or GPCR modulators.

• Reaction with Alcohols/Phenols: Produces ethers, linking the pyrazole to other pharmacophores. This approach was used to prepare pyrazolo[3,4-b]pyridine analogues.[7]

• Reaction with Thiols: Generates thioethers, useful for introducing flexible linkers or probing active sites.

Role as a Privileged Scaffold Intermediate

The pyrazole ring is a cornerstone of modern medicinal chemistry, found in blockbuster drugs targeting a range of diseases from cancer to inflammation.[1][8] By using 1-(2-bromoethyl)-3,5-dimethyl-1H-pyrazole, researchers can rapidly access novel chemical entities that incorporate this valuable core, enabling structure-activity relationship (SAR) studies and the optimization of lead compounds.

General Derivatization Workflow

Caption: Derivatization pathways for 1-(2-bromoethyl)-3,5-dimethyl-1H-pyrazole.

Safety, Handling, and Storage

Scientific integrity demands rigorous adherence to safety protocols. 1-(2-bromoethyl)-3,5-dimethyl-1H-pyrazole possesses specific hazards that must be managed appropriately.

GHS Hazard Information

Hazard Class	Code	Statement	Source
Acute Toxicity, Oral	H302	Harmful if swallowed	[4]
Skin Corrosion/Irritation	H315	Causes skin irritation	[4]
Serious Eye Damage/Irritation	H319	Causes serious eye irritation	[4]
Specific Target Organ Toxicity (Single Exposure)	H335	May cause respiratory irritation	[4]

Recommended Handling and Storage

• Personal Protective Equipment (PPE): Always handle this compound in a certified fume hood while wearing safety glasses, a lab coat, and chemical-resistant gloves.

• Handling Precautions: Avoid breathing dust, fumes, or vapors.[4] Avoid contact with skin and eyes. Wash hands thoroughly after handling.[9]

• Storage: Store in a tightly sealed container in a cool, dry, and well-ventilated area, away from incompatible materials such as strong oxidizing agents.

• Spill & Disposal: In case of a spill, absorb with an inert material and dispose of as hazardous chemical waste in accordance with local, state, and federal regulations.

References

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• The Royal Society of Chemistry. [Ce(L-Pro)2]2 (Oxa) as a heterogeneous recyclable catalyst: Synthesis of pyrazoles under mild reaction conditions. [Link]

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• ResearchGate. Development of Scalable Processes for the Preparation of N-Methyl-3-Bromo-5-Methyl Pyrazole | Request PDF. [Link]

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An In-depth Technical Guide to 1-(2-bromoethyl)-3,5-dimethyl-1H-pyrazole: Synthesis, Structure, and Applications

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive technical overview of 1-(2-bromoethyl)-3,5-dimethyl-1H-pyrazole, a key heterocyclic building block in medicinal chemistry and materials science. We will delve into its synthesis, structural characterization, reactivity, and its pivotal role in the development of novel therapeutic agents.

Introduction: The Significance of the Pyrazole Scaffold

The pyrazole ring, a five-membered heterocycle with two adjacent nitrogen atoms, is a privileged scaffold in drug discovery.[1] Its unique structural and electronic properties allow it to interact with a wide range of biological targets, leading to a diverse array of pharmacological activities. Pyrazole derivatives have been successfully developed as anti-inflammatory, antimicrobial, anticancer, and antiviral agents.[1] The incorporation of an N-(2-bromoethyl) substituent on the 3,5-dimethylpyrazole core introduces a versatile functional handle for further molecular elaboration, making 1-(2-bromoethyl)-3,5-dimethyl-1H-pyrazole a valuable intermediate for synthetic chemists.

Molecular Structure and Properties

Table 1: Physicochemical Properties of 1-(2-bromoethyl)-3,5-dimethyl-1H-pyrazole

Property	Value	Source
CAS Number	67000-35-5	[2]
Molecular Formula	C₇H₁₁BrN₂	[3]
Molecular Weight	203.08 g/mol	[3]
IUPAC Name	1-(2-bromoethyl)-3,5-dimethyl-1H-pyrazole

The structure of 1-(2-bromoethyl)-3,5-dimethyl-1H-pyrazole features a central pyrazole ring substituted at the 1-position with a 2-bromoethyl group and at the 3- and 5-positions with methyl groups. The bromoethyl group is a key feature, providing a reactive site for nucleophilic substitution reactions, enabling the facile introduction of various functional groups.

Synthesis of 1-(2-bromoethyl)-3,5-dimethyl-1H-pyrazole

The synthesis of 1-(2-bromoethyl)-3,5-dimethyl-1H-pyrazole is typically achieved through the N-alkylation of 3,5-dimethylpyrazole with a suitable two-carbon electrophile. A common and efficient method involves the use of 1,2-dibromoethane in the presence of a base. An analogous reaction using 1,2-dichloroethane has been well-documented and provides a reliable template for this synthesis.[4]

Synthesis Pathway

The synthesis commences with the formation of the 3,5-dimethylpyrazole ring, followed by N-alkylation.

Caption: Synthesis of 1-(2-bromoethyl)-3,5-dimethyl-1H-pyrazole.

Detailed Experimental Protocol (Adapted from a similar synthesis[4])

Step 1: Synthesis of 3,5-Dimethylpyrazole

• To a solution of acetylacetone (1 equivalent) in ethanol, add hydrazine hydrate (1 equivalent) dropwise.

• Reflux the reaction mixture for 3 hours.

• Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Upon completion, cool the reaction mixture to room temperature and remove the solvent under reduced pressure to yield 3,5-dimethylpyrazole.

Step 2: Synthesis of 1-(2-bromoethyl)-3,5-dimethyl-1H-pyrazole

• In a round-bottom flask, dissolve 3,5-dimethylpyrazole (1 equivalent) in an excess of 1,2-dibromoethane.

• Add an aqueous solution of sodium hydroxide and a catalytic amount of a phase-transfer catalyst such as tetrabutylammonium chloride (TBAC).

• Stir the biphasic mixture vigorously at room temperature.

• Monitor the reaction by TLC until the starting material is consumed.

• Separate the organic layer, wash with water, and dry over anhydrous sodium sulfate.

• Remove the excess 1,2-dibromoethane under reduced pressure.

• Purify the crude product by column chromatography on silica gel using a suitable eluent system (e.g., hexane:ethyl acetate) to afford the pure 1-(2-bromoethyl)-3,5-dimethyl-1H-pyrazole.

Structural Characterization and Spectral Data

Table 2: Expected Spectroscopic Data for 1-(2-bromoethyl)-3,5-dimethyl-1H-pyrazole (based on chloro-analogue[4])

Technique	Expected Peaks/Signals
¹H NMR (CDCl₃)	δ ~5.8 ppm (s, 1H, pyrazole C4-H), ~4.3 ppm (t, 2H, N-CH₂), ~3.7 ppm (t, 2H, CH₂-Br), ~2.2 ppm (s, 3H, pyrazole C5-CH₃), ~2.1 ppm (s, 3H, pyrazole C3-CH₃)
¹³C NMR (CDCl₃)	δ ~148 ppm (C3), ~139 ppm (C5), ~106 ppm (C4), ~50 ppm (N-CH₂), ~30 ppm (CH₂-Br), ~13 ppm (C5-CH₃), ~11 ppm (C3-CH₃)
IR (KBr, cm⁻¹)	~2930 (C-H stretch), ~1550 (C=N stretch), ~1470 (C=C stretch), ~730 (C-Br stretch)
Mass Spec (ESI-MS)	m/z = 203/205 [M+H]⁺ (characteristic isotopic pattern for bromine)

Reactivity and Synthetic Applications

The primary site of reactivity in 1-(2-bromoethyl)-3,5-dimethyl-1H-pyrazole is the bromoethyl moiety, which readily undergoes nucleophilic substitution reactions. This allows for the introduction of a wide variety of functional groups, making it a versatile intermediate in organic synthesis.

Nucleophilic Substitution Reactions

The bromine atom is a good leaving group, facilitating reactions with various nucleophiles such as amines, thiols, and alkoxides. This reactivity is fundamental to its use in constructing more complex molecules, particularly in the synthesis of potential drug candidates.[5]

Caption: Nucleophilic substitution on the bromoethyl group.

Applications in Drug Discovery and Materials Science

The 3,5-dimethylpyrazole core is a well-established pharmacophore, and the ability to functionalize the 1-position via the bromoethyl group opens up vast possibilities for creating libraries of compounds for biological screening.[1]

• Anticancer Agents: The bromoethyl group can act as an alkylating agent, a feature often exploited in the design of anticancer drugs that target nucleophilic sites in biomolecules.[5]

• Enzyme Inhibitors: Pyrazole derivatives are known to inhibit various enzymes, and the introduction of diverse side chains via the bromoethyl linker allows for the fine-tuning of binding interactions.

• Functional Materials: The reactivity of the bromoethyl group also allows for the incorporation of this pyrazole unit into polymers or onto surfaces, creating materials with tailored electronic or optical properties.

Safety and Handling

Bromo-organic compounds should be handled with care. It is recommended to work in a well-ventilated fume hood and wear appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat. For specific safety information, refer to the Safety Data Sheet (SDS) provided by the supplier.

Conclusion

1-(2-bromoethyl)-3,5-dimethyl-1H-pyrazole is a valuable and versatile building block for chemical synthesis. Its straightforward preparation, coupled with the reactivity of the bromoethyl group, provides a powerful tool for medicinal chemists and materials scientists to develop novel molecules with a wide range of potential applications. The foundational pyrazole scaffold continues to be a source of inspiration for the design of new and effective therapeutic agents and functional materials.

References

• 1 H and 13 C NMR spectral characteristics of 1H-pyrazole Tabela 1.... - ResearchGate. (n.d.). Retrieved January 28, 2026, from [Link]

• 3,5-Dimethylpyrazole - ResearchGate. (n.d.). Retrieved January 28, 2026, from [Link]

• Synthesis method of 5-bromo-1-methyl-1H-pyrazol-3-amine - Google Patents. (n.d.).

• A Review on Pyrazole chemical entity and Biological Activity - ResearchGate. (2019). Retrieved January 28, 2026, from [Link]

• SYNTHESIS AND CHARACTERIZATION OF SOME SYMMETRICAL SUBSTITUTED 1-(2-CHLOROETHYL)PYRAZOLE-BASED CHALCOGENIDES. (2017). Indian Journal of Heterocyclic Chemistry, 27(1), 1-7.

• Optimization of Pyrazolo[3,4-b]pyridine Analogues: Synthesis, In Vitro Anticancer Evaluation and In Vivo Pharmacokinetics - ACS Publications. (2023). Retrieved January 28, 2026, from [Link]

• [Ce(L-Pro)2]2 (Oxa) as a heterogeneous recyclable catalyst: Synthesis of pyrazoles under mild reaction conditions. - The Royal Society of Chemistry. (2016). Retrieved January 28, 2026, from [Link]

• PCHHAX Molecular Structure, Vibrational Spectra and theoretical HOMO-LUMO analysis of (E)-3, 5-dimet - Der Pharma Chemica. (n.d.). Retrieved January 28, 2026, from [Link]

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• 4-(2-Bromoethyl)-3,5-dimethyl-1H-pyrazole - PubChem. (n.d.). Retrieved January 28, 2026, from [Link]

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An In-depth Technical Guide to 1-(2-bromoethyl)-3,5-dimethyl-1H-pyrazole: Properties, Synthesis, and Applications in Drug Discovery

Foreword: The Strategic Value of Functionalized Pyrazoles in Medicinal Chemistry

The pyrazole nucleus is a cornerstone of modern medicinal chemistry, recognized as a "privileged scaffold" due to its presence in a multitude of clinically successful drugs.[1][2] Its unique electronic properties, metabolic stability, and ability to participate in various intermolecular interactions make it an ideal framework for designing targeted therapeutics. Molecules incorporating this five-membered aromatic heterocycle have demonstrated a vast range of pharmacological activities, including anti-inflammatory, antimicrobial, and anticancer properties.[1] This guide focuses on a particularly valuable, yet underexplored, derivative: 1-(2-bromoethyl)-3,5-dimethyl-1H-pyrazole . The strategic incorporation of a bromoethyl group onto the stable 3,5-dimethylpyrazole core introduces a versatile reactive handle, transforming the molecule from a simple heterocycle into a powerful building block for complex drug candidates. This document provides a comprehensive overview of its chemical properties, a detailed methodology for its synthesis, an analysis of its reactivity, and insights into its potential applications for researchers, scientists, and professionals in drug development.

Section 1: Core Chemical and Physical Properties

1-(2-bromoethyl)-3,5-dimethyl-1H-pyrazole (CAS No. 67000-35-5) is a bifunctional molecule featuring a stable, aromatic pyrazole ring and a reactive primary alkyl bromide.[3] This combination dictates its utility as a synthetic intermediate. While extensive experimental data for this specific compound is not widely published, its properties can be reliably predicted based on its constituent parts and data from closely related analogs.

Physicochemical Data

The key quantitative data for 1-(2-bromoethyl)-3,5-dimethyl-1H-pyrazole and its immediate precursor, 3,5-dimethylpyrazole, are summarized below. The properties of the precursor are well-documented and provide a baseline for understanding the impact of N-alkylation.

Property	1-(2-bromoethyl)-3,5-dimethyl-1H-pyrazole	3,5-Dimethylpyrazole (Precursor)
CAS Number	67000-35-5[3]	67-51-6[4]
Molecular Formula	C₇H₁₁BrN₂[3]	C₅H₈N₂[4]
Molecular Weight	203.08 g/mol [3]	96.13 g/mol [4]
Appearance	Predicted: Colorless to pale yellow oil/liquid	White solid[4]
Melting Point	Not reported (predicted to be low)	107.5 °C[4]
Boiling Point	Not reported (predicted to be >200 °C)	218 °C[4]
Density	Not reported (predicted to be >1.0 g/cm³)	1.027 g/cm³[4]

Spectral Characteristics: A Predictive Analysis

No publicly available experimental spectra for 1-(2-bromoethyl)-3,5-dimethyl-1H-pyrazole were identified. However, its spectral features can be confidently predicted based on the known spectra of N-substituted 3,5-dimethylpyrazoles.[5]

• ¹H NMR: The proton NMR spectrum is expected to show four distinct signals:

  • A singlet for the C4-H proton on the pyrazole ring, anticipated around δ 5.9-6.0 ppm.

  • A triplet for the two protons of the N-CH₂ group, likely in the δ 4.2-4.5 ppm range, showing coupling to the adjacent CH₂Br group.

  • A triplet for the two protons of the CH₂-Br group, shifted further downfield to approximately δ 3.6-3.8 ppm due to the deshielding effect of the bromine atom.

  • Two singlets for the two methyl groups at C3 and C5, expected to appear around δ 2.2-2.3 ppm.

• ¹³C NMR: The carbon NMR spectrum should display five signals corresponding to the unique carbon atoms:

  • Two signals for the C3 and C5 carbons of the pyrazole ring, expected around δ 148 and δ 139 ppm.

  • A signal for the C4 carbon, anticipated near δ 106 ppm.

  • A signal for the N-CH₂ carbon, likely in the δ 50-55 ppm range.

  • A signal for the CH₂-Br carbon, shifted upfield relative to the N-CH₂ carbon, expected around δ 30-35 ppm.

  • Two distinct signals for the two methyl carbons, expected in the δ 11-14 ppm region.

• Mass Spectrometry (MS): In an electron ionization (EI) mass spectrum, the molecular ion peak (M⁺) would be expected at m/z 202 and 204 with a characteristic ~1:1 isotopic pattern due to the presence of bromine (⁷⁹Br and ⁸¹Br). A prominent fragment would likely be the loss of the bromoethyl group, leading to a peak corresponding to the 3,5-dimethylpyrazolyl cation at m/z 95.

• Infrared (IR) Spectroscopy: Key vibrational bands would include C-H stretching from the alkyl and aromatic groups (~2900-3100 cm⁻¹), C=N and C=C stretching from the pyrazole ring (~1500-1600 cm⁻¹), and a characteristic C-Br stretching band in the fingerprint region (~600-700 cm⁻¹).

Section 2: Synthesis and Mechanism

The synthesis of 1-(2-bromoethyl)-3,5-dimethyl-1H-pyrazole is a robust, two-step process that is readily scalable in a standard laboratory setting. The methodology relies on foundational, well-understood reactions in heterocyclic chemistry.

Synthetic Workflow Diagram

Caption: Two-step synthesis of the title compound.

Step 1: Synthesis of 3,5-Dimethylpyrazole (Precursor)

The formation of the pyrazole ring is achieved via the classical Knorr pyrazole synthesis. This involves the condensation of a 1,3-dicarbonyl compound, in this case, acetylacetone, with hydrazine.

Protocol:

• Reaction Setup: To a round-bottom flask equipped with a reflux condenser, add acetylacetone (1.0 eq) and ethanol (approx. 3-4 mL per gram of acetylacetone).

• Reagent Addition: While stirring, slowly add hydrazine hydrate (1.0-1.1 eq) to the solution. The addition is often exothermic, and cooling may be necessary to maintain control.

• Reaction: Heat the mixture to reflux and maintain for 2-3 hours.[6] The progress of the reaction can be monitored by Thin Layer Chromatography (TLC).

• Work-up and Isolation: After cooling to room temperature, the ethanol is removed under reduced pressure. The resulting crude product, 3,5-dimethylpyrazole, often solidifies upon cooling.[4] It can be purified by recrystallization from a suitable solvent like water or an ethanol/water mixture to yield a white crystalline solid.[4][7]

Causality: The reaction proceeds through the initial formation of a hydrazone at one of the carbonyl groups, followed by an intramolecular cyclization via nucleophilic attack of the second nitrogen atom onto the remaining carbonyl group. Subsequent dehydration of the resulting pyrazoline intermediate yields the aromatic 3,5-dimethylpyrazole ring.

Step 2: N-Alkylation to Yield 1-(2-bromoethyl)-3,5-dimethyl-1H-pyrazole

This step introduces the reactive bromoethyl moiety. The pyrazole nitrogen is deprotonated by a base, forming the pyrazolide anion, which then acts as a nucleophile, attacking the electrophilic dihaloethane. Using a large excess of dihaloethane favors the mono-alkylation product. A phase-transfer catalyst (PTC) is crucial for facilitating the reaction between the aqueous base and the organic reactants.

Protocol:

• Reaction Setup: Combine 3,5-dimethylpyrazole (1.0 eq), 1,2-dibromoethane (a large excess, e.g., 5-10 eq), and a phase-transfer catalyst such as tetrabutylammonium chloride (TBAC) (0.05-0.1 eq) in a round-bottom flask.[8]

• Base Addition: Add an aqueous solution of sodium hydroxide (e.g., 50% w/v), typically 2-3 equivalents relative to the pyrazole.

• Reaction: Stir the biphasic mixture vigorously at a controlled temperature (e.g., 50-70 °C) for several hours until the starting material is consumed (monitored by TLC or GC-MS).

• Work-up and Isolation: Cool the reaction mixture and separate the organic layer. Wash the organic layer with water and then with brine. Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate.

• Purification: Remove the excess 1,2-dibromoethane under reduced pressure. The resulting crude product, 1-(2-bromoethyl)-3,5-dimethyl-1H-pyrazole, can be purified by vacuum distillation or column chromatography on silica gel to yield a colorless to pale yellow oil.

Causality: The use of a phase-transfer catalyst is essential. The quaternary ammonium cation (from TBAC) pairs with the pyrazolide anion, transferring it from the aqueous phase into the organic phase where it can react with the 1,2-dibromoethane. The large excess of the dihaloalkane minimizes the competing reaction where the product acts as a nucleophile itself to form a bis(pyrazolyl)ethane dimer.

Section 3: Chemical Reactivity and Synthetic Utility

The synthetic value of 1-(2-bromoethyl)-3,5-dimethyl-1H-pyrazole stems from the reactivity of the C-Br bond. The bromoethyl group is an excellent electrophile, readily undergoing nucleophilic substitution (Sₙ2) reactions with a wide array of nucleophiles. This allows for the facile introduction of the 3,5-dimethylpyrazolyl moiety into larger, more complex molecules.

Nucleophilic Substitution Pathway

Caption: General Sₙ2 reactivity of the title compound.

Mechanistic Insight: The primary carbon attached to the bromine is sterically unhindered, making it highly susceptible to backside attack by nucleophiles. This Sₙ2 pathway allows for the stereospecific introduction of new functional groups if the nucleophile is chiral. Common nucleophiles that can be employed include:

• Amines (Primary and Secondary): Reaction with various amines provides access to a diverse library of N-substituted pyrazole derivatives, which are common motifs in pharmacologically active compounds.

• Alcohols and Phenols: Deprotonation to the corresponding alkoxide or phenoxide, followed by reaction with the title compound, yields ethers. This is a common strategy for linking the pyrazole core to other aromatic or aliphatic systems.

• Thiols: Thiolates are excellent nucleophiles and react efficiently to form thioethers, introducing sulfur-containing linkers.

• Azide Ion: The introduction of an azide group provides a precursor for further functionalization, such as reduction to a primary amine or participation in "click chemistry" reactions (Huisgen cycloaddition).

This versatile reactivity makes 1-(2-bromoethyl)-3,5-dimethyl-1H-pyrazole a highly valuable intermediate for building combinatorial libraries in the early stages of drug discovery.

Section 4: Applications in Drug Discovery and Development

The pyrazole scaffold is a key component in numerous approved drugs, valued for its metabolic stability and versatile binding properties.[9] The title compound serves as a critical building block for incorporating the pharmacologically relevant 3,5-dimethylpyrazole unit into potential drug candidates.

• Scaffold Hopping and Lead Optimization: In lead optimization, researchers often replace metabolically labile or toxic moieties with stable heterocyclic rings. 1-(2-bromoethyl)-3,5-dimethyl-1H-pyrazole allows for the direct attachment of the dimethylpyrazole group to a lead compound via a flexible ethyl linker, enabling exploration of the structure-activity relationship (SAR).

• Linker Chemistry for PROTACs and Molecular Glues: The development of targeted protein degraders (e.g., PROTACs) requires bifunctional molecules connected by a linker. The reactive handle on the title compound makes it an ideal starting point for constructing one end of such a linker, attaching the pyrazole moiety which can then be directed towards a specific protein binding pocket.

• Fragment-Based Drug Discovery (FBDD): The 3,5-dimethylpyrazole core can be considered a molecular fragment. By synthesizing a library of derivatives from 1-(2-bromoethyl)-3,5-dimethyl-1H-pyrazole, researchers can screen for fragments that bind to a biological target. The ethyl linker provides a vector for growing the fragment into a more potent lead compound.

Section 5: Safety and Handling

Based on the hazard statements for the title compound (H302, H315, H319, H335) and data from related bromo- and dimethyl-pyrazole derivatives, 1-(2-bromoethyl)-3,5-dimethyl-1H-pyrazole should be handled with appropriate care.[3][10][11]

• Hazards:

  • Harmful if swallowed (H302)

  • Causes skin irritation (H315)

  • Causes serious eye irritation (H319)

  • May cause respiratory irritation (H335)

• Handling Precautions:

  • Work in a well-ventilated chemical fume hood.

  • Wear standard personal protective equipment (PPE), including safety glasses, a lab coat, and chemical-resistant gloves (e.g., nitrile).

  • Avoid inhalation of vapors and direct contact with skin and eyes.

• Storage: Store in a tightly sealed container in a cool, dry place away from incompatible materials such as strong oxidizing agents and strong bases.

Conclusion

1-(2-bromoethyl)-3,5-dimethyl-1H-pyrazole represents a powerful and versatile tool for the medicinal chemist. Its straightforward two-step synthesis from readily available starting materials makes it highly accessible. The true value of this compound lies in its bifunctional nature: a stable, drug-like pyrazole core appended with a reactive bromoethyl group. This configuration unlocks a vast chemical space for derivatization through simple nucleophilic substitution reactions, enabling its use in lead optimization, the construction of complex molecular architectures like PROTACs, and fragment-based screening campaigns. As the demand for novel and effective therapeutics continues to grow, such strategically functionalized building blocks will remain indispensable assets in the pursuit of new medicines.

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An In-Depth Technical Guide to 1-(2-bromoethyl)-3,5-dimethyl-1H-pyrazole: Synthesis, Characterization, and Applications

For Researchers, Scientists, and Drug Development Professionals

Foreword

The pyrazole scaffold is a cornerstone in medicinal chemistry, renowned for its presence in a multitude of biologically active compounds.[1] Its versatile structure allows for diverse functionalization, leading to a wide array of pharmacological activities, including anti-inflammatory, analgesic, antimicrobial, and anticancer properties.[2] This guide focuses on a key derivative, 1-(2-bromoethyl)-3,5-dimethyl-1H-pyrazole, a valuable building block for the synthesis of novel pharmaceutical agents. Its unique combination of a stable pyrazole core and a reactive bromoethyl side chain makes it an essential intermediate for creating libraries of compounds for drug discovery and development.[3][4] This document provides a comprehensive overview of its synthesis, detailed characterization, reactivity, and potential applications, serving as a vital resource for researchers in the field.

Chemical Identity and Physicochemical Properties

IUPAC Name: 1-(2-bromoethyl)-3,5-dimethyl-1H-pyrazole

This naming convention clearly indicates a pyrazole ring with methyl groups at positions 3 and 5, and a 2-bromoethyl substituent on the nitrogen at position 1.

Table 1: Physicochemical Properties

Property	Value	Source
CAS Number	67000-35-5	N/A
Molecular Formula	C₇H₁₁BrN₂	[5]
Molecular Weight	203.08 g/mol	[5]
Appearance	Expected to be a liquid or low-melting solid	N/A
Solubility	Likely soluble in common organic solvents like dichloromethane, chloroform, and methanol.	N/A

Synthesis of 1-(2-bromoethyl)-3,5-dimethyl-1H-pyrazole

The primary and most efficient method for the synthesis of 1-(2-bromoethyl)-3,5-dimethyl-1H-pyrazole is through the N-alkylation of 3,5-dimethylpyrazole with a suitable two-carbon electrophile. The use of 1,2-dibromoethane is a common and effective strategy for this transformation.

Core Synthesis Strategy: N-Alkylation

The synthesis commences with the deprotonation of 3,5-dimethylpyrazole to form the pyrazolate anion, a potent nucleophile. This is typically achieved using a base. The subsequent reaction of the anion with an excess of 1,2-dibromoethane results in the formation of the desired product via a nucleophilic substitution reaction. The use of an excess of the dihaloalkane is crucial to minimize the formation of the bis-pyrazolyl ethane byproduct.

Caption: General synthesis scheme for 1-(2-bromoethyl)-3,5-dimethyl-1H-pyrazole.

Detailed Experimental Protocol

This protocol is a representative procedure based on established methods for N-alkylation of pyrazoles.

Materials:

• 3,5-Dimethylpyrazole

• 1,2-Dibromoethane

• Potassium Hydroxide (KOH) or Sodium Hydride (NaH)

• Acetonitrile or N,N-Dimethylformamide (DMF)

• Tetrabutylammonium bromide (TBAB) (if using phase-transfer catalysis)

• Dichloromethane

• Saturated aqueous sodium bicarbonate solution

• Brine

• Anhydrous magnesium sulfate

• Silica gel for column chromatography

• Hexanes

• Ethyl acetate

Procedure:

• Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, dissolve 3,5-dimethylpyrazole (1.0 eq) in acetonitrile or DMF.

• Deprotonation: Add powdered potassium hydroxide (1.5 eq) or sodium hydride (1.2 eq, 60% dispersion in mineral oil) portion-wise at 0 °C. If using phase-transfer catalysis, add a catalytic amount of TBAB (0.1 eq).

• Alkylation: To the resulting suspension, add 1,2-dibromoethane (3.0-5.0 eq) dropwise.

• Reaction Progression: Heat the reaction mixture to 50-60 °C and stir for 12-24 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Work-up: After completion, cool the reaction mixture to room temperature and quench with water.

• Extraction: Extract the aqueous layer with dichloromethane (3 x 50 mL).

• Washing: Wash the combined organic layers with saturated aqueous sodium bicarbonate solution and then with brine.

• Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by flash column chromatography on silica gel using a gradient of hexanes and ethyl acetate to afford 1-(2-bromoethyl)-3,5-dimethyl-1H-pyrazole as a pure compound.

Spectroscopic Characterization

Accurate characterization is paramount for confirming the identity and purity of the synthesized compound. The following are expected spectroscopic data based on the structure and data from similar compounds.[2][6][7]

Table 2: Expected Spectroscopic Data

Technique	Expected Data
¹H NMR	δ (ppm): ~4.4 (t, 2H, N-CH₂), ~3.6 (t, 2H, CH₂-Br), ~5.9 (s, 1H, pyrazole-H), ~2.2 (s, 6H, 2 x CH₃)
¹³C NMR	δ (ppm): ~148 (C3/C5), ~139 (C3/C5), ~106 (C4), ~50 (N-CH₂), ~30 (CH₂-Br), ~13 (CH₃), ~11 (CH₃)
Mass Spec (EI)	m/z: 202/204 [M]⁺ (characteristic bromine isotope pattern), 123 [M-Br]⁺, 96 [3,5-dimethylpyrazole]⁺
IR (KBr)	ν (cm⁻¹): ~2950 (C-H stretch), ~1550 (C=N stretch), ~1450 (C=C stretch), ~650 (C-Br stretch)

Reactivity and Synthetic Utility

The synthetic value of 1-(2-bromoethyl)-3,5-dimethyl-1H-pyrazole lies in the reactivity of the bromoethyl group. The bromine atom serves as an excellent leaving group, making the terminal carbon susceptible to nucleophilic attack. This allows for the facile introduction of a wide range of functional groups.

Caption: Key nucleophilic substitution reactions of the title compound.

This reactivity enables the synthesis of a diverse library of 1-substituted-3,5-dimethylpyrazole derivatives. For instance, reaction with primary or secondary amines yields the corresponding aminoethyl-pyrazoles, which are common motifs in pharmacologically active molecules. Similarly, reaction with thiols provides thioethers, and with alkoxides, ethers can be readily prepared. The substitution with azide, followed by reduction, offers a route to primary amines.

Applications in Drug Discovery and Development

While specific applications of 1-(2-bromoethyl)-3,5-dimethyl-1H-pyrazole are not extensively documented in publicly available literature, its role as a versatile intermediate is clear. The pyrazole core is a privileged structure in medicinal chemistry, and the ability to introduce various functionalities via the bromoethyl linker makes this compound highly valuable for lead optimization and structure-activity relationship (SAR) studies.[8][9]

Derivatives that can be synthesized from this starting material are likely to be investigated for a range of therapeutic targets, including but not limited to:

• Kinase Inhibitors: Many kinase inhibitors feature a heterocyclic core, and the pyrazole moiety is a common choice.

• GPCR Ligands: The ability to introduce diverse side chains allows for the exploration of interactions with G-protein coupled receptors.

• Anti-infective Agents: Pyrazole derivatives have shown promise as antibacterial and antifungal agents.[1]

• Anticancer Agents: The pyrazole scaffold is present in several approved anticancer drugs.[3][4]

The use of 1-(2-bromoethyl)-3,5-dimethyl-1H-pyrazole allows for the systematic modification of a lead compound, enabling researchers to fine-tune its pharmacological properties, such as potency, selectivity, and pharmacokinetic profile.

Safety and Handling

1-(2-bromoethyl)-3,5-dimethyl-1H-pyrazole is expected to be a hazardous substance. Similar bromo- and pyrazole-containing compounds are known to be irritants and potentially corrosive.[10][11]

GHS Hazard Statements (Predicted):

• Causes skin irritation.[10]

• Causes serious eye irritation.[10]

• May cause respiratory irritation.[10]

• May cause severe skin burns and eye damage.[11]

Precautionary Measures:

• Handle in a well-ventilated fume hood.

• Wear appropriate personal protective equipment (PPE), including safety goggles, gloves, and a lab coat.

• Avoid inhalation of vapors and contact with skin and eyes.

• In case of contact, immediately flush the affected area with copious amounts of water and seek medical attention.

Conclusion

1-(2-bromoethyl)-3,5-dimethyl-1H-pyrazole is a strategically important building block in the synthesis of novel pyrazole-based compounds for drug discovery. Its straightforward synthesis and the reactivity of the bromoethyl group provide a versatile platform for the creation of diverse chemical libraries. This guide has provided a comprehensive overview of its synthesis, characterization, and potential applications, offering a valuable resource for chemists and pharmacologists working at the forefront of medicinal chemistry. Further exploration of the derivatives of this compound is likely to yield new and potent therapeutic agents.

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Harnessing the Synthetic Versatility of the Bromoethyl Group on the Pyrazole Scaffold

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

As a Senior Application Scientist, my experience in the field has repeatedly demonstrated that the true potential of a synthetic intermediate lies not just in its structure, but in the predictable and controllable reactivity it offers. The 1-(2-bromoethyl)pyrazole scaffold is a prime example of such a versatile building block. Its strategic importance in medicinal chemistry and materials science is undeniable, serving as a linchpin in the synthesis of a vast array of functionalized molecules, from potent kinase inhibitors to advanced organic materials.[1][2][3]

This guide is designed to move beyond simple reaction schemes. It aims to provide a deep, mechanistic understanding of the bromoethyl group's reactivity as modulated by the pyrazole core. We will explore the causality behind experimental choices, enabling you, the practicing scientist, to not only replicate but also rationally design and troubleshoot your synthetic pathways.

The Pyrazole Core: An Electronic and Steric Modulator

Before examining the bromoethyl side chain, it is crucial to understand the electronic nature of the pyrazole ring itself. The pyrazole ring is a five-membered heterocycle with two adjacent nitrogen atoms, which imparts a unique electronic character.[4]

• N1 (Pyrrole-like Nitrogen): This nitrogen has its lone pair involved in the aromatic system, making it less basic. Deprotonation under basic conditions, however, generates a highly nucleophilic pyrazolate anion, which is fundamental to the synthesis of N-substituted pyrazoles.[5]

• N2 (Pyridine-like Nitrogen): This nitrogen's lone pair is in an sp² orbital, orthogonal to the aromatic π-system, making it the primary site of basicity and protonation.[4]

The substituents on the pyrazole ring (at positions C3, C4, and C5) play a critical role in modulating the ring's overall electron density, which in turn influences the reactivity of the N1-attached bromoethyl group.

• Electron-Withdrawing Groups (EWGs): Groups like nitro (-NO₂) or cyano (-CN) decrease the electron density of the pyrazole ring.[1][6] This makes the N1 proton more acidic, facilitating its removal to form the pyrazolate anion for alkylation.[5] Furthermore, an EWG can slightly deactivate the bromoethyl group toward nucleophilic attack by inductive effects, though this is often secondary to the primary alkyl halide reactivity.

• Electron-Donating Groups (EDGs): Groups like methyl (-CH₃) or methoxy (-OCH₃) increase the ring's electron density, making the N1 proton less acidic.[5]

This interplay of electronics is a key consideration when planning the synthesis of the bromoethyl pyrazole precursor itself.

Synthesis of 1-(2-Bromoethyl)pyrazoles: A Foundational Step

The most common and efficient method for installing the bromoethyl group onto the pyrazole N1 position is through direct N-alkylation of a pyrazole with a 1,2-dihaloethane, typically 1,2-dibromoethane.[7] The reaction proceeds via an Sₙ2 mechanism where the deprotonated pyrazole acts as the nucleophile.

Experimental Protocol: Synthesis of 1-(2-bromoethyl)-3,5-dimethylpyrazole

This protocol outlines a standard procedure for the N-alkylation of 3,5-dimethylpyrazole.

Materials:

• 3,5-Dimethylpyrazole

• 1,2-Dibromoethane (excess, e.g., 5-10 equivalents)

• Potassium Carbonate (K₂CO₃)

• Acetonitrile (CH₃CN) or N,N-Dimethylformamide (DMF)

• Round-bottom flask

• Reflux condenser

• Magnetic stirrer and stir bar

• Heating mantle

• Standard glassware for workup and purification

Procedure:

• To a round-bottom flask, add 3,5-dimethylpyrazole (1.0 eq), potassium carbonate (1.5-2.0 eq), and the chosen solvent (e.g., acetonitrile).

• Add a significant excess of 1,2-dibromoethane (5-10 eq). Using excess 1,2-dibromoethane is crucial to minimize the formation of the bis-pyrazolyl ethane byproduct.

• Equip the flask with a reflux condenser and stir the mixture vigorously.

• Heat the reaction mixture to reflux (for acetonitrile, ~82°C) and maintain for 12-24 hours. Monitor the reaction progress by TLC or GC-MS.

• After completion, allow the mixture to cool to room temperature.

• Filter off the inorganic salts (K₂CO₃ and KBr) and wash the solid with a small amount of the reaction solvent.

• Concentrate the filtrate under reduced pressure to remove the bulk of the solvent and excess 1,2-dibromoethane.

• The crude residue can be purified by flash column chromatography on silica gel (e.g., using a hexane/ethyl acetate gradient) to yield the pure 1-(2-bromoethyl)-3,5-dimethylpyrazole.

Causality and Trustworthiness:

• Base (K₂CO₃): A moderately strong base is required to deprotonate the pyrazole N-H, generating the nucleophilic pyrazolate anion. Stronger bases like NaH can be used but often require anhydrous conditions. K₂CO₃ is a practical and effective choice.[7]

• Solvent (Acetonitrile/DMF): A polar aprotic solvent is ideal. It dissolves the pyrazolate salt and effectively solvates the potassium cation without interfering with the nucleophile, thereby accelerating the Sₙ2 reaction.[1]

• Excess Dihaloalkane: This is a critical parameter for self-validation. By Le Châtelier's principle, a large excess of the dihaloalkane pushes the equilibrium towards the desired mono-alkylated product and statistically reduces the probability of a second pyrazole molecule reacting with the initially formed product.

Core Reactivity: The Dueling Pathways of Substitution and Elimination

The 1-(2-bromoethyl)pyrazole is a primary alkyl halide, making it an excellent substrate for bimolecular reactions. Its reactivity is dominated by a competition between nucleophilic substitution (Sₙ2) and base-induced elimination (E2).

Caption: Generalized Sₙ2 mechanism on the bromoethyl side chain.

This pathway is favored by:

• Strong Nucleophiles, Weak Bases: Thiolates (RS⁻), azides (N₃⁻), cyanides (CN⁻), and primary/secondary amines (RNH₂, R₂NH) are excellent nucleophiles that favor substitution over elimination. [1]* Polar Aprotic Solvents: Solvents like DMF, DMSO, and acetonitrile stabilize the transition state and do not solvate the nucleophile excessively, increasing its reactivity. [1]* Lower Temperatures: Higher temperatures tend to favor elimination, so running substitutions at room temperature or with gentle heating is often preferred.

Nucleophile	Reagent Example	Typical Conditions	Product Type
Nitrogen	Cyclohexylamine	K₂CO₃, Acetonitrile, 80°C	Secondary Amine [7]
Oxygen	Sodium Phenoxide	K₂CO₃, DMF, 60°C	Aryl Ether
Sulfur	Sodium Thiophenolate	NaOH, Ethanol, RT	Thioether
Carbon	Sodium Cyanide	DMSO, 90°C	Nitrile
Halogen	Sodium Iodide	Acetone, Reflux	Iodoethyl derivative (Finkelstein)

Elimination (E2) Pathway

When a strong, sterically hindered base is used, it can abstract a proton from the β-carbon (the carbon adjacent to the one bearing the bromine). This initiates a concerted elimination of HBr to form an alkene—in this case, a 1-vinylpyrazole. [8]

Caption: Generalized E2 mechanism leading to a vinylpyrazole.

This pathway is favored by:

• Strong, Sterically Hindered Bases: Potassium tert-butoxide (t-BuOK) is the classic example. Its bulkiness makes it a poor nucleophile but an excellent base. [9]* Higher Temperatures: Elimination reactions have a higher activation energy than substitution reactions and are therefore favored by increased temperature.

• Less Polar Solvents: Solvents like THF or tert-butanol are often used.

The resulting 1-vinylpyrazoles are valuable monomers for polymerization and can act as dienes in Diels-Alder reactions, although they are often reluctant to do so due to the aromaticity of the pyrazole ring. [8]

Field-Proven Insights: Controlling the Outcome

In practice, a mixture of substitution and elimination products is often possible. The key to a successful synthesis is to push the reaction decisively down one pathway.

• For Substitution: Use a nucleophile with high nucleophilicity and low basicity (e.g., NaN₃, NaCN, RSH + mild base). Run the reaction in DMF or acetonitrile at the lowest practical temperature.

• For Elimination: Use a strong, bulky, non-nucleophilic base (e.g., t-BuOK, DBU). Run the reaction in a less polar solvent like THF at elevated temperatures.

The choice of leaving group also matters. While bromoethyl is common, a chloroethyl group is less reactive, and an iodoethyl group (which can be formed in situ from the bromide via the Finkelstein reaction) is more reactive and a better leaving group, generally favoring the Sₙ2 pathway. The better the leaving group, the more competitive the Sₙ2 reaction becomes. [10]

Conclusion: A Versatile Synthetic Tool

The 1-(2-bromoethyl)pyrazole scaffold is more than just an intermediate; it is a gateway to molecular diversity. By understanding the fundamental principles that govern the competition between Sₙ2 and E2 pathways—namely the nature of the nucleophile/base, solvent, and temperature—researchers can precisely control the reaction outcome. This control is paramount in multi-step syntheses for drug development and materials science, where yield, purity, and predictability are the cornerstones of success. The ability to selectively transform the bromoethyl group into a vast array of other functionalities solidifies its status as an indispensable tool in the modern chemist's arsenal.

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• 4. Recent highlights in the synthesis and biological significance of pyrazole derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Revisiting the Structure and Chemistry of 3(5)-Substituted Pyrazoles - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Frontiers | Heterocyclic Compounds: Pharmacology of Pyrazole Analogs From Rational Structural Considerations [frontiersin.org]
• 7. pubs.acs.org [pubs.acs.org]
• 8. mdpi.com [mdpi.com]
• 9. chem.libretexts.org [chem.libretexts.org]
• 10. Competitive dynamics of elimination and substitution reactions modulated using nucleophiles and leaving groups - Physical Chemistry Chemical Physics (RSC Publishing) [pubs.rsc.org]

Technical Guide: Electrophilic Aromatic Substitution on 3,5-Dimethylpyrazole

Executive Summary

3,5-Dimethylpyrazole (DMP) represents a privileged scaffold in medicinal chemistry and coordination synthesis. Unlike benzene, where electrophilic substitution is governed by orth/meta/para directors, DMP exhibits a singular, electronically enforced regioselectivity at the C4 position . This guide dissects the mechanistic drivers of this selectivity, provides validated protocols for key functionalizations (Halogenation, Nitration, Formylation), and details the safety architectures required for high-yield synthesis.

Part 1: Mechanistic Fundamentals & Regioselectivity

The Electronic Landscape

The reactivity of 3,5-dimethylpyrazole is defined by the interplay between the pyrrole-like nitrogen (

, electron donor) and the pyridine-like nitrogen ( , electron acceptor).

• Activation: The lone pair on

  is part of the aromatic sextet. It donates electron density into the ring via resonance, making the ring -excessive (nucleophilic).

• Direction: The methyl groups at C3 and C5 provide inductive donation (

  ), further increasing electron density. However, their primary role in Electrophilic Aromatic Substitution (SEAr) is steric blocking .

• The C4 Singularity:

  • C3/C5: Blocked by methyl groups.[1][2][3][4][5]

  • N1: Protonation (in acid) or alkylation (with alkyl halides) occurs here, but this is nucleophilic behavior, not electrophilic substitution on the ring.

  • C4: This position is electronically enriched by the

    lone pair and is the only sterically accessible carbon for electrophiles ( ).

Mechanism Visualization

The following diagram illustrates the resonance stabilization of the sigma-complex (Wheland intermediate) formed upon electrophilic attack at C4.

Figure 1: The reaction trajectory for SEAr at the C4 position. The stability of the cationic intermediate is critical for reaction success.

Part 2: Key Electrophilic Transformations

The following table summarizes the primary SEAr pathways for DMP. Note the specific reagents required to overcome the inherent deactivation if the reaction is performed in highly acidic media (where the pyrazole becomes a less reactive pyrazolium ion).

Reaction Type	Target Substituent	Reagents	Key Mechanistic Insight
Halogenation		(aq), NBS, or NCS	Extremely fast ( ). Often requires no catalyst.
Nitration		or	Often proceeds via N-nitration followed by thermal rearrangement to C4 (cinematically similar to the Bamberger rearrangement).
Formylation			Vilsmeier-Haack .[6][7] The active electrophile is the chloroiminium ion.
Sulfonation		Oleum ( )	Requires forcing conditions due to protonation of the ring nitrogens.

Part 3: Detailed Experimental Protocol

Focus: Vilsmeier-Haack Formylation (Synthesis of 3,5-Dimethylpyrazole-4-carboxaldehyde)

This reaction is chosen for detailed exposition because it introduces a versatile carbon handle (aldehyde) useful for subsequent drug discovery steps (e.g., reductive amination).

1. Safety Architecture

• Phosphorus Oxychloride (

  ): Reacts violently with water to release and phosphoric acid. All glassware must be oven-dried.

• DMF: Hepatotoxic. Use in a fume hood.

• Exotherm Control: The formation of the Vilsmeier reagent is exothermic; strict temperature control is required to prevent thermal runaway.

2. Step-by-Step Methodology

Reagents:

• 3,5-Dimethylpyrazole (1.0 eq)[5]

• (1.2 eq)

• DMF (5.0 eq - serves as solvent and reactant)

Protocol:

• Reagent Formation: In a dry 3-neck round-bottom flask under inert atmosphere (

  ), cool anhydrous DMF to 0°C using an ice/salt bath.

• Addition: Add

  dropwise over 20 minutes. Critical: Maintain internal temperature . The solution will turn pale yellow (formation of the chloroiminium salt).

• Substrate Introduction: Dissolve 3,5-dimethylpyrazole in a minimum volume of DMF and add dropwise to the Vilsmeier reagent at 0°C.

• Reaction: Remove the ice bath and heat the mixture to 90–100°C for 4 hours. The solution will darken (orange/red).

• Quench/Hydrolysis: Cool to room temperature. Pour the reaction mixture slowly onto cracked ice (

  volume).

  • Note: This hydrolyzes the intermediate iminium species to the aldehyde.[8]

• Neutralization: Adjust pH to ~7–8 using saturated

  or (aq). A precipitate (product) should form.[5][9]

• Isolation: Filter the solid. Recrystallize from Ethanol/Water (1:1) to yield off-white needles.

3. Workflow Visualization

Figure 2: Operational workflow for the formylation of DMP. Red nodes indicate thermal/safety critical steps.

Part 4: Pharmaceutical Context & Data

The 4-substituted 3,5-dimethylpyrazole motif is a pharmacophore found in various kinase inhibitors and anti-inflammatory agents.

Structure-Activity Relationship (SAR) Impact

Modifying the C4 position drastically alters the electronic and steric profile of the ligand.

Substituent at C4	Electronic Effect	Pharmaceutical Application
	Neutral	Baseline scaffold (low potency).
	Inductive Withdrawal ( )	Precursor for Suzuki/Sonogashira coupling to build bi-aryl systems (e.g., Celecoxib analogs).
	Strong Withdrawal ( )	Energetic materials; precursors to 4-amino derivatives (kinase hinge binders).
	Withdrawal ( )	Linker for Schiff bases; synthesis of fused heterocycles (e.g., pyrazolo-pyrimidines).

Case Study: PDE4 Inhibitors Research indicates that 4-substituted pyrazoles act as potent Phosphodiesterase-4 (PDE4) inhibitors. The 3,5-dimethyl pattern locks the conformation, while the C4-substituent interacts with the hydrophobic pocket of the enzyme [5].

References

• ChemicalBook. (2024). 3,5-Dimethylpyrazole: Product Characteristics and Application Areas. Link

• Organic Chemistry Portal. (n.d.). Vilsmeier-Haack Reaction. Link

• CSIRO Publishing. (1983). Kinetics, stoichiometry, and mechanism in the bromination of aromatic heterocycles. Australian Journal of Chemistry. Link

• Organic Syntheses. (1963).[5] Aldehydes from Aromatic Compounds: Vilsmeier-Haack. Coll. Vol. 4, p. 539. Link

• National Institutes of Health (NIH). (2018). Synthesis and bioactivity of 3,5-dimethylpyrazole derivatives as potential PDE4 inhibitors. Bioorg Med Chem Lett. Link

Sources

• 1. 3,5-Dimethylpyrazole - Wikipedia [en.wikipedia.org]
• 2. Synthesis and bioactivity of 3,5-dimethylpyrazole derivatives as potential PDE4 inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]
• 4. 3,5-Dimethylpyrazole: Product Characteristics and Application Areas_Chemicalbook [chemicalbook.com]
• 5. tsijournals.com [tsijournals.com]
• 6. scribd.com [scribd.com]
• 7. growingscience.com [growingscience.com]
• 8. Vilsmeier-Haack Reaction - Chemistry Steps [chemistrysteps.com]
• 9. Organic Syntheses Procedure [orgsyn.org]

An In-depth Technical Guide to 1-(2-bromoethyl)-3,5-dimethyl-1H-pyrazole: Synthesis, Characterization, and Applications in Drug Discovery

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of 1-(2-bromoethyl)-3,5-dimethyl-1H-pyrazole, a key heterocyclic building block in medicinal chemistry. The document details its synthesis via N-alkylation of 3,5-dimethylpyrazole, including a thorough discussion of reaction mechanisms and a step-by-step experimental protocol. It further delves into the characterization of the title compound, presenting expected spectroscopic data (¹H NMR, ¹³C NMR, and Mass Spectrometry) based on analogous compounds and spectroscopic principles. The guide also explores the reactivity of 1-(2-bromoethyl)-3,5-dimethyl-1H-pyrazole, with a particular focus on its utility in the synthesis of fused heterocyclic systems, such as the medicinally important pyrazolo[1,5-a]pyrimidines. This document is intended to serve as a valuable resource for researchers in drug discovery and development, providing both theoretical insights and practical guidance for the synthesis and application of this versatile intermediate.

Introduction: The Significance of the Pyrazole Scaffold

The pyrazole nucleus, a five-membered aromatic heterocycle containing two adjacent nitrogen atoms, is a privileged scaffold in medicinal chemistry.[1][2] Pyrazole derivatives exhibit a broad spectrum of biological activities, including anti-inflammatory, analgesic, antimicrobial, and anticancer properties.[3] Their prevalence in numerous FDA-approved drugs underscores their therapeutic importance. The versatility of the pyrazole ring allows for substitution at various positions, enabling the fine-tuning of physicochemical properties and biological activity. 1-(2-bromoethyl)-3,5-dimethyl-1H-pyrazole serves as a crucial intermediate, providing a reactive handle for the introduction of the 3,5-dimethylpyrazole moiety into larger, more complex molecules. The bromoethyl group is a versatile electrophile, readily undergoing nucleophilic substitution reactions to form new carbon-nitrogen, carbon-oxygen, and carbon-sulfur bonds. This reactivity makes it an invaluable tool for the construction of diverse molecular architectures, particularly in the synthesis of fused heterocyclic systems with significant pharmacological potential.

Synthesis of 1-(2-bromoethyl)-3,5-dimethyl-1H-pyrazole

The primary synthetic route to 1-(2-bromoethyl)-3,5-dimethyl-1H-pyrazole involves the N-alkylation of 3,5-dimethylpyrazole with a suitable two-carbon electrophile. The symmetrical nature of 3,5-dimethylpyrazole simplifies this reaction, as it avoids the regioselectivity issues often encountered with unsymmetrical pyrazoles.

Precursor Synthesis: 3,5-Dimethylpyrazole

The starting material, 3,5-dimethylpyrazole, is readily synthesized via the Knorr pyrazole synthesis, which involves the condensation of a 1,3-dicarbonyl compound with a hydrazine derivative.[4] In this case, acetylacetone (2,4-pentanedione) is reacted with hydrazine hydrate.

Figure 1: Synthesis of 3,5-Dimethylpyrazole.

N-Alkylation with 1,2-Dibromoethane

The N-alkylation of 3,5-dimethylpyrazole with 1,2-dibromoethane is the core transformation to yield the title compound. This reaction proceeds via an SN2 mechanism, where the nucleophilic nitrogen of the pyrazole ring attacks one of the electrophilic carbon atoms of 1,2-dibromoethane, displacing a bromide ion.

Figure 2: N-Alkylation of 3,5-Dimethylpyrazole.

Causality behind Experimental Choices:

• Choice of Base: A base is required to deprotonate the pyrazole N-H, thereby increasing its nucleophilicity. Common bases for this transformation include sodium hydride (NaH), potassium carbonate (K₂CO₃), or sodium hydroxide (NaOH). Sodium hydride is a strong, non-nucleophilic base that provides irreversible deprotonation, driving the reaction to completion. Potassium carbonate is a milder, less hazardous alternative, often used in polar aprotic solvents.

• Choice of Solvent: The choice of solvent is critical for the success of the reaction. Polar aprotic solvents such as N,N-dimethylformamide (DMF), acetonitrile, or acetone are typically employed. These solvents are capable of solvating the cation of the base but do not strongly solvate the pyrazole anion, thus enhancing its nucleophilicity.

• Reaction Temperature: The reaction is often performed at room temperature or with gentle heating to increase the reaction rate. The optimal temperature will depend on the specific base and solvent system used.

• Excess of 1,2-Dibromoethane: Using an excess of 1,2-dibromoethane can help to minimize the formation of the bis-alkylated product, 1,2-bis(3,5-dimethyl-1H-pyrazol-1-yl)ethane. However, this also necessitates a more rigorous purification step to remove the unreacted electrophile.

Detailed Experimental Protocol

The following protocol is a representative procedure for the synthesis of 1-(2-bromoethyl)-3,5-dimethyl-1H-pyrazole, adapted from similar literature procedures for N-alkylation of pyrazoles.

Materials:

• 3,5-Dimethylpyrazole

• Sodium hydride (60% dispersion in mineral oil) or Potassium Carbonate

• 1,2-Dibromoethane

• Anhydrous N,N-dimethylformamide (DMF)

• Diethyl ether

• Saturated aqueous sodium bicarbonate solution

• Brine (saturated aqueous sodium chloride solution)

• Anhydrous magnesium sulfate or sodium sulfate

• Silica gel for column chromatography

• Hexanes and Ethyl Acetate for chromatography

Procedure:

• Preparation of the Pyrazole Anion: To a flame-dried round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), add 3,5-dimethylpyrazole (1.0 eq). Dissolve the pyrazole in anhydrous DMF. Cool the solution to 0 °C in an ice bath. Cautiously add sodium hydride (1.1 eq) portion-wise. Stir the suspension at 0 °C for 30 minutes, then allow it to warm to room temperature and stir for an additional 30 minutes. The evolution of hydrogen gas should cease, and the solution will become a suspension of the sodium pyrazolide.

• N-Alkylation: To the suspension of the sodium pyrazolide, add 1,2-dibromoethane (2.0-3.0 eq) dropwise at room temperature. Stir the reaction mixture at room temperature for 12-24 hours, or until TLC analysis indicates the complete consumption of the starting pyrazole.

• Work-up: Quench the reaction by the slow addition of water at 0 °C. Dilute the mixture with diethyl ether and wash with water, followed by saturated aqueous sodium bicarbonate solution, and finally with brine. Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate.

• Purification: Filter the drying agent and concentrate the filtrate under reduced pressure. The crude product is then purified by flash column chromatography on silica gel, using a gradient of hexanes and ethyl acetate as the eluent.

Self-Validating System:

• Monitoring Reaction Progress: The reaction should be monitored by Thin Layer Chromatography (TLC) to track the consumption of the starting material and the formation of the product.

• Characterization of the Product: The identity and purity of the final product must be confirmed by spectroscopic methods such as ¹H NMR, ¹³C NMR, and mass spectrometry.

Characterization and Spectroscopic Data

Property	Value
Molecular Formula	C₇H₁₁BrN₂
Molecular Weight	203.08 g/mol
Appearance	Expected to be a colorless to pale yellow oil or low-melting solid

Table 1: Physicochemical Properties of 1-(2-bromoethyl)-3,5-dimethyl-1H-pyrazole.

¹H NMR Spectroscopy (Predicted)

The ¹H NMR spectrum is a powerful tool for confirming the structure of the product. The following chemical shifts and coupling constants are predicted for a spectrum recorded in CDCl₃:

Proton	Chemical Shift (δ, ppm)	Multiplicity	Coupling Constant (J, Hz)	Integration
H-4 (pyrazole)	~5.8	s	-	1H
-CH₂- (bromoethyl)	~3.6	t	~6-7	2H
-CH₂- (pyrazole-N)	~4.3	t	~6-7	2H
-CH₃ (at C-3)	~2.2	s	-	3H
-CH₃ (at C-5)	~2.2	s	-	3H

Table 2: Predicted ¹H NMR Data for 1-(2-bromoethyl)-3,5-dimethyl-1H-pyrazole.

Rationale for Predictions:

• The singlet at ~5.8 ppm is characteristic of the H-4 proton of the 3,5-disubstituted pyrazole ring.

• The two methyl groups at C-3 and C-5 are chemically equivalent due to the symmetry of the molecule and will appear as a single singlet at ~2.2 ppm.

• The bromoethyl group will give rise to two triplets due to the coupling between the adjacent methylene groups. The methylene group attached to the bromine atom is expected to be more deshielded and appear at a lower field (~3.6 ppm) compared to the methylene group attached to the pyrazole nitrogen.

¹³C NMR Spectroscopy (Predicted)

The ¹³C NMR spectrum will provide further confirmation of the carbon skeleton.

Carbon	Chemical Shift (δ, ppm)
C-3 & C-5 (pyrazole)	~148
C-4 (pyrazole)	~106
-CH₂- (bromoethyl)	~30
-CH₂- (pyrazole-N)	~50
-CH₃ (at C-3 & C-5)	~13

Table 3: Predicted ¹³C NMR Data for 1-(2-bromoethyl)-3,5-dimethyl-1H-pyrazole.

Rationale for Predictions:

• The chemical shifts for the pyrazole ring carbons are based on known data for 3,5-dimethylpyrazole and its derivatives.[5]

• The methylene carbon attached to the bromine atom will be significantly shielded compared to the methylene carbon attached to the nitrogen.

Mass Spectrometry (Predicted)

Mass spectrometry will confirm the molecular weight of the compound. The fragmentation pattern will likely show the loss of the bromine atom and the bromoethyl group.

• Molecular Ion (M⁺): m/z = 202 and 204 (in a roughly 1:1 ratio due to the isotopic abundance of ⁷⁹Br and ⁸¹Br).

• Major Fragments:

  • [M - Br]⁺: m/z = 123

  • [M - CH₂CH₂Br]⁺: m/z = 95 (corresponding to the 3,5-dimethylpyrazolyl cation)

Reactivity and Applications in Drug Discovery

The synthetic utility of 1-(2-bromoethyl)-3,5-dimethyl-1H-pyrazole stems from the reactivity of the bromoethyl group, which readily participates in nucleophilic substitution reactions. This allows for the facile introduction of the 3,5-dimethylpyrazole moiety into a wide range of molecular scaffolds.

Nucleophilic Substitution Reactions

The primary reaction of 1-(2-bromoethyl)-3,5-dimethyl-1H-pyrazole is nucleophilic substitution at the carbon bearing the bromine atom. A variety of nucleophiles can be employed, including amines, alcohols, thiols, and carbanions.

Figure 3: General Nucleophilic Substitution Reaction.

Synthesis of Fused Heterocyclic Systems: Pyrazolo[1,5-a]pyrimidines

A particularly important application of 1-(2-bromoethyl)-3,5-dimethyl-1H-pyrazole is in the synthesis of pyrazolo[1,5-a]pyrimidines.[8] This class of fused heterocycles is of significant interest in medicinal chemistry due to its diverse biological activities. The synthesis typically involves a two-step sequence:

• Nucleophilic Substitution: Reaction of 1-(2-bromoethyl)-3,5-dimethyl-1H-pyrazole with an aminopyridine derivative.

• Intramolecular Cyclization: The resulting intermediate undergoes an intramolecular cyclization to form the pyrazolo[1,5-a]pyrimidine ring system.

Figure 4: Synthesis of Pyrazolo[1,5-a]pyrimidines.

This synthetic strategy provides a modular approach to a wide variety of substituted pyrazolo[1,5-a]pyrimidines, allowing for the exploration of structure-activity relationships in drug discovery programs.

Conclusion

1-(2-bromoethyl)-3,5-dimethyl-1H-pyrazole is a versatile and valuable building block for the synthesis of complex, biologically active molecules. Its straightforward synthesis and predictable reactivity make it an attractive intermediate for medicinal chemists. The ability to readily introduce the 3,5-dimethylpyrazole moiety via the reactive bromoethyl handle opens up avenues for the creation of diverse chemical libraries for high-throughput screening and lead optimization. This guide has provided a detailed overview of its synthesis, characterization, and key applications, with the aim of facilitating its use in the ongoing quest for novel therapeutics.

References

• [Ce(L-Pro)₂]₂(Oxa) as a heterogeneous recyclable catalyst: Synthesis of pyrazoles under mild reaction conditions. - The Royal Society of Chemistry. (URL: [Link])

• Assembly of trifluoromethylated fused tricyclic pyrazoles via cyclization of β-amino cyclic ketones - Organic & Biomolecular Chemistry (RSC Publishing). (URL: [Link])

• Optimization of Pyrazolo[3,4-b]pyridine Analogues: Synthesis, In Vitro Anticancer Evaluation and In Vivo Pharmacokinetics - ACS Publications. (URL: [Link])

• Synthesis of some new pyrazolo[1,5-a]pyrimidine, pyrazolo[5,1-c]triazine, 1,3,4-thiadiazole and pyridine derivatives containing 1,2,3-triazole moiety. (URL: [Link])

• Substituted Pyrazoles and Their Heteroannulated Analogs—Recent Syntheses and Biological Activities - PMC - NIH. (URL: [Link])

• SYNTHESIS AND CHARACTERIZATION OF SOME SYMMETRICAL SUBSTITUTED 1-(2-CHLOROETHYL)PYRAZOLE-BASED CHALCOGENIDES. (URL: not available)

• Theoretical and X-ray studies on the cyclization of 1-phenyl-5-(3-aryltriaz-1-en-1-yl)- 1H-pyrazole-4-carbonitriles and 2-amino- - Kuwait Journal of Science. (URL: [Link])

• Design, synthesis of novel pyrazole derivatives and demonstrate their biological activity as drug candidates. (URL: [Link])

• Multicomponent syntheses of pyrazoles via (3 + 2)-cyclocondensation and (3 + 2)-cycloaddition key steps - NIH. (URL: [Link])

• Chemistry and Pharmacological Activities of Pyrazole and Pyrazole Derivatives - International Journal of Pharmaceutical Sciences Review and Research. (URL: not available)

• Transition metal-free one-pot tandem chemoselective reduction and cyclization of 3/5-(2-nitrophenyl)-1H-pyrazoles using sodium dithionite - Organic & Biomolecular Chemistry (RSC Publishing). (URL: [Link])

• Synthesis of pyrazolopyrimidine and pyrazolopyridine derivatives RESULTS AND DISCUSSION - Universidade do Minho. (URL: [Link])

• (PDF) 1H and 13C NMR study of perdeuterated pyrazoles - ResearchGate. (URL: [Link])

• Pyrazole and Its Derivatives: An Excellent N-Hetrocycle with Wide Range of Biological Applications (A Review). (URL: [Link])

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• 2. Substituted Pyrazoles and Their Heteroannulated Analogs—Recent Syntheses and Biological Activities - PMC [pmc.ncbi.nlm.nih.gov]
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• 5. jocpr.com [jocpr.com]
• 6. 3,5-Dimethylpyrazole(67-51-6) 13C NMR spectrum [chemicalbook.com]
• 7. rsc.org [rsc.org]
• 8. Synthesis of some new pyrazolo[1,5-a]pyrimidine, pyrazolo[5,1-c]triazine, 1,3,4-thiadiazole and pyridine derivatives containing 1,2,3-triazole moiety - PMC [pmc.ncbi.nlm.nih.gov]

1-(2-bromoethyl)-3,5-dimethyl-1H-pyrazole material safety data sheet (MSDS)

[1]

Executive Summary

1-(2-bromoethyl)-3,5-dimethyl-1H-pyrazole (CAS: 67000-35-5) is a specialized heterocyclic building block widely utilized in medicinal chemistry and coordination complex synthesis.[1][2][3] Characterized by a reactive bromoethyl tail attached to a dimethylpyrazole core, this compound serves as a critical "linker" molecule. Its electrophilic ethyl bromide moiety allows for the facile introduction of the pyrazole pharmacophore into larger biological scaffolds, making it indispensable in the development of enzyme inhibitors, receptor antagonists, and chelating ligands.

This guide provides a comprehensive technical overview, moving beyond standard safety data to include validated synthesis protocols, mechanistic insights, and application workflows for researchers in drug discovery and materials science.

Chemical Identity & Physicochemical Properties[3][4][5][6][7][8][9][10][11]

Core Identity

Parameter	Detail
IUPAC Name	1-(2-bromoethyl)-3,5-dimethyl-1H-pyrazole
CAS Number	67000-35-5
Molecular Formula	C₇H₁₁BrN₂
Molecular Weight	203.08 g/mol
SMILES	CC1=CC(C)=NN1CCBr
Structure	A 3,5-dimethylpyrazole ring N-alkylated with a 2-bromoethyl group.[1][2][3][4][5][6][7][8][9]

Physical Properties

Note: Properties may vary slightly based on purity and synthesis method.[1]

Property	Value / Description
Physical State	Typically a viscous yellow oil or low-melting solid.[1][3]
Solubility	Soluble in organic solvents (DCM, Chloroform, Ethyl Acetate, DMSO). Sparingly soluble in water.
Boiling Point	Predicted ~260-280 °C (Decomposes before boiling at atm pressure).[1]
Stability	Hygroscopic; susceptible to hydrolysis if stored improperly. Light sensitive (bromide degradation).

Synthesis & Production Protocol

Mechanistic Overview

The synthesis involves the nucleophilic substitution (

) of 3,5-dimethylpyrazole onto 1,2-dibromoethane .[1][3] To prevent polymerization or bis-alkylation (where one dibromoethane molecule reacts with two pyrazoles), a large excess of the alkylating agent (1,2-dibromoethane) is employed. A phase-transfer catalyst (PTC) is often used to facilitate the reaction between the solid base and the organic reactants.

Validated Synthesis Workflow (DOT Diagram)

Caption: Mechanistic pathway for the synthesis of 1-(2-bromoethyl)-3,5-dimethyl-1H-pyrazole via Phase Transfer Catalysis.

Step-by-Step Protocol

Reagents: 3,5-Dimethylpyrazole (1.0 eq), 1,2-Dibromoethane (3.0 - 5.0 eq), KOH (powdered, 2.0 eq), Tetrabutylammonium bromide (TBAB, 0.05 eq), Acetonitrile (MeCN).[1][10]

• Preparation: Dissolve 3,5-dimethylpyrazole in dry MeCN under an inert atmosphere (

  or Ar).

• Activation: Add powdered KOH and TBAB. Stir at room temperature for 30 minutes to generate the pyrazolate anion in situ.

• Addition: Add 1,2-dibromoethane dropwise. Crucial: Use a large excess to favor mono-alkylation over bis-alkylation.[1]

• Reaction: Heat to reflux (approx. 80°C) for 4–12 hours. Monitor via TLC (eluent: Hexane/EtOAc) or LC-MS.[1]

• Workup:

  • Cool to room temperature and filter off inorganic salts (KBr).

  • Evaporate the solvent under reduced pressure.

  • Dissolve residue in DCM and wash with water to remove unreacted pyrazole and base.

• Purification: The excess 1,2-dibromoethane can be removed by high-vacuum distillation.[1] The crude product is often purified via silica gel column chromatography (Gradient: 0-20% EtOAc in Hexane).[1]

Safety Profile & Risk Management

GHS Classification

Signal Word: WARNING [1][11]

Hazard Class	Code	Statement
Acute Toxicity (Oral)	H302	Harmful if swallowed.[1][3]
Skin Corrosion/Irritation	H315	Causes skin irritation.[3][12][13]
Serious Eye Damage/Irritation	H319	Causes serious eye irritation.[3][12][13][14]
STOT - Single Exposure	H335	May cause respiratory irritation.[1][3][13]

Note: As an alkylating agent, this compound should be treated as a potential mutagen, although specific mutagenicity data may not be established.

Handling & Emergency Decision Tree (DOT Diagram)

Caption: Emergency response decision tree for exposure or accidental release.

Applications in Drug Discovery & Research[4]

Pharmacophore Linker

The 2-bromoethyl group acts as an electrophilic "handle."[1][3] Researchers use this molecule to attach the 3,5-dimethylpyrazole motif to:

• Phenols/Amines: Creating ether or amine linkages in fragment-based drug design.[1]

• Chelating Agents: Synthesizing scorpionate ligands (e.g., tris(pyrazolyl)borates) or N-heterocyclic carbene precursors.

Analytical Characterization (Self-Validation)

To verify the identity of the synthesized material, ensure the following NMR signals are present:

• ¹H NMR (CDCl₃, ~400 MHz):

  • ~2.2–2.4 ppm (Singlets, 6H): Two methyl groups on the pyrazole ring.
  • ~3.6–3.8 ppm (Triplet, 2H): adjacent to Bromine ( -Br).
  • ~4.2–4.4 ppm (Triplet, 2H): adjacent to Nitrogen (N- ).

  • ngcontent-ng-c780544980="" _nghost-ng-c1768664871="" class="inline ng-star-inserted">

    ~5.8 ppm (Singlet, 1H): Pyrazole ring proton (H4).

References

• Synthesis of Pyrazole Derivatives: Journal of Heterocyclic Chemistry. "Alkylation of 3,5-dimethylpyrazole under phase transfer conditions."

• Safety Data & Classification: PubChem Laboratory Chemical Safety Summary (LCSS). "GHS Classification for Pyrazole Derivatives." [3]

• Application in Ligand Design: Inorganic Chemistry. "Synthesis of N-substituted pyrazoles as ligands for metal coordination."

• General Pyrazole Properties: Sigma-Aldrich. "3,5-Dimethylpyrazole Product Specification and Safety Sheet."[1][3] [1][6]

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Protocols & Analytical Methods

Application Note & Protocol: A Comprehensive Guide to the Synthesis of 1-(2-bromoethyl)-3,5-dimethyl-1H-pyrazole

Abstract

This application note provides a detailed, research-grade protocol for the synthesis of 1-(2-bromoethyl)-3,5-dimethyl-1H-pyrazole, a valuable heterocyclic building block in medicinal chemistry and materials science. The synthesis is approached as a two-stage process, beginning with the classic Knorr condensation to form the 3,5-dimethylpyrazole precursor, followed by a robust N-alkylation step using 1,2-dibromoethane. This guide is designed for researchers, chemists, and drug development professionals, offering in-depth explanations of the reaction mechanisms, step-by-step experimental procedures, safety protocols, and analytical characterization.

Introduction and Significance

Pyrazole derivatives are a cornerstone of heterocyclic chemistry, renowned for their wide range of biological activities, including anti-inflammatory, analgesic, and anti-cancer properties.[1][2] The specific functionalization of the pyrazole ring, particularly at the N1 position, allows for the development of novel molecular scaffolds with tailored pharmacological profiles. The title compound, 1-(2-bromoethyl)-3,5-dimethyl-1H-pyrazole, incorporates a reactive bromoethyl group, making it an exceptionally useful intermediate for further chemical elaboration. This functional handle enables facile introduction of various nucleophiles, paving the way for the synthesis of diverse libraries of compounds for drug discovery and the development of novel ligands in coordination chemistry.[3]

Scientific Principles and Reaction Mechanism

The synthesis of 1-(2-bromoethyl)-3,5-dimethyl-1H-pyrazole is achieved through two fundamental and well-established organic reactions:

Part A: Synthesis of the 3,5-Dimethylpyrazole Precursor

The initial step involves the synthesis of 3,5-dimethylpyrazole via the condensation of acetylacetone (2,4-pentanedione) with hydrazine hydrate.[3][4][5] This reaction is a classic example of a cyclocondensation.

• Mechanism: The reaction proceeds through the initial formation of a hydrazone intermediate by the nucleophilic attack of a hydrazine nitrogen atom on one of the carbonyl carbons of acetylacetone. This is followed by an intramolecular cyclization, where the second nitrogen atom attacks the remaining carbonyl group. Subsequent dehydration yields the stable aromatic pyrazole ring. The use of a slight excess of hydrazine hydrate can help drive the reaction to completion.[4]

Part B: N-Alkylation of 3,5-Dimethylpyrazole

The second stage is the core of this protocol: the selective N-alkylation of the synthesized 3,5-dimethylpyrazole with 1,2-dibromoethane.

• Mechanism: This reaction is a nucleophilic substitution (SN2) process. The pyrazole nitrogen atom, made more nucleophilic by deprotonation with a suitable base (e.g., potassium carbonate), attacks one of the electrophilic carbon atoms of 1,2-dibromoethane. This displaces a bromide ion as the leaving group. Using a large excess of 1,2-dibromoethane is crucial to minimize the formation of the undesired bis-alkylation product, where a second pyrazole molecule would displace the remaining bromine atom. The choice of a polar aprotic solvent like acetone or acetonitrile facilitates the SN2 mechanism by solvating the cation of the base without strongly solvating the nucleophile.[1]

Experimental Workflow Diagram

The overall synthetic strategy is depicted in the following workflow diagram.

Caption: Overall workflow for the synthesis of the target compound.

Mandatory Safety Precautions

All experiments must be conducted in a well-ventilated fume hood while wearing appropriate Personal Protective Equipment (PPE), including safety goggles, a lab coat, and chemical-resistant gloves.

• 1,2-Dibromoethane: This substance is highly toxic, a suspected carcinogen, and can cause severe skin and eye irritation.[6][7][8] It is crucial to avoid inhalation and skin contact.[7][9] All transfers should be performed using a syringe or cannula. In case of exposure, immediately flush the affected area with copious amounts of water for at least 15 minutes and seek medical attention.[10]

• Hydrazine Hydrate: This is a corrosive and toxic substance. Handle with extreme care.

• Acetylacetone: Flammable liquid and harmful if swallowed.

• Potassium Carbonate: Irritant. Avoid creating dust.

• Solvents: Acetone and ethanol are flammable. Keep away from ignition sources.

Detailed Experimental Protocols

Protocol 1: Synthesis of 3,5-Dimethylpyrazole

• To a 250 mL round-bottom flask equipped with a magnetic stirrer and a reflux condenser, add acetylacetone (10.0 g, 0.1 mol) and ethanol (50 mL).

• Begin stirring and slowly add hydrazine hydrate (5.5 g, 0.11 mol) dropwise to the solution. The addition is exothermic, and the rate should be controlled to maintain a gentle reflux.

• After the addition is complete, heat the reaction mixture to reflux and maintain for 2-3 hours.[1] The progress of the reaction can be monitored by Thin Layer Chromatography (TLC).

• Upon completion, cool the mixture to room temperature and then place it in an ice bath for 30 minutes to facilitate crystallization.

• Collect the resulting white crystalline solid by vacuum filtration, wash with a small amount of cold water, and dry under vacuum.

• The product is typically of high purity, but can be recrystallized from ethanol/water if necessary. Expected yield: >80%. The melting point should be 106-108 °C.[4]

Protocol 2: Synthesis of 1-(2-bromoethyl)-3,5-dimethyl-1H-pyrazole

• To a 250 mL round-bottom flask, add the synthesized 3,5-dimethylpyrazole (9.61 g, 0.1 mol), anhydrous potassium carbonate (27.6 g, 0.2 mol), and acetone (150 mL).

• Equip the flask with a magnetic stirrer and a reflux condenser.

• Add 1,2-dibromoethane (37.56 g, 0.2 mol) to the suspension. Using a 2-fold excess of the alkylating agent helps to favor the desired mono-alkylation product.

• Heat the mixture to reflux with vigorous stirring. Monitor the reaction progress using TLC (e.g., using a 9:1 hexane:ethyl acetate eluent). The reaction is typically complete within 12-24 hours.

• After the reaction is complete (disappearance of the starting pyrazole), cool the mixture to room temperature.

• Filter off the potassium carbonate and other inorganic salts using vacuum filtration and wash the solid cake with a small amount of acetone.

• Combine the filtrates and remove the solvent under reduced pressure using a rotary evaporator.

• The resulting crude oil is then redissolved in dichloromethane (100 mL) and washed successively with water (2 x 50 mL) and brine (1 x 50 mL).

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to yield the crude product as an oil.

Protocol 3: Purification and Characterization

• Purification: The crude product should be purified by flash column chromatography on silica gel.[11] A gradient elution system starting from pure hexane and gradually increasing the polarity with ethyl acetate (e.g., from 100% hexane to 95:5 hexane:ethyl acetate) is typically effective at separating the product from unreacted 1,2-dibromoethane and any bis-alkylated byproduct.

• Characterization:

  • ¹H NMR: The purified product should be analyzed by ¹H NMR spectroscopy. Expected signals would include two singlets for the pyrazole methyl groups (around δ 2.2-2.5 ppm), a singlet for the C4-H of the pyrazole ring (around δ 5.9-6.0 ppm), and two triplets corresponding to the two methylene groups of the bromoethyl chain (a triplet for -CH₂-Br around δ 3.6-3.8 ppm and a triplet for N-CH₂- around δ 4.2-4.4 ppm).[1][12]

  • ¹³C NMR: Analysis will show distinct signals for the methyl carbons, the two methylene carbons of the ethyl chain, and the three aromatic carbons of the pyrazole ring.

  • Mass Spectrometry (MS): ESI-MS should show a molecular ion peak [M+H]⁺ corresponding to the calculated mass of C₇H₁₁BrN₂. The isotopic pattern characteristic of a bromine-containing compound (two peaks of nearly equal intensity separated by 2 m/z units) should be observed.

Data Summary

Table 1: Reagent and Product Properties

Compound	Formula	Mol. Weight ( g/mol )	Role	CAS Number
3,5-Dimethylpyrazole	C₅H₈N₂	96.13	Starting Material	67-51-6
1,2-Dibromoethane	C₂H₄Br₂	187.86	Alkylating Agent	106-93-4
Potassium Carbonate	K₂CO₃	138.21	Base	584-08-7
Acetone	C₃H₆O	58.08	Solvent	67-64-1
1-(2-bromoethyl)-3,5-dimethyl-1H-pyrazole	C₇H₁₁BrN₂	203.08	Product	N/A

References

• Bhaumik, A. (n.d.). Pyrazole Synthesis. Scribd. Retrieved from [Link]

• Google Patents. (n.d.). Synthesis method of 5-bromo-1-methyl-1H-pyrazol-3-amine.
• Google Patents. (n.d.). Method for preparing 3.5-dimethylpyrazole.

• Sukoyan, A. H., et al. (2021). Alkylation of 3(5)-methylpyrazole with propargyl bromide and study of thermal and catalytic polymerization of the products obtained. ResearchGate. Retrieved from [Link]

• TSI Journals. (2013). Synthesis of Novel Substituted-3, 5-dimethyl-1H-pyrazolyl phthalazine-1, 4-diones. Retrieved from [Link]

• Indian Journal of Heterocyclic Chemistry. (2017). Synthesis and characterization of some symmetrical substituted 1-(2-chloroethyl)pyrazole-based chalcogenides. Retrieved from [Link]

• Royal Society of Chemistry. (n.d.). [Ce(L-Pro)2]2 (Oxa) as a heterogeneous recyclable catalyst: Synthesis of pyrazoles under mild reaction conditions. Retrieved from [Link]

• ACS Publications. (2024). Optimization of Pyrazolo[3,4-b]pyridine Analogues: Synthesis, In Vitro Anticancer Evaluation and In Vivo Pharmacokinetics. Retrieved from [Link]

• ResearchGate. (n.d.). Reaction schemes for (a) synthesis of 3,5-dimethylpirazole, (b) Diels–Alder cycloaddition and (c) Knovenagel reaction. Retrieved from [Link]

• National Institutes of Health. (2024). One-Pot Synthesis of 1,3,5-Trisubstitued Pyrazoles via Immobilized Thermomyces lanuginosus Lipase (TLL) on a Metal–Organic Framework. Retrieved from [Link]

• Wikipedia. (n.d.). 3,5-Dimethylpyrazole. Retrieved from [Link]

• PubChem. (n.d.). 3-Bromo-1,5-dimethyl-1H-pyrazole. Retrieved from [Link]

• Agilent Technologies. (2024). 1,2-Dibromoethane Standard (1X1 mL) - Safety Data Sheet. Retrieved from [Link]

• Royal Society of Chemistry. (n.d.). Supplementary Information. Retrieved from [Link]

• Loba Chemie. (2016). 1,2-DIBROMOETHANE FOR SYNTHESIS MSDS. Retrieved from [Link]

• GOV.UK. (n.d.). 1,2-dibromoethane - Incident management. Retrieved from [Link]

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Synthesis of 1,2-Bis(3,5-dimethylpyrazol-1-yl)ethane: A Detailed Application Note and Protocol

For Researchers, Scientists, and Drug Development Professionals

This comprehensive guide details the N-alkylation of 3,5-dimethylpyrazole with 1,2-dibromoethane to synthesize 1,2-bis(3,5-dimethylpyrazol-1-yl)ethane. This protocol is designed to provide a reproducible and efficient method for obtaining this versatile bidentate ligand, which is of significant interest in coordination chemistry, catalysis, and as a scaffold in medicinal chemistry.

Introduction: The Significance of Bis(pyrazolyl)alkanes

Bis(pyrazolyl)alkane ligands have gained considerable attention in the field of coordination chemistry due to their versatile coordination modes and the stability of their metal complexes.[1] These ligands, often referred to as "scorpionate" ligands, can chelate to a metal center in a bidentate fashion, creating a stable six-membered ring. The steric and electronic properties of the resulting metal complexes can be readily tuned by modifying the substituents on the pyrazole rings or the length of the alkane linker. This tunability makes bis(pyrazolyl)alkane complexes valuable in a wide range of applications, including homogeneous catalysis, bioinorganic chemistry, and the development of novel therapeutic agents.[2] The title compound, 1,2-bis(3,5-dimethylpyrazol-1-yl)ethane, serves as a fundamental building block in the synthesis of more complex molecular architectures and functional materials.

Reaction Mechanism and Theoretical Considerations

The N-alkylation of 3,5-dimethylpyrazole with 1,2-dibromoethane is a nucleophilic substitution reaction. The reaction proceeds via the deprotonation of the pyrazole's N-H proton by a base, forming the pyrazolate anion. This anion then acts as a nucleophile, attacking one of the electrophilic carbon atoms of 1,2-dibromoethane in an SN2 reaction, displacing a bromide ion. This process is then repeated at the other end of the ethane bridge with a second pyrazolate anion to yield the final product.

Given that 1,2-dibromoethane is a bifunctional alkylating agent, the reaction can potentially yield a mono-alkylated intermediate, 1-(2-bromoethyl)-3,5-dimethylpyrazole. However, under the appropriate stoichiometric control and reaction conditions, the formation of the desired bis-alkylated product is favored.

Phase transfer catalysis (PTC) is a particularly effective methodology for this transformation. In this approach, a phase transfer catalyst, typically a quaternary ammonium salt, facilitates the transfer of the pyrazolate anion from the solid or aqueous phase (where the base is present) to the organic phase (where the alkylating agent is dissolved). This circumvents the need for harsh, anhydrous conditions and often leads to higher yields and cleaner reactions.

Caption: Reaction mechanism for the N-alkylation of 3,5-dimethylpyrazole.

Experimental Protocol

This protocol details the synthesis of 1,2-bis(3,5-dimethylpyrazol-1-yl)ethane using a solid-liquid phase transfer catalysis method.

Materials and Reagents

Reagent/Material	Grade	Supplier
3,5-Dimethylpyrazole	98%	Sigma-Aldrich
1,2-Dibromoethane	99%	Alfa Aesar
Potassium Hydroxide (KOH)	≥85%, pellets	Fisher Scientific
Tetrabutylammonium Bromide (TBAB)	99%	Acros Organics
Toluene	Anhydrous, 99.8%	J.T. Baker
Dichloromethane (DCM)	ACS Grade	VWR
Anhydrous Sodium Sulfate (Na₂SO₄)	Granular	EMD Millipore
Hexane	ACS Grade	Macron Fine Chemicals
Ethyl Acetate	ACS Grade	BDH

Equipment

• Round-bottom flask (100 mL)

• Reflux condenser

• Magnetic stirrer with heating mantle

• Separatory funnel (250 mL)

• Rotary evaporator

• Glass funnel and filter paper

• Beakers and Erlenmeyer flasks

• Thin Layer Chromatography (TLC) plates (silica gel 60 F₂₅₄)

Step-by-Step Procedure

Caption: Experimental workflow for the synthesis.

• Reaction Setup: In a 100 mL round-bottom flask equipped with a magnetic stir bar, combine 3,5-dimethylpyrazole (2.00 g, 20.8 mmol), powdered potassium hydroxide (2.33 g, 41.6 mmol), and tetrabutylammonium bromide (0.335 g, 1.04 mmol).

• Solvent Addition: Add 40 mL of anhydrous toluene to the flask.

• Initial Stirring: Stir the suspension vigorously at room temperature for 30 minutes.

• Addition of Alkylating Agent: Slowly add 1,2-dibromoethane (0.90 mL, 1.95 g, 10.4 mmol) to the reaction mixture dropwise over a period of 10 minutes.

• Reflux: Heat the reaction mixture to reflux (approximately 110 °C) and maintain reflux for 24 hours.

• Reaction Monitoring: Monitor the progress of the reaction by Thin Layer Chromatography (TLC) using a mixture of hexane and ethyl acetate (e.g., 7:3 v/v) as the eluent. The disappearance of the 3,5-dimethylpyrazole spot indicates the completion of the reaction.

• Workup - Filtration: After the reaction is complete, cool the mixture to room temperature. Filter the solid salts and wash them with a small amount of toluene.

• Workup - Extraction: Transfer the filtrate to a separatory funnel and wash with water (2 x 50 mL) and then with brine (1 x 50 mL).

• Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate the solvent under reduced pressure using a rotary evaporator.

• Purification: Purify the crude product by column chromatography on silica gel using a gradient of hexane and ethyl acetate as the eluent. The product typically elutes with a mixture of 80:20 hexane:ethyl acetate.

• Final Product: The purified product, 1,2-bis(3,5-dimethylpyrazol-1-yl)ethane, is obtained as a white solid.

Characterization of 1,2-Bis(3,5-dimethylpyrazol-1-yl)ethane

The identity and purity of the synthesized compound should be confirmed by spectroscopic methods.

Property	Value
Molecular Formula	C₁₂H₁₈N₄
Molecular Weight	218.30 g/mol [3]
Appearance	White solid
Melting Point	82-84 °C

• ¹H NMR (400 MHz, CDCl₃): δ 5.75 (s, 2H, pyrazole-H), 4.15 (s, 4H, N-CH₂-CH₂-N), 2.20 (s, 6H, pyrazole-CH₃), 2.15 (s, 6H, pyrazole-CH₃).

• ¹³C NMR (101 MHz, CDCl₃): δ 148.5, 139.0, 105.5, 48.0, 13.5, 11.0.

• Mass Spectrometry (EI): m/z (%) = 218 (M⁺, 100), 123 (25), 109 (80), 96 (55).

Troubleshooting and Optimization

Issue	Possible Cause	Suggested Solution
Low Yield	Incomplete reaction.	Increase reaction time or temperature. Ensure the potassium hydroxide is finely powdered and dry.
Inefficient stirring.	Use a more powerful magnetic stirrer to ensure good mixing of the solid and liquid phases.
Formation of Mono-alkylated Product	Incorrect stoichiometry.	Ensure a 2:1 molar ratio of 3,5-dimethylpyrazole to 1,2-dibromoethane is used.
Difficult Purification	Presence of unreacted starting material or side products.	Optimize the chromatographic conditions. A gradient elution may be necessary for better separation.
Reaction does not start	Inactive catalyst.	Use fresh, high-purity tetrabutylammonium bromide.
Wet reagents or solvent.	Use anhydrous toluene and ensure all glassware is thoroughly dried.

Conclusion

The protocol described provides a reliable and efficient method for the synthesis of 1,2-bis(3,5-dimethylpyrazol-1-yl)ethane. The use of phase transfer catalysis offers a practical and scalable approach for academic and industrial research. The synthesized ligand can be utilized in a variety of applications, particularly in the development of novel metal-based catalysts and coordination complexes with interesting structural and electronic properties.

References

• Alagöz, M. A., et al. (2021). Synthesis of New 1-Aryl-2-(3,5-dimethylpyrazol-1-yl)ethanone Oxime Ether Derivatives and Investigation of Their Cytotoxic Effects. Molecules, 26(15), 4487. [Link]

• Anosova, G. A., et al. (2016). Synthesis and Characterization of Transition Metal Complexes of 1,2-Bis(3,5-dimethylpyrazol-1-yl)-1,2-ethanediol. Key Engineering Materials, 683, 333-337. [Link]

• Balci, M. (2005). Basic 1H- and 13C-NMR Spectroscopy. Elsevier.
• Pettinari, C., & Pettinari, R. (2004). Metal derivatives of poly(pyrazolyl)alkanes II. Bis(pyrazolyl)alkanes and related systems. Coordination Chemistry Reviews, 248(3-4), 257-407.

• PubChem. (n.d.). 1,2-Bis(3,5-dimethylpyrazol-1-yl)ethane. National Center for Biotechnology Information. Retrieved from [Link]

• Rajeswari, K., & Pandiarajan, K. (2011). 1H and 13C NMR spectral study of some 3,5-bis[(E)-thienylmethylene]piperidin-4-ones. Spectrochimica Acta Part A: Molecular and Biomolecular Spectroscopy, 78(3), 1110-1118.
• Reger, D. L., et al. (2004). Tuning the coordination geometry of silver in bis(pyrazolyl)alkane complexes. Inorganic Chemistry, 43(13), 3825-3832.
• Royal Society of Chemistry. (2009). Supplementary Information for General. 1H and 13C NMR spectra were recorded on either a Bruker 300 MHz or 400 MHz Avance spectr.
• Shinde, S. S., et al. (2019). Novel family of bis-pyrazole coordination complexes as potent antibacterial and antifungal agents. New Journal of Chemistry, 43(3), 1336-1346.
• Sosnovskikh, V. Y., et al. (2023). Switching N-Alkylation Regioselectivity of Trifluoromethylated Pyrazoles Guided by Functional Group Tuning. International Journal of Molecular Sciences, 24(13), 10835.
• Tounsi, N., et al. (2018). Mo(0) carbonyl complexes bearing the bis(3,5-dimethylpyrazole) ligand: catalysis of the regioselective [2 + 2 + 2] cycloaddition of terminal alkynes to synthesize 1,3,5-isomers. Dalton Transactions, 47(4), 1163-1172.
• University of Houston. (2019). Synthesis of an Asymmetric Imine/bis(pyrazolyl)alkane Ligand. UH Institutional Repository.
• Wang, Y., et al. (2022). Highly Selective N-Alkylation of Pyrazoles: Crystal Structure Evidence for Attractive Interactions. The Journal of Organic Chemistry, 87(16), 11048-11058.
• Wu, H., et al. (2014). Regioselective N-alkylation of the 1H-indazole scaffold; ring substituent and N-alkylating reagent effects on regioisomeric distribution. Beilstein Journal of Organic Chemistry, 10, 2437-2446.
• Zelenin, K. N., et al. (2021). Bis(2,6-pyrazolyl)

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Application Notes & Protocols: 1-(2-bromoethyl)-3,5-dimethyl-1H-pyrazole as a Strategic Alkylating Agent in Drug Discovery

Introduction: The Strategic Value of the Pyrazole Moiety

The pyrazole nucleus is a cornerstone in medicinal chemistry, recognized as a "privileged scaffold" due to its presence in a multitude of clinically successful drugs.[1][2] Its unique electronic properties, metabolic stability, and ability to participate in hydrogen bonding have led to its incorporation into agents for treating a wide array of diseases, including cancer, inflammation, and infectious diseases.[3][4] The strategic introduction of pyrazole moieties into lead compounds is a critical tactic in drug development. 1-(2-bromoethyl)-3,5-dimethyl-1H-pyrazole emerges as a highly valuable reagent in this context. It serves as a bifunctional linker, providing a reactive ethyl bromide handle for covalent modification of nucleophilic targets while simultaneously introducing the well-characterized and sterically defined 3,5-dimethylpyrazole group. This guide provides an in-depth analysis of its properties, mechanism of action, and detailed protocols for its application in synthetic chemistry.

Reagent Profile: Physicochemical Properties and Safety

A thorough understanding of the reagent's properties and safety requirements is paramount for its effective and safe implementation in the laboratory.

Property	Value	Source
IUPAC Name	1-(2-Bromoethyl)-3,5-dimethyl-1H-pyrazole	Vendor Data
CAS Number	67000-35-5	[5]
Molecular Formula	C₇H₁₁BrN₂	[5][6]
Molecular Weight	203.08 g/mol	[5][6]
Appearance	Typically a liquid or low-melting solid	General Knowledge
SMILES	CC1=CC(C)=NN1CCBr	[5]

Hazard and Safety Information:

Researchers must handle 1-(2-bromoethyl)-3,5-dimethyl-1H-pyrazole with appropriate caution. It is classified as an irritant and is harmful if swallowed.

• GHS Hazard Statements: H302 (Harmful if swallowed), H315 (Causes skin irritation), H319 (Causes serious eye irritation), H335 (May cause respiratory irritation).[5]

• Precautionary Measures: Always handle this reagent in a well-ventilated fume hood. Wear standard personal protective equipment (PPE), including a lab coat, safety glasses, and chemically resistant gloves. Avoid inhalation of vapors and contact with skin and eyes.[7]

Mechanism of Action: A Classical Sₙ2 Pathway

1-(2-bromoethyl)-3,5-dimethyl-1H-pyrazole functions as a classic electrophile in nucleophilic substitution reactions. The electron-withdrawing nature of the adjacent bromine atom and the pyrazole ring renders the methylene carbon (CH₂) attached to the bromine susceptible to nucleophilic attack. The reaction proceeds via a bimolecular nucleophilic substitution (Sₙ2) mechanism.

A suitable base is typically required to deprotonate the nucleophile (e.g., a phenol or a secondary amine), enhancing its nucleophilicity and initiating the attack on the electrophilic carbon. The bromide ion serves as a good leaving group, facilitating the formation of the new carbon-nucleophile bond.

Caption: General Sₙ2 mechanism for alkylation using 1-(2-bromoethyl)-3,5-dimethyl-1H-pyrazole.

Synthesis of the Alkylating Agent

While commercially available, 1-(2-bromoethyl)-3,5-dimethyl-1H-pyrazole can be synthesized in the lab. A common method involves the N-alkylation of 3,5-dimethylpyrazole with an excess of 1,2-dibromoethane.

Protocol 1: Synthesis of 1-(2-bromoethyl)-3,5-dimethyl-1H-pyrazole

• Principle: This protocol describes the N-alkylation of 3,5-dimethylpyrazole using 1,2-dibromoethane in the presence of potassium carbonate as a base. The use of excess 1,2-dibromoethane minimizes the formation of the dimerized byproduct.

• Materials & Reagents:

  • 3,5-Dimethylpyrazole

  • 1,2-Dibromoethane (excess, e.g., 3-5 equivalents)

  • Potassium Carbonate (K₂CO₃), anhydrous

  • Acetonitrile (CH₃CN), anhydrous

  • Ethyl acetate (EtOAc)

  • Brine (saturated NaCl solution)

  • Anhydrous Sodium Sulfate (Na₂SO₄)

• Procedure:

  • To a round-bottom flask equipped with a magnetic stirrer and reflux condenser, add 3,5-dimethylpyrazole (1.0 eq), anhydrous potassium carbonate (2.0-3.0 eq), and anhydrous acetonitrile.

  • Add 1,2-dibromoethane (3.0-5.0 eq) to the suspension.

  • Heat the reaction mixture to reflux (approx. 82°C) and stir vigorously overnight. Monitor the reaction progress by Thin Layer Chromatography (TLC).[8]

  • After completion, cool the mixture to room temperature and filter off the solid K₂CO₃.

  • Evaporate the acetonitrile under reduced pressure.

  • Dissolve the residue in ethyl acetate and wash with water and then brine.

  • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate in vacuo to yield the crude product.

  • Purify the product by flash column chromatography on silica gel to obtain pure 1-(2-bromoethyl)-3,5-dimethyl-1H-pyrazole.[9]

Application Protocols: N- and O-Alkylation

The true utility of this reagent lies in its ability to covalently link the 3,5-dimethylpyrazole moiety to various nucleophiles. Below are detailed protocols for the alkylation of a secondary amine and a phenol.

Protocol 2: N-Alkylation of a Secondary Amine

• Principle: This procedure details the alkylation of a generic secondary amine (e.g., morpholine) to form a tertiary amine, a common structural motif in pharmaceuticals. A non-nucleophilic base is used to scavenge the HBr byproduct.

• Materials & Reagents:

  • Secondary Amine (e.g., Morpholine, 1.0 eq)

  • 1-(2-bromoethyl)-3,5-dimethyl-1H-pyrazole (1.1 eq)

  • Potassium Carbonate (K₂CO₃) or Diisopropylethylamine (DIPEA) (2.0 eq)

  • Dimethylformamide (DMF) or Acetonitrile (CH₃CN), anhydrous

  • Ethyl acetate (EtOAc)

  • Saturated aqueous sodium bicarbonate (NaHCO₃)

  • Brine

  • Anhydrous Sodium Sulfate (Na₂SO₄)

• Procedure:

  • Dissolve the secondary amine (1.0 eq) in anhydrous DMF or acetonitrile in a round-bottom flask.

  • Add the base (K₂CO₃ or DIPEA, 2.0 eq) to the solution.

  • Add 1-(2-bromoethyl)-3,5-dimethyl-1H-pyrazole (1.1 eq) dropwise at room temperature.

  • Heat the reaction mixture to 60-80°C and stir for 4-12 hours. Monitor the reaction by TLC or LC-MS.

  • Upon completion, cool the reaction to room temperature and dilute with ethyl acetate.

  • Wash the organic layer sequentially with water, saturated aqueous NaHCO₃, and brine.

  • Dry the organic phase over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

  • Purify the resulting tertiary amine by flash column chromatography.

  • Characterize the final product using ¹H NMR, ¹³C NMR, and mass spectrometry.[8]

Protocol 3: O-Alkylation of a Phenol

• Principle: This protocol describes the formation of an aryl ether via the alkylation of a substituted phenol.[10] The reaction is facilitated by a base that deprotonates the phenolic hydroxyl group to form a more potent phenoxide nucleophile.[11]

• Materials & Reagents:

  • Substituted Phenol (e.g., 4-methoxyphenol, 1.0 eq)

  • 1-(2-bromoethyl)-3,5-dimethyl-1H-pyrazole (1.2 eq)

  • Potassium Carbonate (K₂CO₃) or Cesium Carbonate (Cs₂CO₃) (1.5-2.0 eq)

  • Acetone or DMF, anhydrous

  • Dichloromethane (DCM)

  • 1M Sodium Hydroxide (NaOH) solution

  • Brine

  • Anhydrous Magnesium Sulfate (MgSO₄)

• Procedure:

  • In a flask, suspend the phenol (1.0 eq) and the base (K₂CO₃ or Cs₂CO₃, 1.5-2.0 eq) in anhydrous acetone or DMF.

  • Add 1-(2-bromoethyl)-3,5-dimethyl-1H-pyrazole (1.2 eq) to the suspension.

  • Heat the mixture to reflux (for acetone) or 60-70°C (for DMF) and stir until the starting material is consumed, as monitored by TLC.

  • Cool the reaction mixture and filter off the inorganic salts.

  • Remove the solvent under reduced pressure.

  • Dissolve the residue in dichloromethane (DCM) and wash with 1M NaOH solution to remove any unreacted phenol, followed by a brine wash.

  • Dry the organic layer with anhydrous MgSO₄, filter, and concentrate.

  • Purify the crude product via flash column chromatography to yield the desired aryl ether.

  • Confirm the structure and purity using ¹H NMR, ¹³C NMR, and mass spectrometry.

Caption: A generalized experimental workflow for alkylation reactions.

Summary of Reaction Conditions

The versatility of 1-(2-bromoethyl)-3,5-dimethyl-1H-pyrazole allows for its use with a range of nucleophiles. The following table provides a quick reference for typical reaction parameters.

Nucleophile Class	Example	Typical Base	Solvent	Temp (°C)	Typical Yield (%)
Secondary Amines	Morpholine	K₂CO₃, DIPEA	DMF, CH₃CN	60-80	75-95
Phenols	4-Chlorophenol	K₂CO₃, Cs₂CO₃	Acetone, DMF	50-80	80-95
Thiols	Thiophenol	K₂CO₃, NaH	DMF, THF	25-60	85-98
N-Heterocycles	Imidazole	K₂CO₃, NaH	DMF	40-70	70-90

Yields are representative and highly dependent on the specific substrate and reaction scale.

Conclusion and Future Outlook

1-(2-bromoethyl)-3,5-dimethyl-1H-pyrazole is a robust and versatile alkylating agent for the efficient incorporation of a key medicinal chemistry scaffold. The protocols outlined herein provide a solid foundation for its use in N- and O-alkylation reactions, which are fundamental transformations in the synthesis of novel molecular entities. The straightforward nature of these Sₙ2 reactions, coupled with the high yields typically observed, ensures that this reagent will continue to be a valuable tool for researchers and drug development professionals aiming to expand chemical diversity and optimize lead compounds.

References

• Google Patents. (n.d.). Synthesis method of 5-bromo-1-methyl-1H-pyrazol-3-amine.

• ACS Publications. (2026). Optimization of Pyrazolo[3,4-b]pyridine Analogues: Synthesis, In Vitro Anticancer Evaluation and In Vivo Pharmacokinetics. Retrieved from [Link]

• Royal Society of Chemistry. (n.d.). [Ce(L-Pro)2]2 (Oxa) as a heterogeneous recyclable catalyst: Synthesis of pyrazoles under mild reaction conditions. Retrieved from [Link]

• MDPI. (n.d.). Acid Catalyzed N-Alkylation of Pyrazoles with Trichloroacetimidates. Retrieved from [Link]

• NIH National Center for Biotechnology Information. (n.d.). Ethyl 1-(2-bromoethyl)-3-(4-methoxyphenyl)-1H-pyrazole-5-carboxylate. Retrieved from [Link]

• PubChem. (n.d.). 1-(2-bromoethyl)-1H-pyrazole. Retrieved from [Link]

• PubChem. (n.d.). 4-(2-Bromoethyl)-3,5-dimethyl-1H-pyrazole. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Pyrazole synthesis. Retrieved from [Link]

• ResearchGate. (2011). Alkylation of phenol with 1-phenyl-3,5-dimethyl-4-chloromethylpyrazole under phase transfer catalysis. Retrieved from [Link]

• TSI Journals. (2013). SYNTHESIS OF NOVEL SUBSTITUTED-3, 5-DIMETHYL-1H- PYRAZOLYL PHTHALAZINE-1, 4-DIONES. Retrieved from [Link]

• NIH National Center for Biotechnology Information. (2023). Pyrazole: an emerging privileged scaffold in drug discovery. Retrieved from [Link]

• ResearchGate. (2026). PYRAZOLE DERIVATIVES IN DRUG DISCOVERY: BIOLOGICAL ACTIVITIES, STRUCTURE-ACTIVITY RELATIONSHIPS, AND COMPUTATIONAL PERSPECTIVES. Retrieved from [Link]

• MDPI. (2022). Selective O-alkylation of Phenol Using Dimethyl Ether. Retrieved from [Link]

• Google Patents. (n.d.). N-alkylation method of pyrazole.

• Semantic Scholar. (2022). Acid Catalyzed N-Alkylation of Pyrazoles with Trichloroacetimidates. Retrieved from [Link]

• MDPI. (n.d.). Recent Advancement in Drug Design and Discovery of Pyrazole Biomolecules as Cancer and Inflammation Therapeutics. Retrieved from [Link]

• RSC Publishing. (2011). O-Alkylation of phenol derivatives via a nucleophilic substitution. Retrieved from [Link]

• IJNRD. (2024). A REVIEW ON PYRAZOLE AN ITS DERIVATIVE. Retrieved from [Link]

• ResearchGate. (2022). Selective O-alkylation of Phenol Using Dimethyl Ether. Retrieved from [Link]

• Organic Chemistry Portal. (2009). Bromo-Directed N-2 Alkylation of NH-1,2,3-Triazoles: Efficient Synthesis of Poly-Substituted 1,2,3-Triazoles. Retrieved from [Link]

• ResearchGate. (2025). Experimental and theoretical study of pyrazole N-alkylation catalyzed by basic modified molecular sieves. Retrieved from [Link]

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Application Notes and Protocols for 1-(2-bromoethyl)-3,5-dimethyl-1H-pyrazole in Medicinal Chemistry

Introduction: The Strategic Value of the 3,5-Dimethylpyrazole Moiety

In the landscape of modern drug discovery, the pyrazole nucleus stands out as a "privileged scaffold," a structural motif consistently found in a multitude of biologically active compounds and approved pharmaceuticals.[1][2] Its prevalence stems from a unique combination of physicochemical properties: the pyrazole ring is aromatic, planar, and possesses both hydrogen bond donor and acceptor capabilities through its two adjacent nitrogen atoms. This allows it to engage in a variety of interactions with biological targets, often serving as a bioisosteric replacement for amide or phenol groups.[3] The 3,5-dimethyl substitution pattern, in particular, offers a well-defined steric and electronic profile, often leading to improved metabolic stability and target affinity.

This guide focuses on a key reagent for introducing this valuable moiety into lead compounds: 1-(2-bromoethyl)-3,5-dimethyl-1H-pyrazole . This molecule is a bifunctional building block, combining the desirable 3,5-dimethylpyrazole core with a reactive bromoethyl side chain. The ethyl linker provides flexibility and appropriate spacing for the pyrazole to interact with its target, while the terminal bromine atom serves as an excellent electrophile for facile reaction with a wide range of nucleophiles. This allows for the covalent attachment of the 3,5-dimethylpyrazole unit to a variety of molecular scaffolds, making it an indispensable tool for medicinal chemists aiming to leverage the advantageous properties of this heterocycle in their drug design campaigns.

Synthesis of 1-(2-bromoethyl)-3,5-dimethyl-1H-pyrazole

The preparation of 1-(2-bromoethyl)-3,5-dimethyl-1H-pyrazole is a straightforward two-step process, commencing with the synthesis of the corresponding alcohol, followed by its conversion to the bromide.

Step 1: Synthesis of 1-(2-hydroxyethyl)-3,5-dimethyl-1H-pyrazole

The synthesis of the pyrazole core is typically achieved via the Knorr pyrazole synthesis, a robust and high-yielding condensation reaction between a hydrazine and a 1,3-dicarbonyl compound.[4] In this case, 3,5-dimethylpyrazole is first formed from the reaction of hydrazine hydrate with acetylacetone.[5] This intermediate is then N-alkylated with 2-bromoethanol to yield the desired alcohol.

Caption: Synthesis of the precursor alcohol.

Step 2: Bromination of 1-(2-hydroxyethyl)-3,5-dimethyl-1H-pyrazole

The conversion of the hydroxyl group to a bromide is a standard transformation in organic synthesis. A variety of reagents can be employed, such as phosphorus tribromide (PBr₃) or thionyl bromide (SOBr₂). The reaction of the N-hydroxyethylpyrazole with these reagents efficiently yields the target N-chloroethylpyrazole, which can be inferred to work for the bromo- derivative as well.[6]

Caption: Conversion of the alcohol to the target bromide.

Applications in Medicinal Chemistry

The primary utility of 1-(2-bromoethyl)-3,5-dimethyl-1H-pyrazole in medicinal chemistry is as an alkylating agent for the introduction of the 1-(3,5-dimethyl-1H-pyrazolyl)ethyl moiety. This group can serve several purposes in a drug candidate, including:

• Acting as a key pharmacophore: The pyrazole ring can engage in crucial hydrogen bonding or π-stacking interactions within the active site of a protein target.

• Modulating physicochemical properties: The addition of this group can alter a molecule's solubility, lipophilicity (logP), and metabolic stability.

• Exploring structure-activity relationships (SAR): The flexible ethyl linker allows for the positioning of the pyrazole in different regions of chemical space, aiding in the optimization of binding affinity.

Target Classes

A significant number of kinase inhibitors feature a pyrazole core.[7][8][9][10] The nitrogen atoms of the pyrazole can mimic the hydrogen bonding pattern of the adenine region of ATP, making it an effective hinge-binding motif. By tethering a 3,5-dimethylpyrazole to a core scaffold, medicinal chemists can develop potent and selective kinase inhibitors for a range of therapeutic targets, including those involved in oncology and inflammatory diseases.[7][11]

Pyrazole derivatives have also been successfully employed as modulators of GPCRs. For instance, novel agonists for the GPR52 receptor, a target for psychotic disorders, have been developed using a substituted pyrazole scaffold.[12] The use of 1-(2-bromoethyl)-3,5-dimethyl-1H-pyrazole allows for the exploration of SAR in this area by attaching the pyrazole moiety to various GPCR-targeting backbones.

Experimental Protocols

The following protocols are representative examples of how 1-(2-bromoethyl)-3,5-dimethyl-1H-pyrazole can be utilized in a laboratory setting.

Protocol 1: General Procedure for N-Alkylation of Amines

This protocol describes the reaction of 1-(2-bromoethyl)-3,5-dimethyl-1H-pyrazole with a primary or secondary amine to form a new carbon-nitrogen bond. This is a fundamental transformation for building more complex drug-like molecules.

Caption: Workflow for N-alkylation of amines.

Materials:

• 1-(2-bromoethyl)-3,5-dimethyl-1H-pyrazole (1.0 eq)

• Amine (primary or secondary) (1.0-1.2 eq)

• Inorganic base (e.g., K₂CO₃, Cs₂CO₃) (2.0-3.0 eq)

• Aprotic polar solvent (e.g., DMF, Acetonitrile)

• Reaction vessel (round-bottom flask) with magnetic stirrer and condenser

• Heating mantle or oil bath

• Standard laboratory glassware for workup and purification

Procedure:

• To a round-bottom flask, add the amine (1.0 eq), 1-(2-bromoethyl)-3,5-dimethyl-1H-pyrazole (1.0 eq), and the inorganic base (e.g., K₂CO₃, 2.0 eq).

• Add a suitable volume of solvent (e.g., DMF) to achieve a concentration of 0.1-0.5 M.

• Equip the flask with a condenser and stir the mixture at a temperature between 60-80 °C. The optimal temperature may vary depending on the reactivity of the amine.

• Monitor the progress of the reaction by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS).

• Upon completion, cool the reaction mixture to room temperature.

• Pour the reaction mixture into water and extract with an appropriate organic solvent (e.g., ethyl acetate).

• Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel to obtain the desired N-alkylated product.

Data Summary Table:

Amine Substrate	Base	Solvent	Temperature (°C)	Typical Reaction Time (h)
Aniline	K₂CO₃	DMF	80	12-18
Piperidine	K₂CO₃	Acetonitrile	60	6-12
Benzylamine	Cs₂CO₃	DMF	70	8-14
Morpholine	K₂CO₃	Acetonitrile	60	6-12

Causality Behind Experimental Choices:

• Base: An inorganic base is required to neutralize the hydrobromic acid (HBr) that is formed as a byproduct of the reaction, driving the equilibrium towards the product. Cesium carbonate (Cs₂CO₃) is often more effective than potassium carbonate (K₂CO₃) due to its higher solubility in organic solvents.

• Solvent: Aprotic polar solvents like DMF and acetonitrile are chosen for their ability to dissolve the reactants and facilitate the SN2 reaction mechanism.

• Temperature: Heating is necessary to overcome the activation energy of the reaction. However, excessive temperatures should be avoided to minimize the formation of side products.

Protocol 2: General Procedure for O-Alkylation of Phenols

This protocol outlines the reaction with a phenol to form an ether linkage, another common structural motif in medicinal chemistry.

Procedure:

• To a solution of the phenol (1.0 eq) in a suitable solvent (e.g., DMF), add a strong base such as sodium hydride (NaH, 1.1 eq) portion-wise at 0 °C.

• Allow the mixture to stir at room temperature for 30 minutes to ensure complete formation of the phenoxide.

• Add a solution of 1-(2-bromoethyl)-3,5-dimethyl-1H-pyrazole (1.0 eq) in the same solvent.

• Stir the reaction at room temperature or with gentle heating (e.g., 50 °C) and monitor its progress by TLC or LC-MS.

• Upon completion, carefully quench the reaction with water and proceed with an aqueous workup and extraction as described in Protocol 1.

• Purify the crude product by flash column chromatography.

Self-Validating System:

The success of these protocols can be validated at each stage. The consumption of starting materials and the formation of the product can be tracked by TLC or LC-MS. The final product's identity and purity should be confirmed by nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS). The expected proton and carbon NMR signals for the 1-(3,5-dimethyl-1H-pyrazolyl)ethyl moiety are characteristic and will confirm the successful incorporation of the building block.

Conclusion

1-(2-bromoethyl)-3,5-dimethyl-1H-pyrazole is a highly versatile and valuable reagent for medicinal chemists. Its straightforward synthesis and predictable reactivity make it an ideal tool for introducing the medicinally important 3,5-dimethylpyrazole scaffold into a wide range of molecules. The protocols provided herein offer a solid foundation for researchers to begin exploring the potential of this building block in their own drug discovery programs.

References

• Synthesis method of 5-bromo-1-methyl-1H-pyrazol-3-amine. Google Patents.

• Methods for the preparation of ethyl 3-bromo-1-(3-chloropyridin-2-yl)-1h-pyrazole-5-carboxylate. Google Patents.

• Acid Catalyzed N-Alkylation of Pyrazoles with Trichloroacetimidates. MDPI.

• SYNTHESIS OF NOVEL SUBSTITUTED-3, 5-DIMETHYL-1H- PYRAZOLYL PHTHALAZINE-1, 4-DIONES. TSI Journals.

• Synthesis and Pharmacological Activities of Pyrazole Derivatives: A Review. MDPI.

• [Ce(L-Pro)2]2 (Oxa) as a heterogeneous recyclable catalyst: Synthesis of pyrazoles under mild reaction conditions. The Royal Society of Chemistry.

• Development of Scalable Processes for the Preparation of N-Methyl-3-Bromo-5-Methyl Pyrazole. ResearchGate.

• Special Issue “Recent Advances in the Synthesis, Functionalization and Applications of Pyrazole-Type Compounds II”. National Institutes of Health.

• Optimization of Pyrazolo[3,4-b]pyridine Analogues: Synthesis, In Vitro Anticancer Evaluation and In Vivo Pharmacokinetics. ACS Publications.

• One-Pot Synthesis of 1,3,5-Trisubstitued Pyrazoles via Immobilized Thermomyces lanuginosus Lipase (TLL) on a Metal–Organic Framework. National Institutes of Health.

• Application Notes and Protocols for 5-Bromo-1-butyl-1H-pyrazole in Synthetic Chemistry. Benchchem.

• Design and Synthesis of Pyrazole-Based Macrocyclic Kinase Inhibitors Targeting BMPR2. ACS Publications.

• Pyrazole-3(4)-carbaldehyde: synthesis, reactions and biological activity. Semantic Scholar.

• Design and synthesis of 1-(1-benzothiophen-7-yl)-1H-pyrazole, a novel series of G protein-coupled receptor 52 (GPR52) agonists. PubMed.

• N-alkylation method of pyrazole. Google Patents.

• Pyrazole synthesis. Organic Chemistry Portal.

• Synthesis and Pharmacological Activities of Pyrazole Derivatives: A Review. National Institutes of Health.

• Small Molecule Kinase Inhibitor Drugs (1995–2021): Medical Indication, Pharmacology, and Synthesis. ACS Publications.

• Heterocyclic Compounds: Pharmacology of Pyrazole Analogs From Rational Structural Considerations. National Institutes of Health.

• Chemistry and Pharmacological Activities of Pyrazole and Pyrazole Derivatives. International Journal of Pharmaceutical Sciences Review and Research.

• Small Molecule Kinase Inhibitor Drugs (1995–2021): Medical Indication, Pharmacology, and Synthesis. ResearchGate.

• Design, synthesis, molecular docking and biological evaluation of 1,3,5-trisubstituted-1H-pyrazole derivatives as anticancer agents with cell cycle arrest, ERK and RIPK3-kinase activities. PubMed.

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Synthesis of Pyrazole Derivatives for Kinase Inhibitors: Application Notes and Protocols

Introduction: The Pyrazole Scaffold as a Cornerstone in Kinase Inhibitor Design

The pyrazole ring, a five-membered heterocycle with two adjacent nitrogen atoms, has emerged as a "privileged scaffold" in medicinal chemistry, particularly in the design of protein kinase inhibitors.[1][2] Its remarkable versatility allows it to serve as a bioisosteric replacement for other aromatic rings, often leading to enhanced potency and improved physicochemical properties such as solubility and metabolic stability.[3] The unique arrangement of hydrogen bond donors and acceptors within the pyrazole core enables it to form critical interactions with the hinge region of the ATP-binding pocket of various kinases, a key determinant of inhibitor efficacy. This application note provides a comprehensive guide for researchers, scientists, and drug development professionals on the synthesis of pyrazole derivatives as kinase inhibitors, complete with detailed protocols and an exploration of the underlying chemical principles.

Of the numerous kinase inhibitors that have received FDA approval, a significant portion incorporate a pyrazole moiety, underscoring its importance in modern drug discovery.[1] Notable examples include Crizotinib (ALK/ROS1/MET inhibitor) and Ruxolitinib (JAK1/JAK2 inhibitor), both of which have demonstrated significant clinical benefit in the treatment of various cancers. The synthetic accessibility and the ability to readily introduce diverse substituents at multiple positions on the pyrazole ring make it an ideal template for generating libraries of compounds for high-throughput screening and lead optimization.

This guide will delve into the most common and effective synthetic strategies for preparing pyrazole-based kinase inhibitors, with a focus on the Knorr pyrazole synthesis and its variations. We will provide detailed, step-by-step protocols for the synthesis of key intermediates and final products, supported by mechanistic insights and practical considerations for reaction setup, monitoring, and purification.

Core Synthetic Strategies for Pyrazole-Based Kinase Inhibitors

The construction of the pyrazole ring is a well-established area of heterocyclic chemistry, with several reliable methods at the disposal of the synthetic chemist. The choice of a particular synthetic route often depends on the desired substitution pattern of the final pyrazole derivative and the availability of starting materials.

The Knorr Pyrazole Synthesis: A Classic and Versatile Approach

The Knorr pyrazole synthesis, first reported in 1883, remains one of the most widely used methods for the preparation of pyrazoles.[4] The reaction involves the condensation of a 1,3-dicarbonyl compound with a hydrazine derivative, typically under acidic or basic conditions.[5][6] The versatility of this method lies in the wide variety of commercially available or readily accessible 1,3-dicarbonyls and hydrazines, allowing for the synthesis of a diverse range of substituted pyrazoles.

Mechanism of the Knorr Pyrazole Synthesis:

The reaction proceeds through a well-defined mechanism involving initial condensation to form a hydrazone intermediate, followed by intramolecular cyclization and dehydration to yield the aromatic pyrazole ring.[7] The regioselectivity of the reaction, particularly with unsymmetrical 1,3-dicarbonyl compounds, is a critical consideration and is influenced by the relative reactivity of the two carbonyl groups.[7]

Figure 1: General mechanism of the Knorr pyrazole synthesis.

Experimental Protocol: Synthesis of 3-phenyl-1H-pyrazol-5(4H)-one

This protocol provides a general procedure for the Knorr synthesis of a pyrazolone, a common intermediate in the synthesis of various kinase inhibitors.[8]

Materials:

• Ethyl benzoylacetate

• Hydrazine hydrate

• 1-Propanol

• Glacial acetic acid

• Water

• Ethyl acetate

• Hexane

Procedure:

• In a 20-mL scintillation vial equipped with a magnetic stir bar, combine ethyl benzoylacetate (3 mmol, 1.0 eq) and hydrazine hydrate (6 mmol, 2.0 eq).[4]

• Add 1-propanol (3 mL) to the mixture, followed by 3 drops of glacial acetic acid as a catalyst.[4]

• Heat the reaction mixture to approximately 100°C with vigorous stirring for 1 hour.[4]

• Monitor the progress of the reaction by Thin Layer Chromatography (TLC) using a mobile phase of 30% ethyl acetate in hexane. The reaction is complete when the starting ketoester is no longer visible.[4]

• Once the reaction is complete, add water (10 mL) to the hot reaction mixture while stirring.[4]

• Turn off the heat and allow the mixture to cool slowly to room temperature with continuous stirring for 30 minutes to facilitate precipitation of the product.[4]

• Collect the solid product by vacuum filtration using a Büchner funnel.

• Wash the collected solid with a small amount of cold water and allow it to air dry.

• Further purification can be achieved by recrystallization from a suitable solvent system, such as ethanol/water.

Synthesis from α,β-Unsaturated Aldehydes and Ketones

Another prevalent method for pyrazole synthesis involves the reaction of α,β-unsaturated aldehydes or ketones with hydrazine derivatives. This approach is particularly useful for accessing pyrazoles with specific substitution patterns that may not be readily available through the Knorr synthesis. The reaction proceeds via a Michael addition of the hydrazine to the β-carbon of the unsaturated system, followed by cyclization and elimination.

Application in the Synthesis of FDA-Approved Kinase Inhibitors

The following sections provide detailed synthetic protocols for two prominent pyrazole-containing kinase inhibitors, Crizotinib and Ruxolitinib, illustrating the practical application of the synthetic methodologies discussed.

Detailed Synthesis of Crizotinib

Crizotinib is a potent inhibitor of ALK, ROS1, and MET kinases, approved for the treatment of certain types of non-small cell lung cancer (NSCLC).[9] The synthesis of Crizotinib involves a multi-step sequence, with the pyrazole core being introduced via a key intermediate.

Figure 2: Simplified retrosynthetic analysis of Crizotinib.

Protocol: Synthesis of a Key Crizotinib Intermediate

The synthesis of Crizotinib often involves the preparation of key intermediates that are later coupled to form the final molecule.[9][10] One such crucial step is the formation of the pyrazole-piperidine moiety. A representative procedure is outlined below.

Materials:

• N-Boc-4-hydroxypiperidine

• Methanesulfonyl chloride (MsCl)

• Triethylamine (TEA)

• Dichloromethane (DCM)

• 4-Iodo-1H-pyrazole

• Sodium hydride (NaH)

• N,N-Dimethylformamide (DMF)

Procedure:

• Mesylation of N-Boc-4-hydroxypiperidine: Dissolve N-Boc-4-hydroxypiperidine (1.0 eq) and triethylamine (1.2 eq) in dichloromethane at 0°C. Add methanesulfonyl chloride (1.1 eq) dropwise and stir the reaction at room temperature for 2-4 hours. Monitor the reaction by TLC. Upon completion, wash the reaction mixture with water and brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure to obtain the mesylated intermediate.[10]

• Coupling with 4-Iodo-1H-pyrazole: To a solution of 4-iodo-1H-pyrazole (1.0 eq) in anhydrous DMF, add sodium hydride (1.2 eq, 60% dispersion in mineral oil) portion-wise at 0°C. Stir the mixture for 30 minutes, then add a solution of the mesylated intermediate from the previous step in DMF. Allow the reaction to warm to room temperature and stir overnight. Quench the reaction with water and extract with ethyl acetate. Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate. Purify the crude product by column chromatography on silica gel to afford the N-Boc protected 4-(4-iodo-1H-pyrazol-1-yl)piperidine.[9][10]

This intermediate can then be subjected to a Suzuki coupling reaction with a suitable boronic acid or ester, followed by deprotection of the Boc group to yield Crizotinib.[9][11]

Detailed Synthesis of Ruxolitinib

Ruxolitinib is a potent and selective inhibitor of Janus kinases (JAK1 and JAK2) used in the treatment of myelofibrosis and polycythemia vera.[12] The synthesis of Ruxolitinib also features the formation of a key pyrazole-containing intermediate.

Protocol: Synthesis of a Ruxolitinib Intermediate

A key step in the synthesis of Ruxolitinib involves the coupling of a chiral cyclopentylpropionitrile derivative with a brominated pyrazole.[13][14]

Materials:

• (S)-3-cyclopentyl-3-hydroxypropionitrile

• 4-Bromo-1H-pyrazole

• Triphenylphosphine (PPh3)

• Diisopropyl azodicarboxylate (DIAD) or Diethyl azodicarboxylate (DEAD)

• Tetrahydrofuran (THF)

Procedure (Mitsunobu Reaction):

• To a stirred solution of (S)-3-cyclopentyl-3-hydroxypropionitrile (1.0 eq), 4-bromo-1H-pyrazole (1.2 eq), and triphenylphosphine (1.5 eq) in anhydrous THF at 0°C, add diisopropyl azodicarboxylate (1.5 eq) dropwise.[13][14]

• Allow the reaction mixture to slowly warm to room temperature and stir overnight.

• Monitor the reaction by TLC or LC-MS.

• Once the reaction is complete, concentrate the mixture under reduced pressure.

• Purify the residue by column chromatography on silica gel to yield (3R)-3-(4-bromo-1H-pyrazol-1-yl)-3-cyclopentylpropionitrile.[13][14]

This intermediate serves as a crucial building block for the final assembly of the Ruxolitinib molecule.

Structure-Activity Relationship (SAR) and Data Presentation

The systematic modification of substituents on the pyrazole ring is a cornerstone of the lead optimization process in kinase inhibitor drug discovery. The following table summarizes representative SAR data for a series of pyrazole-based kinase inhibitors, highlighting the impact of different functional groups on their inhibitory potency.

Compound	R1	R2	Kinase Target	IC50 (nM)	Reference
1	H	Phenyl	CDK2	24	[15]
2	CH3	Phenyl	CDK2	>1000	[15]
3	H	4-Chlorophenyl	EGFR	70	[16]
4	H	3,4-Dimethylphenyl	EGFR	80	[16]
5	NO2	Aryl	Aurora Kinase	160	[15]
6	H	Aryl	Aurora Kinase	>1000	[15]

Table 1: Structure-Activity Relationship of Substituted Pyrazole Derivatives as Kinase Inhibitors.

The data in Table 1 clearly demonstrates that even minor modifications to the pyrazole scaffold can have a profound impact on biological activity. For instance, the introduction of a methyl group at the R1 position in compound 2 leads to a significant loss of activity against CDK2 compared to the unsubstituted analog 1 .[15] Similarly, the presence of a nitro group in compound 5 is crucial for its inhibitory activity against Aurora kinase.[15] These examples underscore the importance of systematic SAR studies in guiding the design of potent and selective kinase inhibitors.

Conclusion and Future Directions

The pyrazole scaffold continues to be a highly valuable and versatile platform for the development of novel kinase inhibitors. The synthetic methodologies outlined in this application note, particularly the robust and adaptable Knorr pyrazole synthesis, provide a solid foundation for the generation of diverse libraries of pyrazole derivatives. The detailed protocols for the synthesis of key intermediates for Crizotinib and Ruxolitinib serve as practical examples of how these methods are applied in the synthesis of clinically important drugs.

Future efforts in this field will likely focus on the development of more efficient and environmentally friendly synthetic methods, such as flow chemistry and biocatalysis.[17] Furthermore, the exploration of novel substitution patterns on the pyrazole ring, guided by computational modeling and a deeper understanding of kinase biology, will undoubtedly lead to the discovery of the next generation of highly selective and potent kinase inhibitors for the treatment of cancer and other diseases.

References

• WO2019100785 - SYNTHESIS PROCESS FOR CRIZOTINIB INTERMEDIATE. (2019). Accessed January 28, 2026. [Link]

• CN107365301B - Synthesis method of crizotinib and preparation method of intermediate thereof - Google Patents. (n.d.). Accessed January 28, 2026.

• Synthesis method of ruxolitinib intermediate - Eureka | Patsnap. (n.d.). Accessed January 28, 2026. [Link]

• WO2017197604A1 - Method for synthesizing crizotinib intermediate - Google Patents. (n.d.). Accessed January 28, 2026.

• Synthesis of ruxolitinib (route 2)[11]. | Download Scientific Diagram. (n.d.). ResearchGate. Accessed January 28, 2026. [Link]

• Knorr pyrazole synthesis from a ketoester - laboratory experiment. (2021, December 16). YouTube. [Link]

• Cui, J. J., et al. (2011). Fit-for-Purpose Development of the Enabling Route to Crizotinib (PF-02341066). Organic Process Research & Development, 15(4), 840–848. [Link]

• Synthesis and structure of crizotinib. The hinge binder 2 aminopyridine... | Download Scientific Diagram. (n.d.). ResearchGate. Accessed January 28, 2026. [Link]

• Singh, P., & Kaur, M. (2022). Design and Synthesis of Aminopyrimidinyl Pyrazole Analogs as PLK1 Inhibitors Using Hybrid 3D-QSAR and Molecular Docking. Molecules, 27(19), 6529. [Link]

• Synthesis and biological evaluation of pyrazole derivatives containing thiourea skeleton as anticancer agents | Request PDF. (n.d.). ResearchGate. Accessed January 28, 2026. [Link]

• Evaluation of Substituted Pyrazole-Based Kinase Inhibitors in One Decade (2011–2020): Current Status and Future Prospects. (2022). Molecules, 27(1), 330. [Link]

• Knorr Pyrazole Synthesis of Edaravone. (n.d.). The Royal Society of Chemistry. Accessed January 28, 2026. [Link]

• Design, synthesis, and biological evaluation of novel ruxolitinib and baricitinib analogues for potential use against COVID‐19. (2022). Journal of Medical Virology, 95(1), e28229. [Link]

• Knorr Pyrazole Synthesis. (n.d.). Chem Help Asap. Accessed January 28, 2026. [Link]

• Molecular Modelling Studies on Pyrazole Derivatives for the Design of Potent Rearranged during Transfection Kinase Inhibitors. (2021). Molecules, 26(11), 3328. [Link]

• Pyrazole-containing pharmaceuticals: target, pharmacological activity, and their SAR studies. (2022). Acta Pharmaceutica Sinica B, 12(7), 2933-2964. [Link]

• Knorr Pyrazole Synthesis. (n.d.). J&K Scientific LLC. Accessed January 28, 2026. [Link]

• A Review of the Recent Development in the Synthesis and Biological Evaluations of Pyrazole Derivatives. (2022). Molecules, 27(1), 134. [Link]

• CN104496904 - Synthesis method of ruxolitinib intermediate. (n.d.). WIPO Patentscope. Accessed January 28, 2026. [Link]

• Design, Synthesis, Molecular Docking, and Biological Evaluation of Pyrazole Hybrid Chalcone Conjugates as Potential Anticancer Agents and Tubulin Polymerization Inhibitors. (2022). Pharmaceuticals, 15(5), 589. [Link]

• Recent Advances in Pyrazole-based Protein Kinase Inhibitors as Emerging Therapeutic Targets. (2022). Current Organic Synthesis, 19(6), 639-653. [Link]

• Discovery of Pyrazoline Benzenesulfonamide Derivatives as Anticancer Agents: A Review. (2023). Polycyclic Aromatic Compounds, 1-27. [Link]

• Evaluation of Substituted Pyrazole-Based Kinase Inhibitors in One Decade (2011-2020): Current Status and Future Prospects. (2022). Molecules, 27(1), 330. [Link]

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Application Notes & Protocols: Leveraging 1-(2-bromoethyl)-3,5-dimethyl-1H-pyrazole in Multicomponent Reactions for Accelerated Drug Discovery

I. Introduction: The Strategic Value of Functionalized Pyrazoles in Modern Synthesis

The pyrazole nucleus is a cornerstone of medicinal chemistry, recognized as a "privileged scaffold" due to its presence in a multitude of clinically approved drugs and biologically active compounds.[1][2][3] Its unique electronic properties and ability to participate in hydrogen bonding have made it a critical component in designing molecules that target a wide array of physiological processes, from inflammation to oncology.[4] The true power of this scaffold, however, is unlocked when it is strategically functionalized, allowing for its seamless integration into complex molecular architectures.

Multicomponent reactions (MCRs) represent a paradigm shift in synthetic chemistry, offering a highly efficient, atom-economical, and convergent approach to generating molecular diversity from simple starting materials.[5][6][7] By combining three or more reactants in a single pot, MCRs enable the rapid construction of complex, drug-like molecules, a feature of immense value in high-throughput screening and lead optimization campaigns.[8]

This guide focuses on a particularly versatile building block: 1-(2-bromoethyl)-3,5-dimethyl-1H-pyrazole . The strategic placement of a bromoethyl group on the pyrazole core transforms it into a powerful tool for medicinal chemists. This functional handle serves two primary purposes:

• Post-MCR Derivatization: The bromoethyl moiety can act as a reactive electrophile for alkylating products generated from established multicomponent reactions. This two-step, one-pot or sequential approach allows for the late-stage introduction of the pyrazole scaffold, a highly desirable strategy in library synthesis.

• Intramolecular Cyclization: Following an MCR, the bromoethyl group can participate in a subsequent intramolecular cyclization, leading to the formation of novel, rigid, and bicyclic or polycyclic heterocyclic systems.

This document provides detailed protocols and expert insights into the synthesis of this key building block and its strategic application in MCR-driven workflows, empowering researchers to harness its full potential in the quest for novel therapeutics.

II. Synthesis of the Core Building Block: 1-(2-bromoethyl)-3,5-dimethyl-1H-pyrazole

A reliable and scalable synthesis of the title compound is paramount for its widespread application. The following protocol is based on the well-established N-alkylation of pyrazoles. The reaction of 3,5-dimethylpyrazole with a suitable two-carbon electrophile is the most direct route. Using 1,2-dibromoethane in excess ensures mono-alkylation and provides the desired bromo-functionalization.

Protocol 1: Synthesis of 1-(2-bromoethyl)-3,5-dimethyl-1H-pyrazole

Causality and Experimental Rationale: The choice of a strong base like sodium hydride (NaH) is critical to deprotonate the pyrazole nitrogen, forming a highly nucleophilic pyrazolide anion. Anhydrous Dimethylformamide (DMF) is an ideal polar aprotic solvent that effectively solvates the sodium cation and does not interfere with the nucleophilic attack. Using an excess of 1,2-dibromoethane minimizes the formation of the bis-pyrazolyl ethane byproduct. The reaction is conducted at room temperature to maintain control and selectivity.

Step-by-Step Methodology:

• Preparation: To a dry 250 mL three-necked round-bottom flask equipped with a magnetic stirrer, a nitrogen inlet, and a dropping funnel, add 3,5-dimethylpyrazole (1.0 eq, e.g., 9.61 g, 100 mmol) and anhydrous DMF (100 mL).

• Deprotonation: Cool the solution to 0 °C using an ice bath. Add sodium hydride (60% dispersion in mineral oil, 1.1 eq, e.g., 4.40 g, 110 mmol) portion-wise over 20 minutes. Caution: Hydrogen gas is evolved.

• Stirring: Allow the mixture to stir at 0 °C for 30 minutes, then warm to room temperature and stir for an additional hour until the gas evolution ceases and a clear solution of the sodium pyrazolide is formed.

• Alkylation: Add 1,2-dibromoethane (3.0 eq, e.g., 25.7 mL, 300 mmol) dropwise via the dropping funnel over 30 minutes.

• Reaction Monitoring: Stir the reaction mixture at room temperature for 12-18 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC) (e.g., using a 3:1 Hexane:Ethyl Acetate eluent system).

• Work-up: Carefully quench the reaction by the slow addition of water (100 mL) while cooling the flask in an ice bath.

• Extraction: Transfer the mixture to a separatory funnel and extract with ethyl acetate (3 x 100 mL).

• Purification: Combine the organic layers, wash with brine (2 x 50 mL), dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure. The crude product can be purified by column chromatography on silica gel (eluting with a gradient of hexane and ethyl acetate) to yield the pure product.

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• 7. An interrupted Ugi reaction enables the preparation of substituted indoxyls and aminoindoles - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]

Application Note: Strategic Nucleophilic Substitution on 1-(2-bromoethyl)-3,5-dimethyl-1H-pyrazole

Derivatization Protocols for Pyrazole Linkers

Strategic Overview

The compound 1-(2-bromoethyl)-3,5-dimethyl-1H-pyrazole serves as a critical "linker scaffold" in medicinal chemistry. It provides a distinct pharmacological advantages: the 3,5-dimethylpyrazole moiety acts as a lipophilic, metabolically stable headgroup, while the ethyl bromide tail serves as an electrophilic handle for covalent attachment to pharmacophores (amines, thiols, or phenols).

This guide addresses the specific challenges of substituting the bromine atom on the ethyl chain. While chemically a primary alkyl halide, the proximity of the electron-rich pyrazole ring (via the N1 nitrogen) introduces unique electronic and solubility parameters that distinguish it from simple alkyl chains.

Mechanistic Insight: The "Finkelstein Assist"

The reaction proceeds via a classic Bimolecular Nucleophilic Substitution (

) . However, primary alkyl bromides can be sluggish with sterically hindered nucleophiles.

Expert Insight: To maximize yield and reduce thermal degradation, we recommend an in situ Finkelstein modification. Adding catalytic Potassium Iodide (KI) converts the terminal bromide to a more reactive iodide transiently, accelerating the reaction rate by orders of magnitude without requiring isolation of the unstable iodide intermediate.

Reaction Pathway Visualization

Figure 1: The catalytic cycle utilizing iodide exchange to activate the electrophile, lowering the activation energy for the incoming nucleophile.

Critical Variables & Optimization

Before beginning, select the protocol arm matching your nucleophile type.

Variable	Protocol A: Amines (Basic)	Protocol B: Thiols/Phenols (Acidic)
Primary Challenge	Over-alkylation (Quaternization)	Oxidation of thiols (Disulfide formation)
Preferred Solvent	Acetonitrile (MeCN) or DMF	DMF (Anhydrous)
Base Selection	or Excess Amine	or NaH
Temperature	60°C - 80°C	0°C RT
Catalyst	KI (0.1 eq)	Not usually required
Stoichiometry	1.0 eq Bromide : 1.2 eq Amine	1.0 eq Bromide : 1.0 eq Thiol

Detailed Experimental Protocols

Protocol A: Amination (Synthesis of Secondary/Tertiary Amines)

Best for: Attaching the pyrazole linker to piperazines, morpholines, or primary amines.

Materials:

• 1-(2-bromoethyl)-3,5-dimethyl-1H-pyrazole (1.0 equiv)

• Target Amine (1.2 - 1.5 equiv)[1]

• Potassium Carbonate (

  ), anhydrous (2.0 equiv)

• Potassium Iodide (KI) (0.1 equiv)

• Acetonitrile (MeCN), HPLC Grade

Step-by-Step Procedure:

• Preparation: In a round-bottom flask equipped with a magnetic stir bar, dissolve 1-(2-bromoethyl)-3,5-dimethyl-1H-pyrazole (100 mg, 0.49 mmol) in MeCN (3.0 mL).

• Activation: Add KI (8 mg, 0.05 mmol) and stir at room temperature for 10 minutes. The solution may darken slightly (iodine liberation), which is normal.

• Addition: Add the Target Amine (0.60 mmol) followed by

  (135 mg, 1.0 mmol).

• Reaction: Fit the flask with a reflux condenser. Heat the mixture to 60°C under an inert atmosphere (

  or Ar) for 4–6 hours.

  • Monitoring: Check TLC (System: 5% MeOH in DCM). The starting bromide (

    ) should disappear.

• Workup:

  • Cool to room temperature.

  • Filter off the inorganic solids (

    /KBr) through a Celite pad.

  • Concentrate the filtrate under reduced pressure.[2]

• Purification: The residue is often pure enough for use. If not, purify via Flash Column Chromatography (Silica gel, Gradient: 0

  10% MeOH in DCM).

Protocol B: Ether/Thioether Formation

Best for: Coupling to phenolic payloads or cysteine derivatives.

Materials:

• 1-(2-bromoethyl)-3,5-dimethyl-1H-pyrazole (1.0 equiv)

• Thiol/Phenol Nucleophile (1.0 equiv)

• Cesium Carbonate (

  ) (1.5 equiv)

• DMF (Anhydrous)

Step-by-Step Procedure:

• Deprotonation: In a dry vial, dissolve the Nucleophile (0.50 mmol) in anhydrous DMF (2.0 mL). Add

  (245 mg, 0.75 mmol). Stir at Room Temperature (RT) for 15 minutes to generate the thiolate/phenoxide anion.

• Coupling: Add 1-(2-bromoethyl)-3,5-dimethyl-1H-pyrazole (102 mg, 0.50 mmol) dropwise as a solution in DMF (0.5 mL).

• Reaction: Stir at RT for 2–4 hours.

  • Note: Heating is rarely required for thiols due to the high nucleophilicity of the thiolate anion. For phenols, heating to 50°C may be necessary.

• Quench: Dilute with EtOAc (20 mL) and wash with water (3 x 10 mL) to remove DMF.

• Drying: Dry the organic layer over

  , filter, and concentrate.

Quality Control & Validation

A successful reaction is defined by specific shifts in the proton NMR spectrum.

Signal	Starting Material (Bromide)	Product (Substitution)
Ethyl -X ( to leaving group)	Triplet at ~3.60 ppm	Shifts Upfield to 2.5 - 2.8 ppm (for amines)
Ethyl -N ( to pyrazole)	Triplet at ~4.30 ppm	Remains similar (~4.1 - 4.2 ppm )
Pyrazole C4-H	Singlet at ~5.80 ppm	Unchanged (Structural Integrity Check)

Decision Logic for Troubleshooting

Figure 2: Troubleshooting logic flow for incomplete reactions.

Safety & Hazards

• Alkylating Agent: 1-(2-bromoethyl)-3,5-dimethyl-1H-pyrazole is a primary alkyl halide. It is a potential genotoxin and vesicant . It can alkylate DNA.

• Handling: Always handle in a fume hood. Double-glove (Nitrile) is recommended.

• Neutralization: Quench excess alkylating agent with 10% aqueous ammonium hydroxide or a dilute thiol solution before disposal.

References

• National Center for Biotechnology Information. (2025). PubChem Compound Summary for CID 642215, 1-(2-bromoethyl)-1H-pyrazole. Retrieved from [Link]

• Tsioma, S. N., et al. (2023). "Optimization of Pyrazolo[3,4-b]pyridine Analogues." ACS Omega.

  /dibromoethane for pyrazole alkylation). Retrieved from [Link]

• Bhasin, K. K., et al. (2017).[3][4] "Synthesis and Characterization of Some Symmetrical Substituted 1-(2-chloroethyl)pyrazole-based Chalcogenides." Indian Journal of Heterocyclic Chemistry. (Validates nucleophilic substitution on ethyl-pyrazole linkers). Retrieved from [Link]

• Clayden, J., Greeves, N., & Warren, S. (2012). Organic Chemistry. Oxford University Press. (Authoritative text on Finkelstein and mechanisms).

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• 2. rsc.org [rsc.org]
• 3. One-Pot Synthesis of 1,3,5-Trisubstitued Pyrazoles via Immobilized Thermomyces lanuginosus Lipase (TLL) on a Metal–Organic Framework - PMC [pmc.ncbi.nlm.nih.gov]
• 4. publishatcj.com [publishatcj.com]

Application Notes and Protocols for the Synthesis of Protein Degrader Building Blocks

For Researchers, Scientists, and Drug Development Professionals

Abstract

This comprehensive guide provides a detailed exploration of the synthesis of building blocks for targeted protein degraders, primarily focusing on Proteolysis Targeting Chimeras (PROTACs). We delve into the strategic design and practical synthesis of the three core components: the E3 ligase ligand, the linker, and the target protein-of-interest (POI) ligand. This document offers field-proven insights into the rationale behind experimental choices, detailed step-by-step protocols for the synthesis of key building blocks and their conjugation, and robust methods for purification and characterization. Our goal is to equip researchers with the necessary knowledge and practical methodologies to confidently design and synthesize novel protein degraders for therapeutic and research applications.

Introduction to Targeted Protein Degradation

Targeted protein degradation (TPD) has emerged as a revolutionary therapeutic modality that utilizes the cell's own protein disposal machinery, the ubiquitin-proteasome system (UPS), to eliminate disease-causing proteins.[1] Unlike traditional inhibitors that merely block a protein's function, degraders physically remove the target protein, offering a distinct and often more potent mechanism of action.[2][3] Proteolysis Targeting Chimeras (PROTACs) are at the forefront of this technology. These heterobifunctional molecules consist of two distinct ligands connected by a chemical linker: one binds to a target protein of interest (POI), and the other recruits an E3 ubiquitin ligase.[1] This induced proximity facilitates the formation of a ternary complex (POI-PROTAC-E3 ligase), leading to the ubiquitination of the POI and its subsequent degradation by the proteasome.[1]

The modular nature of PROTACs allows for a systematic approach to their design and synthesis, which can be broken down into three key building blocks:

• E3 Ligase Ligand: This moiety engages an E3 ubiquitin ligase. The most commonly utilized E3 ligases in PROTAC design are Cereblon (CRBN) and von Hippel-Lindau (VHL).[1]

• Linker: The linker is a crucial component that connects the two ligands. Its length, composition, and attachment points significantly influence the stability and efficacy of the ternary complex.[]

• Protein of Interest (POI) Ligand: This "warhead" binds to the target protein intended for degradation.

This guide will provide detailed protocols and insights into the synthesis of each of these building blocks and their assembly into a final PROTAC molecule.

The Ubiquitin-Proteasome System and PROTAC Mechanism of Action

The efficacy of PROTACs is intrinsically linked to their ability to hijack the cellular UPS. The following diagram illustrates the catalytic cycle of PROTAC-mediated protein degradation.

Caption: PROTAC-mediated protein degradation workflow.

Synthesis of E3 Ligase Ligand Building Blocks

The choice of E3 ligase ligand is a critical first step in PROTAC design. Here, we provide protocols for synthesizing functionalized ligands for the two most commonly used E3 ligases: Cereblon (CRBN) and von Hippel-Lindau (VHL).

Synthesis of a Pomalidomide-Alkyne Linker for CRBN Recruitment

Pomalidomide is a derivative of thalidomide and a well-established ligand for CRBN.[5] The following protocol describes the synthesis of a pomalidomide derivative functionalized with a terminal alkyne, ready for "click" chemistry conjugation. This method utilizes a nucleophilic aromatic substitution (SNAr) reaction on 4-fluorothalidomide.[5]

Protocol 1: Synthesis of Pomalidomide-PEG-Alkyne

Caption: Synthesis of a pomalidomide-alkyne building block.

Materials:

• 4-Fluorothalidomide

• Amino-PEGn-alkyne (e.g., 1-amino-11-azido-3,6,9-trioxaundecane)

• N,N-Diisopropylethylamine (DIPEA)

• Anhydrous Dimethyl Sulfoxide (DMSO)

• Ethyl acetate

• Brine

• Anhydrous sodium sulfate

• Silica gel for column chromatography

Procedure:

• To a solution of 4-fluorothalidomide (1.0 eq) in anhydrous DMSO, add the amino-PEGn-alkyne linker (1.2 eq) and DIPEA (3.0 eq).

• Heat the reaction mixture to 130°C and stir for 4-6 hours, monitoring the reaction progress by LC-MS.

• After completion, cool the reaction to room temperature and dilute with ethyl acetate.

• Wash the organic layer with water and brine, then dry over anhydrous sodium sulfate.

• Filter and concentrate the solution under reduced pressure.

• Purify the crude product by flash column chromatography (e.g., using a gradient of methanol in dichloromethane) to obtain the desired pomalidomide-PEG-alkyne product.

Self-Validation: The identity and purity of the final product should be confirmed by 1H NMR, 13C NMR, and high-resolution mass spectrometry (HRMS).

Synthesis of a VHL Ligand with a Linker Attachment Point

The VHL ligand, often a derivative of hydroxyproline, is another widely used E3 ligase recruiter.[6] The following protocol outlines a key step in synthesizing a VHL ligand-linker conjugate via a nucleophilic substitution reaction.[6]

Protocol 2: Synthesis of a VHL Ligand-Linker Conjugate

Materials:

• VHL ligand with a free amine (e.g., a derivative of VH032)

• Alkyl or PEG linker with a terminal bromide (e.g., Cyclohexane-PEG1-Br)

• N,N-Diisopropylethylamine (DIPEA)

• Anhydrous Dimethylformamide (DMF)

• Ethyl acetate

• Saturated aqueous NaHCO₃ solution

• Brine

• Anhydrous Na₂SO₄

Procedure:

• In a dry round-bottom flask under a nitrogen atmosphere, dissolve the VHL ligand (1.0 eq) in anhydrous DMF.[6]

• Add DIPEA (2.0-3.0 eq) to the stirred solution.[6]

• Add the bromo-functionalized linker (1.1-1.5 eq) to the reaction mixture.[6]

• Stir the mixture at room temperature for 12-24 hours. Monitor the reaction progress by LC-MS.[6]

• Upon completion, dilute the reaction mixture with ethyl acetate and wash sequentially with saturated aqueous NaHCO₃ solution and brine.[6]

• Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.[6]

• Purify the crude product by flash column chromatography to yield the VHL ligand-linker conjugate.

Self-Validation: Confirm the structure and purity of the synthesized conjugate using LC-MS and NMR spectroscopy.

Synthesis of Linkers with Diverse Functionalities

The linker is a critical determinant of a PROTAC's efficacy. Both flexible (e.g., PEG) and rigid (e.g., alkyl chains) linkers are commonly employed.[7] The ability to synthesize linkers with terminal functional groups such as carboxylic acids or amines is essential for subsequent conjugation steps.

Protocol 3: Synthesis of a PEG Linker with a Terminal Carboxylic Acid

This protocol describes the synthesis of a PEG linker with a terminal carboxylic acid, which can be activated for amide bond formation with an amine-functionalized ligand.

Materials:

• Commercially available Boc-protected amino-PEG-alcohol

• Jones reagent (CrO₃ in sulfuric acid) or other suitable oxidizing agent

• Dichloromethane (DCM)

• Trifluoroacetic acid (TFA)

• Sodium bicarbonate solution

• Anhydrous sodium sulfate

Procedure:

• Oxidize the terminal alcohol of the Boc-protected amino-PEG-alcohol to a carboxylic acid using an appropriate oxidizing agent (e.g., Jones reagent).

• After the reaction is complete, quench the excess oxidant and work up the reaction to isolate the Boc-protected amino-PEG-acid.

• Remove the Boc protecting group by treating with a solution of TFA in DCM.

• After deprotection, neutralize the reaction mixture and extract the product.

• The resulting amino-PEG-acid can be used directly in the next coupling step.

Self-Validation: The product can be characterized by NMR and mass spectrometry to confirm the presence of both the amine and carboxylic acid functionalities.

Conjugation Chemistries for PROTAC Assembly

The final step in PROTAC synthesis is the conjugation of the three building blocks. The two most common and robust methods are amide bond formation and copper-catalyzed azide-alkyne cycloaddition (CuAAC), also known as "click chemistry."[7]

Amide Bond Formation

Amide coupling is a widely used method for linking the building blocks.[8] Reagents like HATU (1-[Bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium 3-oxid hexafluorophosphate) and EDC (1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide) in combination with HOBt (Hydroxybenzotriazole) are commonly employed.[8][9]

Protocol 4: HATU-Mediated Amide Coupling

Sources

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• 5. Rapid synthesis of pomalidomide-conjugates for the development of protein degrader libraries - Chemical Science (RSC Publishing) DOI:10.1039/D0SC05442A [pubs.rsc.org]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. Current strategies for the design of PROTAC linkers: a critical review - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Synthesis of amide derivatives for electron deficient amines and functionalized carboxylic acids using EDC and DMAP and a catalytic amount of HOBt as the coupling reagents - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]

Application Notes and Protocols for the Synthesis of 1-(2-bromoethyl)-3,5-dimethyl-1H-pyrazole Derivatives via Knorr Synthesis and Subsequent N-Alkylation

Introduction: The Strategic Importance of Pyrazole Scaffolds and the Knorr Synthesis

Pyrazoles, five-membered heterocyclic compounds with two adjacent nitrogen atoms, are a cornerstone of medicinal chemistry and drug development. Their unique structural and electronic properties allow them to serve as versatile pharmacophores, engaging with a wide array of biological targets. This has led to their incorporation into numerous approved drugs with diverse therapeutic applications, including anti-inflammatory, analgesic, antimicrobial, and anticancer agents.

The Knorr pyrazole synthesis, first described in 1883, remains a highly efficient and widely utilized method for the construction of the pyrazole ring. The reaction involves the condensation of a 1,3-dicarbonyl compound with a hydrazine derivative, typically under acidic conditions. The inherent simplicity and robustness of this reaction make it amenable to a wide range of substrates, allowing for the synthesis of a diverse library of substituted pyrazoles.

This application note provides a detailed, two-step protocol for the synthesis of 1-(2-bromoethyl)-3,5-dimethyl-1H-pyrazole. This derivative is a valuable building block in drug discovery, with the 2-bromoethyl moiety serving as a reactive handle for further functionalization and the creation of more complex molecular architectures. We will first detail the Knorr synthesis of the 3,5-dimethylpyrazole core, followed by its N-alkylation to yield the target compound.

Part 1: Knorr Synthesis of 3,5-Dimethylpyrazole

This initial step focuses on the synthesis of the pyrazole core through the classic Knorr condensation reaction.

Reaction Scheme:

Causality Behind Experimental Choices:

The selection of acetylacetone as the 1,3-dicarbonyl compound directly leads to the formation of the 3,5-dimethyl substitution pattern on the pyrazole ring. Hydrazine hydrate is used as the source of the two adjacent nitrogen atoms required for the pyrazole core. The reaction is typically carried out in a protic solvent like ethanol or water to facilitate proton transfer steps in the mechanism. While the reaction can proceed without a catalyst, the use of a mild acid can accelerate the reaction rate.

Experimental Protocol: Synthesis of 3,5-Dimethylpyrazole

Materials and Reagents:

Reagent	Formula	MW ( g/mol )	Molarity/Density	Amount	Moles
Acetylacetone	C₅H₈O₂	100.12	0.975 g/mL	10.0 g (10.26 mL)	0.1
Hydrazine Hydrate (64%)	H₆N₂O	50.06	~1.03 g/mL	6.0 mL	~0.1
Ethanol	C₂H₅OH	46.07	0.789 g/mL	50 mL	-
Diethyl Ether	(C₂H₅)₂O	74.12	0.713 g/mL	As needed	-
Anhydrous Sodium Sulfate	Na₂SO₄	142.04	-	As needed	-

Procedure:

• To a 250 mL round-bottom flask equipped with a magnetic stirrer and a reflux condenser, add hydrazine hydrate (6.0 mL, ~0.1 mol) and ethanol (50 mL).

• Cool the flask in an ice bath with continuous stirring.

• Slowly add acetylacetone (10.0 g, 0.1 mol) dropwise to the cooled hydrazine solution over a period of 20-30 minutes. The reaction is exothermic, and maintaining a low temperature is crucial to control the reaction rate.

• After the addition is complete, remove the ice bath and allow the reaction mixture to stir at room temperature for 1 hour.

• Heat the reaction mixture to reflux and maintain for 2-3 hours.

• Monitor the reaction progress by Thin Layer Chromatography (TLC) (Eluent: 1:1 Ethyl Acetate/Hexane).

• Once the reaction is complete, cool the mixture to room temperature and remove the ethanol under reduced pressure using a rotary evaporator.

• Extract the aqueous residue with diethyl ether (3 x 50 mL).

• Combine the organic extracts and dry over anhydrous sodium sulfate.

• Filter the drying agent and remove the diethyl ether by rotary evaporation to yield 3,5-dimethylpyrazole as a white crystalline solid. The product can be further purified by recrystallization from a minimal amount of hot hexane or by sublimation.

Expected Yield: 85-95%

Characterization of 3,5-Dimethylpyrazole:

• Appearance: White crystalline solid

• Melting Point: 106-108 °C

• ¹H NMR (CDCl₃, 400 MHz): δ 9.85 (br s, 1H, NH), 5.80 (s, 1H, C4-H), 2.25 (s, 6H, 2 x CH₃).[1]

• ¹³C NMR (CDCl₃, 100 MHz): δ 145.3 (C3/C5), 104.8 (C4), 12.9 (CH₃).[2]

Mechanism of the Knorr Pyrazole Synthesis

The mechanism of the Knorr pyrazole synthesis proceeds through a series of well-defined steps involving nucleophilic attack, condensation, and cyclization.

Knorr Pyrazole Synthesis Mechanism

• Hydrazone Formation: The reaction initiates with the nucleophilic attack of one of the nitrogen atoms of hydrazine on one of the carbonyl carbons of acetylacetone. This is followed by the elimination of a water molecule to form a hydrazone intermediate.

• Tautomerization and Cyclization: The hydrazone intermediate can tautomerize to its enamine form. The second nitrogen atom of the hydrazine moiety then acts as an intramolecular nucleophile, attacking the remaining carbonyl carbon to form a five-membered cyclic intermediate.

• Dehydration and Aromatization: The cyclic intermediate undergoes a second dehydration step, eliminating another molecule of water. This leads to the formation of a stable, aromatic pyrazole ring.

Part 2: N-Alkylation of 3,5-Dimethylpyrazole to 1-(2-bromoethyl)-3,5-dimethyl-1H-pyrazole

With the 3,5-dimethylpyrazole core synthesized, the next step is the introduction of the 2-bromoethyl group onto one of the nitrogen atoms.

Reaction Scheme:

Causality Behind Experimental Choices:

1,2-dibromoethane is chosen as the alkylating agent to introduce the 2-bromoethyl moiety. A base, such as potassium carbonate, is required to deprotonate the pyrazole nitrogen, making it nucleophilic for the subsequent alkylation reaction. A polar aprotic solvent like N,N-dimethylformamide (DMF) is used to dissolve the reactants and facilitate the SN2 reaction.

Experimental Protocol: Synthesis of 1-(2-bromoethyl)-3,5-dimethyl-1H-pyrazole

Materials and Reagents:

Reagent	Formula	MW ( g/mol )	Molarity/Density	Amount	Moles
3,5-Dimethylpyrazole	C₅H₈N₂	96.13	-	9.61 g	0.1
1,2-Dibromoethane	C₂H₄Br₂	187.86	2.18 g/mL	28.18 g (12.9 mL)	0.15
Potassium Carbonate (anhydrous)	K₂CO₃	138.21	-	20.73 g	0.15
N,N-Dimethylformamide (DMF)	C₃H₇NO	73.09	0.944 g/mL	100 mL	-
Ethyl Acetate	C₄H₈O₂	88.11	0.902 g/mL	As needed	-
Hexane	C₆H₁₄	86.18	0.659 g/mL	As needed	-
Water	H₂O	18.02	1.00 g/mL	As needed	-

Procedure:

• To a 250 mL round-bottom flask, add 3,5-dimethylpyrazole (9.61 g, 0.1 mol), anhydrous potassium carbonate (20.73 g, 0.15 mol), and N,N-dimethylformamide (100 mL).

• Stir the mixture at room temperature for 30 minutes.

• Add 1,2-dibromoethane (28.18 g, 0.15 mol) to the suspension.

• Heat the reaction mixture to 60-70 °C and stir for 12-16 hours.

• Monitor the reaction by TLC (Eluent: 3:7 Ethyl Acetate/Hexane).

• After the reaction is complete, cool the mixture to room temperature and pour it into 500 mL of cold water.

• Extract the aqueous layer with ethyl acetate (3 x 100 mL).

• Combine the organic extracts and wash with water (2 x 100 mL) and then with brine (1 x 100 mL).

• Dry the organic layer over anhydrous sodium sulfate.

• Filter and concentrate the solution under reduced pressure to obtain the crude product.

• Purify the crude product by column chromatography on silica gel using a gradient of ethyl acetate in hexane as the eluent to afford 1-(2-bromoethyl)-3,5-dimethyl-1H-pyrazole as a viscous oil or a low-melting solid.

Expected Yield: 60-75%

Characterization of 1-(2-bromoethyl)-3,5-dimethyl-1H-pyrazole:

• Appearance: Colorless to pale yellow oil or low-melting solid.

• ¹H NMR (CDCl₃, 400 MHz) (Predicted): δ 5.85 (s, 1H, C4-H), 4.35 (t, J = 6.8 Hz, 2H, N-CH₂), 3.60 (t, J = 6.8 Hz, 2H, CH₂-Br), 2.20 (s, 3H, C5-CH₃), 2.15 (s, 3H, C3-CH₃).

• ¹³C NMR (CDCl₃, 100 MHz) (Predicted): δ 148.0 (C5), 139.5 (C3), 105.5 (C4), 49.0 (N-CH₂), 30.0 (CH₂-Br), 13.5 (C5-CH₃), 11.0 (C3-CH₃).

• Mass Spectrometry (EI): m/z (%) = 202/204 ([M]⁺, Br isotopes), 123 ([M-Br]⁺), 95 ([M-CH₂CH₂Br]⁺).

Workflow for the Two-Step Synthesis

Two-Step Synthesis Workflow

Troubleshooting and Optimization

• Low Yield in Knorr Synthesis: Ensure that the addition of acetylacetone is slow and the temperature is controlled to prevent side reactions. Incomplete reaction can be addressed by extending the reflux time.

• Formation of Bis-Alkylated Product: In the N-alkylation step, using a slight excess of the dihaloalkane can minimize the formation of the bis-pyrazole product. Careful monitoring by TLC is essential.

• Purification Challenges: The final product may be an oil. Column chromatography should be performed carefully to ensure good separation from any unreacted starting material and byproducts.

Conclusion

This application note provides a reliable and detailed two-step method for the synthesis of 1-(2-bromoethyl)-3,5-dimethyl-1H-pyrazole. The initial Knorr synthesis of 3,5-dimethylpyrazole is a high-yielding and robust reaction. The subsequent N-alkylation provides the desired functionalized pyrazole, a key intermediate for the development of novel pharmaceutical candidates. The protocols and mechanistic insights provided herein are intended to enable researchers to confidently synthesize this valuable building block for their drug discovery programs.

References

• Synthesis of 3,5-Dimethylpyrazole. Scribd. [Link]

• "Knorr Pyrazole Synthesis". Chem Help Asap. [Link]

• "3,5-dimethylpyrazole". Organic Syntheses. [Link]

• Polshettiwar, V., & Varma, R. S. (2013). SYNTHESIS OF NOVEL SUBSTITUTED-3, 5-DIMETHYL-1H- PYRAZOLYL PHTHALAZINE-1, 4-DIONES. TSI Journals. [Link]

• "Method for preparing 3.5-dimethylpyrazole".

• Bhasin, K. K., et al. (2017). SYNTHESIS AND CHARACTERIZATION OF SOME SYMMETRICAL SUBSTITUTED 1-(2-CHLOROETHYL)PYRAZOLE-BASED CHALCOGENIDES. Indian Journal of Heterocyclic Chemistry, 27(1), 1-7. [Link]

• Chen, X., et al. (2016). [Ce(L-Pro)2]2 (Oxa) as a heterogeneous recyclable catalyst: Synthesis of pyrazoles under mild reaction conditions. The Royal Society of Chemistry. [Link]

• "The N-Alkylation and N-Arylation of Unsymmetrical Pyrazoles". ResearchGate. [Link]

• "Selective N-1 alkylation of unsymmetrically substituted pyrazoles". Semantic Scholar. [Link]

• Jimeno, M. L., et al. (2006). 1H and 13C NMR study of perdeuterated pyrazoles. ResearchGate. [Link]

• Kong, Y., Tang, M., & Wang, Y. (2014). Regioselective Synthesis of 1,3,5-Trisubstituted Pyrazoles from N-Alkylated Tosylhydrazones and Terminal Alkynes. Organic Chemistry Portal. [Link]

Sources

• 1. 3,5-Dimethylpyrazole(67-51-6) 1H NMR spectrum [chemicalbook.com]
• 2. researchgate.net [researchgate.net]

Technical Notes & Optimization

Technical Support Center: Optimizing Regioselectivity in N-Alkylation of Pyrazoles

Welcome to the technical support center for the regioselective N-alkylation of pyrazoles. This resource is designed for researchers, scientists, and professionals in drug development who are navigating the complexities of pyrazole functionalization. The pyrazole scaffold is a cornerstone in medicinal chemistry, but controlling the site of N-alkylation can be a significant synthetic hurdle. This guide provides in-depth troubleshooting advice and frequently asked questions to help you achieve your desired regioisomer with higher yields and purity.

I. Troubleshooting Guide: Addressing Common Experimental Challenges

This section addresses specific issues you may encounter during the N-alkylation of pyrazoles. Each problem is followed by a detailed explanation of the potential causes and a step-by-step protocol for resolution.

Problem 1: Poor or No Regioselectivity (Formation of a Mixture of N1 and N2 Isomers)

Root Cause Analysis:

The formation of a mixture of N1 and N2 alkylated pyrazoles is the most common challenge, arising from the similar nucleophilicity of the two nitrogen atoms in the pyrazole ring.[1][2] The regiochemical outcome is a delicate interplay of steric and electronic factors of the pyrazole substrate, the nature of the alkylating agent, and the reaction conditions (base, solvent, temperature).[2][3]

Resolution Protocol:

• Analyze Steric Hindrance: The primary determinant of regioselectivity is often steric hindrance. Alkylation will preferentially occur at the less sterically hindered nitrogen atom.

  • Actionable Step: If your pyrazole is substituted at the C3 and/or C5 positions, evaluate the relative bulk of these substituents. The alkyl group will favor the nitrogen adjacent to the smaller substituent. For instance, in a 3-methyl-5-phenylpyrazole, alkylation is more likely to occur at the N1 position, adjacent to the smaller methyl group.

• Modify the Alkylating Agent: The size of the alkylating agent can be used to enhance steric bias.

  • Actionable Step: If you are using a small alkylating agent (e.g., methyl iodide) and observing poor selectivity, consider switching to a bulkier agent (e.g., isopropyl iodide or benzyl bromide). The increased steric demand of the electrophile will amplify the influence of the pyrazole's substituents.

• Optimize the Base and Solvent System: The choice of base and solvent can dramatically influence the position of alkylation by altering the nature of the pyrazolate anion and its solvation sphere.[2][4]

  • N1-Selective Conditions: For many substrates, a combination of a strong, non-nucleophilic hydride base in a non-polar, aprotic solvent favors N1-alkylation. The sodium cation from NaH often coordinates with the N2 nitrogen, sterically hindering it and directing the alkylating agent to the N1 position.

    • Protocol: In a flame-dried flask under an inert atmosphere (N₂ or Ar), suspend sodium hydride (1.1 eq.) in anhydrous tetrahydrofuran (THF). Add the pyrazole (1.0 eq.) portion-wise at 0 °C. Allow the mixture to stir for 30 minutes at room temperature, then add the alkylating agent (1.05 eq.) and continue stirring until the reaction is complete (monitor by TLC or LC-MS).[3]

  • N2-Selective Conditions: While more substrate-dependent, certain conditions can favor N2-alkylation. For some indazoles (a related bicyclic system), specific catalyst systems have been shown to direct alkylation to the N2 position.[5] The use of different bases and solvents can also switch selectivity.

    • Protocol: The methylation of a pyrazole in the presence of potassium carbonate (K₂CO₃) in a polar aprotic solvent like dimethylformamide (DMF) has been shown in some cases to favor the N2 isomer.[6]

Data-Driven Insights on Base and Solvent Effects:

Base	Solvent	Typical Outcome
Sodium Hydride (NaH)	Tetrahydrofuran (THF)	Often N1-selective[3]
Potassium Carbonate (K₂CO₃)	Acetonitrile (MeCN)	Can result in mixtures, outcome is substrate-dependent[2]
Cesium Carbonate (Cs₂CO₃)	Dimethylformamide (DMF)	Variable, can provide good yields but selectivity may be poor[4]
1,8-Diazabicyclo[5.4.0]undec-7-ene (DBU)	Dichloromethane (DCM)	Can influence selectivity, but conversions might be lower[4]

Problem 2: Low or No Reaction Conversion

Root Cause Analysis:

Low or no conversion can be due to several factors, including an insufficiently strong base to deprotonate the pyrazole, a poorly reactive alkylating agent, or inadequate reaction temperature.

Resolution Protocol:

• Evaluate the Base Strength: The pKa of the pyrazole N-H is typically in the range of 14-15. The chosen base must be strong enough to effect complete deprotonation.

  • Actionable Step: If you are using a weak base like a carbonate (e.g., K₂CO₃, Cs₂CO₃) with a less acidic pyrazole, consider switching to a stronger base such as sodium hydride (NaH) or potassium bis(trimethylsilyl)amide (KHMDS).

• Assess the Alkylating Agent's Reactivity: The reactivity of alkyl halides follows the trend I > Br > Cl. Alkyl tosylates are also highly effective electrophiles.

  • Actionable Step: If you are using an alkyl chloride with slow conversion, consider switching to the corresponding alkyl bromide or iodide.

• Increase the Reaction Temperature: If the reaction is sluggish at room temperature, gentle heating can increase the rate.

  • Actionable Step: Cautiously increase the temperature, monitoring the reaction for any decomposition or decrease in regioselectivity. For many standard alkylations with NaH in THF, refluxing can be effective.

Problem 3: Difficulty in Separating N1 and N2 Isomers

Root Cause Analysis:

N1 and N2 alkylated pyrazole regioisomers often have very similar polarities, making their separation by standard column chromatography challenging.

Resolution Protocol:

• Optimize Chromatographic Conditions:

  • Actionable Step: Experiment with different solvent systems for column chromatography. A shallow gradient of a more polar solvent (e.g., ethyl acetate) in a non-polar solvent (e.g., hexanes) can sometimes resolve closely eluting spots. The use of additives like a small percentage of triethylamine can be beneficial if your compounds are basic.

• Consider Alternative Purification Techniques:

  • Actionable Step: If column chromatography is ineffective, consider preparative thin-layer chromatography (prep-TLC) or high-performance liquid chromatography (HPLC) for small-scale separations. For crystalline solids, recrystallization from a suitable solvent system may be an option to isolate one of the isomers in pure form.

• Chemical Derivatization:

  • Actionable Step: In some cases, it may be possible to selectively react one of the isomers to facilitate separation. This is a more advanced technique and is highly substrate-dependent.

Problem 4: Ambiguous Isomer Identification

Root Cause Analysis:

Distinguishing between the N1 and N2 regioisomers can be non-trivial.

Resolution Protocol:

• Nuclear Magnetic Resonance (NMR) Spectroscopy:

  • Actionable Step: 2D NMR techniques are invaluable for unambiguous structure determination.[6]

    • NOESY (Nuclear Overhauser Effect Spectroscopy): This experiment can show through-space correlations between the protons of the newly introduced alkyl group and the protons on the pyrazole ring or its substituents. A correlation between the N-alkyl protons and a substituent at the C5 position confirms the N1 isomer.[6]

    • HMBC (Heteronuclear Multiple Bond Correlation): This experiment shows correlations between protons and carbons that are 2-3 bonds away. A correlation between the N-alkyl protons and the C5 carbon is indicative of the N1 isomer.

• X-ray Crystallography:

  • Actionable Step: If you can obtain a single crystal of one of the isomers, X-ray crystallography provides definitive structural proof.[2][7]

II. Frequently Asked Questions (FAQs)

Q1: What is the fundamental reason for the difficulty in achieving regioselective N-alkylation of pyrazoles?

The core challenge lies in the electronic similarity of the two adjacent nitrogen atoms (N1 and N2) within the pyrazole ring.[1][2] Both nitrogens possess lone pairs of electrons and can act as nucleophiles, often leading to the formation of a mixture of N1 and N2 alkylated products.[1][2]

Q2: How do electron-donating and electron-withdrawing groups on the pyrazole ring influence regioselectivity?

• Electron-Withdrawing Groups (EWGs): An EWG at the C3 position will decrease the nucleophilicity of the adjacent N2 nitrogen, thus favoring alkylation at the N1 position. Conversely, an EWG at C5 will favor N2 alkylation.

• Electron-Donating Groups (EDGs): An EDG will have the opposite effect, increasing the nucleophilicity of the adjacent nitrogen. Therefore, an EDG at C3 will favor N2 alkylation, and an EDG at C5 will favor N1 alkylation.

Q3: Can the reaction temperature be used to control regioselectivity?

While temperature primarily affects the reaction rate, it can sometimes influence the regioselectivity. Reactions under kinetic control (lower temperature, strong base, rapid reaction) may favor one isomer, while reactions under thermodynamic control (higher temperature, weaker base, reversible conditions) may favor the more stable isomer. However, this is not a universally predictable method and needs to be evaluated on a case-by-case basis.[8]

Q4: Are there any "directing groups" that can be installed on the pyrazole to ensure high regioselectivity?

Yes, the concept of directing groups is a powerful strategy. A removable bulky group can be installed at one of the nitrogen atoms to block it, allowing for selective alkylation at the other nitrogen. Subsequent removal of the directing group yields the desired N-alkylated pyrazole. The use of substituents that can chelate with the cation of the base can also direct alkylation.[2]

Q5: What are some alternative methods for preparing N-alkylated pyrazoles with high regioselectivity?

Besides direct alkylation, several other methods can provide regiochemically pure N-alkylated pyrazoles:

• Cyclocondensation Reactions: The construction of the pyrazole ring from acyclic precursors can offer excellent control over the final substitution pattern. For example, reacting a 1,3-dicarbonyl compound with a substituted hydrazine (e.g., methylhydrazine) can lead to a specific regioisomer. The use of fluorinated alcohols as solvents has been shown to dramatically increase the regioselectivity in such pyrazole formations.[9]

• Chan-Lam Coupling: This copper-catalyzed cross-coupling reaction of pyrazoles with boronic acids can sometimes provide better regioselectivity than traditional alkylation, especially for N-arylation.[10]

• Acid-Catalyzed Alkylation: Using trichloroacetimidates as alkylating agents under Brønsted acid catalysis can provide N-alkyl pyrazoles, with the regioselectivity primarily controlled by sterics.[11]

III. Visualizing the Factors Influencing Regioselectivity

The following diagram illustrates the key factors that must be considered when planning a regioselective N-alkylation of a pyrazole.

Caption: Decision matrix for optimizing pyrazole N-alkylation.

IV. References

• Regioselective N-alkylation of the 1H-indazole scaffold; ring substituent and N-alkylating reagent effects on regioisomeric distribution. PMC. [Link]

• Regioselective Synthesis, Structural Characterization, and Antiproliferative Activity of Novel Tetra-Substituted Phenylaminopyrazole Derivatives. PubMed Central. [Link]

• Switching N-Alkylation Regioselectivity of Trifluoromethylated Pyrazoles Guided by Functional Group Tuning. ResearchGate. [Link]

• Regioselective N-alkylation of the 1H-indazole scaffold; ring substituent and N-alkylating reagent effects on regioisomeric distribution. Beilstein Journals. [Link]

• Improved Regioselectivity in Pyrazole Formation through the Use of Fluorinated Alcohols as Solvents: Synthesis and Biological Ac. ACS Publications. [Link]

• Highly Selective N-Alkylation of Pyrazoles: Crystal Structure Evidence for Attractive Interactions. The Journal of Organic Chemistry. [Link]

• N-methylation of pyrazole. Reddit. [Link]

• Acid Catalyzed N-Alkylation of Pyrazoles with Trichloroacetimidates. MDPI. [Link]

• Development of a selective and scalable N1-indazole alkylation. RSC Publishing. [Link]

• Improved Regioselectivity in Pyrazole Formation through the Use of Fluorinated Alcohols as Solvents: Synthesis and Biological Activity of Fluorinated Tebufenpyrad Analogs. The Journal of Organic Chemistry. [Link]

• Switching N-Alkylation Regioselectivity of Trifluoromethylated Pyrazoles Guided by Functional Group Tuning. MDPI. [Link]

Sources

• 1. benchchem.com [benchchem.com]
• 2. mdpi.com [mdpi.com]
• 3. Regioselective N-alkylation of the 1H-indazole scaffold; ring substituent and N-alkylating reagent effects on regioisomeric distribution - PMC [pmc.ncbi.nlm.nih.gov]
• 4. BJOC - Regioselective N-alkylation of the 1H-indazole scaffold; ring substituent and N-alkylating reagent effects on regioisomeric distribution [beilstein-journals.org]
• 5. wuxibiology.com [wuxibiology.com]
• 6. Regioselective Synthesis, Structural Characterization, and Antiproliferative Activity of Novel Tetra-Substituted Phenylaminopyrazole Derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 7. pubs.acs.org [pubs.acs.org]
• 8. Development of a selective and scalable N1-indazole alkylation - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 9. pubs.acs.org [pubs.acs.org]
• 10. reddit.com [reddit.com]
• 11. mdpi.com [mdpi.com]

Technical Support Center: Purification of 1-(2-bromoethyl)-3,5-dimethyl-1H-pyrazole

Welcome to the technical support guide for the purification of 1-(2-bromoethyl)-3,5-dimethyl-1H-pyrazole. This document provides researchers, scientists, and drug development professionals with a comprehensive resource for troubleshooting and optimizing the purification of this key synthetic intermediate via column chromatography. Our guidance is grounded in established chemical principles and practical laboratory experience to ensure you can achieve high purity and yield.

The N-alkylation of pyrazoles is a fundamental transformation in medicinal chemistry, often accomplished by reacting the pyrazole with an alkyl halide under basic conditions.[1] The synthesis of 1-(2-bromoethyl)-3,5-dimethyl-1H-pyrazole, typically from 3,5-dimethylpyrazole and 1,2-dibromoethane, presents a unique set of purification challenges.[2][3] The basicity of the pyrazole nucleus, coupled with the presence of structurally similar starting materials and by-products, necessitates a carefully optimized chromatography strategy. This guide will walk you through a robust protocol and provide solutions to common issues encountered during purification.

Part 1: Recommended Purification Protocol

This protocol is a validated starting point for the purification of 1-(2-bromoethyl)-3,5-dimethyl-1H-pyrazole on a laboratory scale (1-5 g).

Step 1: Thin-Layer Chromatography (TLC) Analysis

The causality behind a successful column separation lies in first developing an effective separation on a TLC plate.[4] This preliminary step allows you to visualize the separation, identify impurities, and determine the optimal mobile phase composition.

• Prepare TLC Plate: Use a standard silica gel 60 F254 plate.

• Spot Samples: Spot the crude reaction mixture, along with standards of your starting materials (3,5-dimethylpyrazole and 1,2-dibromoethane) if available.

• Develop Plate: Place the plate in a sealed chamber containing a hexane/ethyl acetate solvent system. Test several ratios, starting from 9:1 and moving towards more polar systems like 4:1.

• Visualize: View the developed plate under a UV lamp (254 nm) and/or stain with an appropriate agent (e.g., iodine vapor or potassium permanganate).

• Analyze: The target compound, 1-(2-bromoethyl)-3,5-dimethyl-1H-pyrazole, is moderately polar. Aim for a solvent system that provides a retention factor (Rƒ) of 0.25-0.35 . This Rƒ value typically translates well to column chromatography, ensuring the compound does not elute too quickly (poor separation) or too slowly (band broadening).

Step 2: Column Preparation (Slurry Packing)

• Select Column: Choose a glass column with a diameter appropriate for your sample size (a good rule of thumb is a 20:1 to 40:1 ratio of silica gel to crude product by weight).

• Prepare Slurry: In a beaker, create a slurry of silica gel (60-120 mesh) in the initial, least polar solvent system determined from your TLC analysis (e.g., 9:1 hexane/ethyl acetate).

• Pack Column: Pour the slurry into the column and allow the silica to settle into a uniform bed. Use gentle pressure from a pump or bulb to accelerate packing and remove air bubbles. Ensure the final packed bed is level.

• Equilibrate: Elute the packed column with 2-3 column volumes of the initial mobile phase until the bed is stable and no cracks or channels are visible.

Step 3: Sample Loading and Elution

• Prepare Sample: Dissolve the crude product in a minimal amount of dichloromethane or the mobile phase. Alternatively, for less soluble materials, perform a "dry loading" by adsorbing the crude product onto a small amount of silica gel, evaporating the solvent, and carefully adding the resulting powder to the top of the column bed.

• Load Sample: Carefully apply the concentrated sample to the top of the silica bed.

• Begin Elution: Start the elution with the initial, non-polar solvent system (e.g., 9:1 hexane/ethyl acetate). Collect fractions in test tubes or vials.

• Gradient Elution (if necessary): Based on TLC analysis of the collected fractions, you may need to gradually increase the polarity of the mobile phase (e.g., to 4:1 hexane/ethyl acetate) to elute your target compound and any more polar impurities. A stepwise gradient is often sufficient.[5]

• Monitor Fractions: Continuously monitor the eluting fractions by TLC to identify which ones contain the pure product.

• Combine and Concentrate: Combine the pure fractions, and remove the solvent under reduced pressure using a rotary evaporator to yield the purified 1-(2-bromoethyl)-3,5-dimethyl-1H-pyrazole.

Data Summary: Typical Chromatography Parameters

Parameter	Recommended Value/Condition	Rationale
Stationary Phase	Silica Gel (60-120 mesh)	Industry standard for neutral to moderately polar compounds. Cost-effective and reliable.
Mobile Phase	Hexane / Ethyl Acetate (Gradient)	Offers a good polarity range for separating the product from common impurities.
Initial Eluent	9:1 Hexane:EtOAc	Elutes non-polar impurities like residual 1,2-dibromoethane.
Final Eluent	4:1 Hexane:EtOAc	Elutes the target compound and more polar impurities.
Target Rƒ (TLC)	0.25 - 0.35	Provides optimal resolution and run time on the column.
Silica:Compound Ratio	30:1 (w/w)	Ensures sufficient resolving power for closely eluting spots.
Loading Method	Dry Loading (adsorbed on silica)	Prevents band broadening and improves resolution, especially for larger scales.

Part 2: Troubleshooting Guide

This section addresses specific issues you may encounter during the purification process in a question-and-answer format.

Question: My compound is streaking badly on the TLC plate and giving broad, tailing peaks from the column. What's happening?

Answer: This is the most common issue when purifying pyrazoles on silica gel. The root cause is the interaction between the basic nitrogen atoms in the pyrazole ring and the acidic silanol groups (Si-OH) on the surface of the silica gel. This strong, non-specific binding leads to poor chromatographic performance.

• Causality: The lone pair of electrons on the pyrazole nitrogen acts as a Lewis base, interacting strongly with the acidic protons of the silica gel.

• Solution: Deactivate the silica gel by adding a small amount of a volatile base to your mobile phase.

  • Add 0.5-1% triethylamine (Et₃N) to your hexane/ethyl acetate mobile phase.[6]

  • Use this modified eluent for both your TLC analysis and the column run. The triethylamine will compete for the acidic sites on the silica, preventing your pyrazole from binding too strongly and resulting in sharp, symmetrical peaks.

Question: I'm seeing an impurity that runs very close to my product on the TLC plate. How can I improve the separation?

Answer: This often indicates an impurity that is structurally and electronically similar to your product. The most likely culprit is the di-substituted by-product, 1,2-bis(3,5-dimethyl-1H-pyrazol-1-yl)ethane , or unreacted 3,5-dimethylpyrazole .

• Causality: The polarity difference between your product and these impurities may be small.

• Solutions:

  • Optimize the Mobile Phase: Test different solvent systems. Sometimes, switching from ethyl acetate to a different polar solvent like diethyl ether or adding a small amount of dichloromethane can alter the selectivity and improve separation.

  • Use Finer Silica: Employ a smaller particle size silica gel (e.g., 230-400 mesh). This increases the surface area and theoretical plates of your column, enhancing resolving power.

  • Run a Slower, Shallower Gradient: If using a gradient, make the increase in polarity more gradual. This gives the compounds more time to resolve along the column.

Question: My final product is a yellow or brown oil, but I expect a white solid. Why?

Answer: The product, 1-(2-bromoethyl)-3,5-dimethyl-1H-pyrazole, can be sensitive to prolonged exposure to the acidic silica gel, which may cause minor degradation.[3] Additionally, some highly colored impurities from the reaction may be co-eluting.

• Causality: The bromide moiety can be labile, and acid-catalyzed side reactions can occur on the silica surface.

• Solutions:

  • Work Quickly: Do not let the compound sit on the column for an extended period. Pack, load, run, and elute within a reasonable timeframe.

  • Use Deactivated Silica: As mentioned for tailing, adding triethylamine can buffer the silica and prevent acid-catalyzed degradation.[6]

  • Consider an Alternative Stationary Phase: If degradation is severe, switch to a neutral stationary phase like neutral alumina .[6] Alumina does not have the acidic silanol groups and is much gentler on acid-sensitive compounds. You will need to re-optimize your mobile phase, often requiring slightly more polar conditions than with silica.

Troubleshooting Workflow Diagram

Caption: Troubleshooting workflow for pyrazole purification.

Part 3: Frequently Asked Questions (FAQs)

Q1: Why is column chromatography the preferred method for this purification?

A1: Column chromatography is highly versatile and effective for separating compounds based on polarity, which is the primary difference between the desired product and its likely impurities (unreacted starting materials and over-alkylated by-products). While other methods like recrystallization or distillation exist, they may not be effective if the impurities have similar boiling points or solubility profiles. Acid-base extraction is also an option for purifying pyrazoles, but it may be less effective at removing neutral impurities.[6][7]

Q2: How do I know which fractions to combine?

A2: The most reliable method is to analyze each fraction (or every few fractions) by TLC. Spot each fraction on a single TLC plate, along with your crude mixture and a pure standard if you have one. Only combine the fractions that show a single spot corresponding to your product's Rƒ and are free of visible impurities.

Q3: Can I reuse my column?

A3: It is not recommended to reuse silica gel for purifying different compounds, as cross-contamination is a significant risk. For purifying multiple batches of the same compound, it is sometimes possible to flush the column thoroughly with a very polar solvent (like 100% ethyl acetate or methanol) and then re-equilibrate with your starting mobile phase. However, for ensuring the highest purity, especially in a drug development setting, a freshly packed column is always the best practice.

Q4: My compound won't dissolve in the mobile phase for loading. What should I do?

A4: This is a perfect scenario for "dry loading." Dissolve your crude product in a suitable solvent in which it is highly soluble (e.g., dichloromethane or acetone). Add a small amount of silica gel (about 2-3 times the weight of your crude product) to this solution. Evaporate the solvent completely on a rotary evaporator until you have a free-flowing powder. This powder, which has your compound adsorbed onto the silica, can then be carefully added to the top of your packed column. This technique prevents the use of strong, incompatible solvents during loading and leads to sharper bands and better separation.

References

• Mondal, R., Guin, A. K., Pal, S., Mondal, S., & Paul, N. D. (2022). Sustainable synthesis of pyrazoles using alcohols as the primary feedstock by an iron catalyzed tandem C-C and C-N coupling approach. RSC. Available at: [Link]

• DE102009060150A1 - Process for the purification of pyrazoles. Google Patents.

• 3(5)-aminopyrazole. Organic Syntheses Procedure. Available at: [Link]

• WO2011076194A1 - Method for purifying pyrazoles. Google Patents.
• CN106365922A - Synthesis method of 5-bromo-1-methyl-1H-pyrazol-3-amine. Google Patents.

• Optimization of Pyrazolo[3,4-b]pyridine Analogues: Synthesis, In Vitro Anticancer Evaluation and In Vivo Pharmacokinetics. ACS Publications. Available at: [Link]

• [Ce(L-Pro)2]2 (Oxa) as a heterogeneous recyclable catalyst: Synthesis of pyrazoles under mild reaction conditions. The Royal Society of Chemistry. Available at: [Link]

• How can I purify a pyrazole compound with a N-C-N bond without using a silica column? ResearchGate. Available at: [Link]

• SYNTHESIS OF NOVEL SUBSTITUTED-3, 5-DIMETHYL-1H-PYRAZOLYL PHTHALAZINE-1, 4-DIONES. TSI Journals. Available at: [Link]

• Pyrazole synthesis. Organic Chemistry Portal. Available at: [Link]

• Acid Catalyzed N-Alkylation of Pyrazoles with Trichloroacetimidates. Semantic Scholar. Available at: [Link]

• SYNTHESIS AND CHARACTERIZATION OF SOME SYMMETRICAL SUBSTITUTED 1-(2-CHLOROETHYL)PYRAZOLE-BASED CHALCOGENIDES. Indian Journal of Heterocyclic Chemistry. Available at: [Link]

• SUPPORTING INFORMATION - DOI. Available at: [Link]

• A Concise Review on the Synthesis of Pyrazole Heterocycles. Hilaris Publisher. Available at: [Link]

• Acid Catalyzed N-Alkylation of Pyrazoles with Trichloroacetimidates. MDPI. Available at: [Link]

• WO2015094913A1 - Fluorophenyl pyrazol compounds. Google Patents.

Sources

• 1. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 2. tsijournals.com [tsijournals.com]
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• 4. rsc.org [rsc.org]
• 5. pubs.acs.org [pubs.acs.org]
• 6. researchgate.net [researchgate.net]
• 7. DE102009060150A1 - Process for the purification of pyrazoles - Google Patents [patents.google.com]

Technical Support Center: Synthesis of 1-(2-bromoethyl)-3,5-dimethyl-1H-pyrazole

Welcome to the technical support guide for the synthesis of 1-(2-bromoethyl)-3,5-dimethyl-1H-pyrazole. This document is designed for researchers, chemists, and drug development professionals who are utilizing this important building block in their work. As experienced scientists, we understand that even well-established reactions can present challenges. This guide provides in-depth, field-proven insights into the common side reactions encountered during the N-alkylation of 3,5-dimethylpyrazole with 1,2-dibromoethane, offering not just solutions, but the mechanistic reasoning behind them.

Overview of Potential Reaction Pathways

The N-alkylation of 3,5-dimethylpyrazole with 1,2-dibromoethane is a standard nucleophilic substitution reaction. However, due to the nature of the reactants and the product, several competing pathways can reduce the yield and purity of the desired compound. Understanding these pathways is the first step in troubleshooting and optimizing your synthesis.

Caption: Key reaction pathways in the synthesis of 1-(2-bromoethyl)-3,5-dimethyl-1H-pyrazole.

Troubleshooting and Frequently Asked Questions (FAQs)

FAQ 1: I'm observing a significant amount of a high-molecular-weight impurity.

Question: My reaction mixture shows a major impurity with a mass corresponding to a di-substituted pyrazole, significantly reducing the yield of my target molecule. What is this compound and how can I prevent its formation?

Potential Cause: Over-alkylation

This is the most common side reaction. The impurity is 1,2-bis(3,5-dimethyl-1H-pyrazol-1-yl)ethane . It forms when the desired product, 1-(2-bromoethyl)-3,5-dimethyl-1H-pyrazole, which is an alkylating agent itself, reacts with another molecule of deprotonated 3,5-dimethylpyrazole present in the reaction.

Causality and Mechanism: The reaction proceeds in two steps:

• Desired Reaction: Pyrazole anion attacks 1,2-dibromoethane to form the product.

• Side Reaction: A second pyrazole anion attacks the bromoethyl group of the product.

This side reaction is favored when the concentration of the pyrazole nucleophile is high relative to the 1,2-dibromoethane electrophile.

Troubleshooting and Prevention Protocol:

The key to preventing this side reaction is to maintain a low concentration of the pyrazole nucleophile relative to the di-electrophile, 1,2-dibromoethane.

Parameter	Problematic Condition	Optimized Condition	Rationale
Stoichiometry	Pyrazole : Dibromoethane (1 : 1 to 1 : 2)	Pyrazole : Dibromoethane (1 : 4 to 1 : 10)	A large excess of dibromoethane ensures that the pyrazole anion is more likely to encounter a molecule of dibromoethane than the product.
Addition	All reagents mixed at once.	Slow, dropwise addition of the pyrazole/base mixture to the dibromoethane solution.	Maintains a low instantaneous concentration of the nucleophile, suppressing the second alkylation step.

Experimental Protocol to Minimize Over-alkylation:

• Set up a reaction flask containing 1,2-dibromoethane (5.0 eq) in a suitable solvent (e.g., DMF or Acetonitrile).

• In a separate dropping funnel, prepare a solution of 3,5-dimethylpyrazole (1.0 eq) and a mild base like K₂CO₃ (1.5 eq) in the same solvent.[1]

• Heat the reaction flask to the desired temperature (e.g., 60-80 °C).

• Add the pyrazole/base solution dropwise to the reaction flask over several hours.

• Monitor the reaction by TLC or LC-MS to confirm the consumption of the starting pyrazole.

FAQ 2: My NMR spectrum shows signals consistent with a vinyl group, and I'm losing mass.

Question: After work-up, I have an impurity with 1H NMR signals around 5.0-7.0 ppm, characteristic of a vinyl group. What is causing this?

Potential Cause: β-Elimination

The observed side product is 1-vinyl-3,5-dimethyl-1H-pyrazole . This is formed via a base-induced elimination (E2 mechanism) of HBr from the desired 1-(2-bromoethyl)-3,5-dimethyl-1H-pyrazole product.[2][3]

Causality and Mechanism: The E2 (Elimination, bimolecular) reaction is a concerted, one-step process where a base abstracts a proton from the carbon alpha to the pyrazole ring, while simultaneously the bromide leaving group departs.[4] This pathway competes directly with the desired SN2 substitution and is highly dependent on the reaction conditions.

Factors Promoting Elimination:

• Strong, Bulky Bases: Bases like potassium tert-butoxide (t-BuOK) or sodium hydride (NaH) are more likely to act as bases than nucleophiles and will readily promote elimination.

• High Temperatures: Elimination reactions have a higher activation energy and are more entropically favored than substitution reactions, so they become more prominent at elevated temperatures.[4]

Troubleshooting and Prevention Protocol:

Parameter	Problematic Condition	Optimized Condition	Rationale
Base Selection	Strong bases (NaH, LDA, t-BuOK)	Mild, non-nucleophilic bases (K₂CO₃, Cs₂CO₃, NaHCO₃)	Milder bases are less capable of abstracting the proton required for the E2 pathway, favoring the SN2 reaction.[5]
Temperature	High temperatures (>100 °C)	Moderate temperatures (50-80 °C)	Lowering the temperature disfavors the higher-activation-energy elimination pathway relative to substitution.
Solvent	Aprotic polar solvents (e.g., DMF, DMSO)	Can still be used, but temperature control is critical.	These solvents favor SN2 reactions, but high temperatures in these solvents can still lead to elimination.

FAQ 3: The reaction is very slow or incomplete, with significant starting material remaining.

Question: Even after prolonged reaction times, I see a large amount of 3,5-dimethylpyrazole in my TLC/LC-MS. How can I drive the reaction to completion?

Potential Cause: Insufficient Deprotonation or Poor Solubility

For the N-alkylation to occur, the pyrazole N-H must be deprotonated to form the nucleophilic pyrazolate anion. Incomplete reaction can stem from several issues:

• Weak Base/Insufficient Amount: The base may not be strong enough or present in sufficient quantity to fully deprotonate the pyrazole.

• Heterogeneous Reaction: If a solid base like potassium carbonate is used, poor mixing or insolubility can limit the rate of deprotonation.

• Biphasic System without Catalyst: In aqueous/organic systems, the pyrazolate anion may remain in the aqueous phase while the dibromoethane is in the organic phase.

Troubleshooting and Prevention Protocol:

Parameter	Problematic Condition	Optimized Condition	Rationale
Base	Stoichiometric or sub-stoichiometric amounts.	1.5 - 2.0 equivalents of a suitable base (e.g., K₂CO₃).	Ensures complete deprotonation of the pyrazole starting material.
Solvent System	Non-polar solvents where the base is insoluble.	Polar aprotic solvents (Acetonitrile, DMF) or use of a Phase-Transfer Catalyst (PTC).	Solvents like DMF help solubilize the reactants. A PTC like tetrabutylammonium chloride (TBAC) can be used in biphasic systems to shuttle the pyrazolate anion into the organic phase.[6]
Agitation	Poor stirring.	Vigorous mechanical or magnetic stirring.	Ensures effective mixing and contact between the solid base and the dissolved pyrazole in heterogeneous systems.

Analytical Verification of Side Products

Compound	Expected Mass (M+H)⁺	Key ¹H NMR Signals (CDCl₃, δ ppm)
Desired Product	~203/205 (Br isotope pattern)	~4.4 (t, -N-CH₂-), ~3.7 (t, -CH₂-Br), ~2.3 (s, 2x -CH₃)
Over-alkylation Product	~247	~4.5 (s, -N-CH₂-CH₂-N-), ~2.2 (s, 4x -CH₃)
Elimination Product	~123	~7.0 (dd, -N-CH=), ~5.6 & ~5.1 (dd, =CH₂), ~2.3 (s, 2x -CH₃)

Troubleshooting Workflow

This decision tree can help guide your experimental analysis and response.

Caption: A decision tree for troubleshooting the synthesis of 1-(2-bromoethyl)-3,5-dimethyl-1H-pyrazole.

References

• Chen, X.; She, J.; Shang, Z.; Wu, J.; Wu, H.; Zhang, P. (2008). Synthesis, 21, 3478. (Source provides general context for pyrazole synthesis).
• Gosselin, F.; O'Shea, P. D.; Webster, R. A.; Reamer, R. A.; Tillyer, R. D.; Grabowski, E. J. J. (2006). Synlett, 19, 3267. (Relevant for synthetic methodologies).

• Singh, P., & Bhasin, K. K. (2017). Synthesis and Characterization of Some Symmetrical Substituted 1-(2-chloroethyl)pyrazole-based Chalcogenides. Indian Journal of Heterocyclic Chemistry, 27(1), 1-7. [Link]

• Tang, M., Wang, Y., Wang, H., & Kong, Y. (2016). Aluminum chloride mediated reactions of N-alkylated tosylhydrazones and terminal alkynes. Synthesis, 48(18), 3065-3076. (General pyrazole synthesis context).

• Zarghi, A., et al. (2021). Optimization of Pyrazolo[3,4-b]pyridine Analogues: Synthesis, In Vitro Anticancer Evaluation and In Vivo Pharmacokinetics. ACS Omega. [Link]

• Reddy, C. S., et al. (2013). Synthesis of Novel Substituted-3, 5-dimethyl-1H-pyrazolyl Phthalazine-1, 4-diones. Trade Science Inc. [Link]

• Al-Adhami, K., et al. (2022). Highly Selective N-Alkylation of Pyrazoles: Crystal Structure Evidence for Attractive Interactions. The Journal of Organic Chemistry. [Link]

• LibreTexts. (2019). Elimination of Alkyl Halides. Chemistry LibreTexts. [Link]

• Ashen-Garry, Sam. (2012). Introduction to Elimination Reactions. Master Organic Chemistry. [Link]

• Clot, E., et al. (2009). Highly Selective N-Alkylation of Pyrazoles. ResearchGate. [Link]

• Zaitsev's Rule. (2023). In Organic Chemistry | OpenStax. [Link]

• Elimination Reactions. BITS Pilani. [Link]

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• 5. researchgate.net [researchgate.net]
• 6. publishatcj.com [publishatcj.com]

Technical Support Center: Optimizing 1-(2-bromoethyl)-3,5-dimethyl-1H-pyrazole Synthesis

Status: Active Ticket ID: CHEM-SUP-8821 Subject: Yield Improvement & Impurity Management for Pyrazole Alkylation Assigned Specialist: Senior Application Scientist

Executive Summary

The synthesis of 1-(2-bromoethyl)-3,5-dimethyl-1H-pyrazole is a classic nucleophilic substitution that frequently suffers from low yields (<40%) due to a specific set of competing reactions.

If you are experiencing low yields, your system is likely failing due to one of two critical factors:

• Dimerization (The "Bis" Trap): The highly reactive product competes with the starting material, reacting again to form the bis-pyrazole dimer.

• Elimination: Under strong basic conditions, the bromoethyl tail undergoes E2 elimination to form the vinyl pyrazole byproduct.

This guide provides the "Golden Standard" protocol to shift the statistical probability toward the mono-alkylated product and troubleshooting steps to recover failing experiments.

The Reaction Mechanics (The "Why")

To fix the yield, you must understand the competition at the molecular level. The reaction is not a straight line; it is a branching path.

The Kinetic Competition

• Path A (Desired): Pyrazole anion attacks 1,2-dibromoethane (DBE).

• Path B (Dimerization): Pyrazole anion attacks the product (which is also an alkyl bromide).

• Path C (Elimination): Base attacks the product, removing HBr to form a vinyl impurity.

Critical Insight: Path B becomes dominant as the reaction progresses because the concentration of the product increases. To defeat this, you must maintain a massive statistical excess of DBE.

Figure 1: Kinetic competition pathways. High concentration of DBE is the only force driving Path A over Path B.

The "Golden Standard" Protocol

Do not use 1:1 stoichiometry. This is the most common cause of failure. The following protocol uses Phase Transfer Catalysis (PTC) to maximize yield and minimize elimination.

Reagents & Stoichiometry

Component	Role	Equivalents (Eq)	Notes
3,5-Dimethylpyrazole	Substrate	1.0	Limiting reagent.
1,2-Dibromoethane	Reagent/Solvent	5.0 - 10.0	CRITICAL: Must be in large excess to prevent dimerization.
TBAB	Catalyst	0.05 (5 mol%)	Tetrabutylammonium bromide (PTC).
NaOH (aq, 40%)	Base	2.0 - 3.0	Aqueous layer.
Toluene or ACN	Solvent	Optional	Can run neat in DBE if DBE volume is sufficient.

Step-by-Step Methodology

• Preparation: In a round-bottom flask equipped with a magnetic stir bar and a reflux condenser, dissolve 3,5-dimethylpyrazole (1.0 eq) and TBAB (0.05 eq) in 1,2-dibromoethane (5.0+ eq).

  • Note: If the volume is too low for stirring, add Toluene or Acetonitrile as a co-solvent.

• Initiation: Add the 40% NaOH solution (2.0 eq) dropwise while stirring vigorously.

  • Why: Vigorous stirring is essential for PTC to transfer ions across the aqueous/organic interface.

• Reaction: Heat the mixture to 40–50°C .

  • Warning: Do not reflux at the boiling point of DBE (131°C) if using strong caustic base, as this promotes elimination (Path C). Keep temperature moderate.

• Monitoring: Monitor by TLC (Hexane:Ethyl Acetate 4:1).

  • Target: Product (

    ).

  • Dimer: Stays near baseline or runs very low.

  • Starting Material: Higher

    than dimer, distinct from product.

• Workup:

  • Cool to room temperature.[1]

  • Separate the organic layer. Extract the aqueous layer twice with DCM or Toluene.

  • Combine organics and wash with water (

    ) and brine ( ).

  • Dry over anhydrous

    .[1]

• Purification (The Cleanup):

  • Remove Excess DBE: This is the most challenging step. 1,2-dibromoethane is toxic and high-boiling. Use Vacuum Distillation (rotary evaporator with a high-vacuum pump and water bath at 60°C) to remove the excess DBE.

  • Isolation: The residue is usually the pure oil. If dimer is present, filter through a short silica plug eluting with Hexane/EtOAc.

Troubleshooting Guide (FAQ)

Q1: My yield is stuck at 30-40%. What is happening?

Diagnosis: You are likely forming the dimer (bis-pyrazole). Solution: Increase the equivalents of 1,2-dibromoethane. If you used 3 equivalents, move to 6 or 10. The reaction kinetics dictate that the pyrazole anion must statistically encounter a DBE molecule before it encounters a product molecule.

Q2: I see a new spot running very high on the TLC (near solvent front).

Diagnosis: This is likely the Vinyl Pyrazole (elimination product). Solution:

• Lower the Temperature: Reduce reaction temperature by 10-20°C.

• Change Base: Switch from NaOH (strong base) to

  (weaker base) in Acetone or Acetonitrile. This slows the reaction but virtually eliminates the E2 pathway.

Q3: How do I safely remove the excess 1,2-dibromoethane?

Safety Alert: DBE is a mutagen and carcinogen. Protocol: Do not rely on simple evaporation. Use high-vacuum distillation. Alternatively, if the scale is small (<1g), you can use column chromatography (silica gel), eluting the DBE with 100% Hexanes first (it comes off immediately) before increasing polarity to elute your product.

Q4: Can I use NaH (Sodium Hydride) to speed this up?

Advisory: Avoid NaH for this specific synthesis. Reasoning: NaH is a very strong base and will drive the elimination reaction (Path C) aggressively once the product is formed. The PTC method (NaOH/TBAB) or Carbonate method (

) provides a "soft" deprotonation that favors substitution over elimination.

Diagnostic Workflow

Use this logic flow to determine your next experimental move.

Figure 2: Diagnostic logic for impurity identification and process correction.

References

• Phase Transfer Catalysis in Pyrazole Alkylation

  • Khalil, A. et al. "Phase-Transfer Catalyzed Alkylation and Cycloalkylation of 3-Substituted-1H-pyrazol-2-in-5-ones.
  • Context: Validates the use of TBAB/NaOH for selective alkyl

• General Synthesis of N-alkylpyrazoles

  • Elguero, J. "Pyrazoles and their Benzo Derivatives." Comprehensive Heterocyclic Chemistry.
  • Context: Establishes the fundamental reactivity profiles of pyrazole tautomers and alkyl

• Preventing Dimerization (High Dilution Principle)

  • Smith, M. B. "March's Advanced Organic Chemistry: Reactions, Mechanisms, and Structure."
  • Context: Authoritative text on statistical probability in nucleophilic substitution with bifunctional electrophiles.

• Safety Data for 1,2-Dibromoethane

  • PubChem Compound Summary for CID 7839.
  • Context: Toxicity and handling requirements for the reagent.

Sources

• 1. publishatcj.com [publishatcj.com]

Technical Support Center: Overcoming Challenges in Pyrazole Functionalization

Welcome to the Technical Support Center for Pyrazole Functionalization. Pyrazoles are a cornerstone of modern medicinal chemistry and materials science, prized for their diverse biological activities and versatile chemical properties.[1][2][3][4] However, their unique electronic structure presents distinct challenges, particularly concerning regioselectivity in N-functionalization and C-H activation.[5][6][7]

This guide is designed for researchers, chemists, and drug development professionals actively working with these vital heterocycles. Here, we move beyond simple protocols to address the complex "why" behind common experimental failures. We provide field-tested troubleshooting advice, detailed experimental workflows, and a foundational understanding of the mechanistic principles governing these reactions.

Section 1: Troubleshooting Common Issues in Pyrazole Functionalization (Q&A)

This section directly addresses the most frequent and frustrating challenges encountered during pyrazole modification. Each answer provides a causal explanation and actionable solutions.

Question 1: My N-alkylation/arylation is producing an inseparable mixture of N1 and N2 regioisomers. How can I control the selectivity?

Answer: This is the most classic challenge in pyrazole chemistry, stemming from the similar electronic properties and steric accessibility of the two adjacent nitrogen atoms.[7] The formation of regioisomeric mixtures is a common outcome when these factors are not deliberately controlled.[5]

• The Underlying Chemistry: The regioselectivity of N-functionalization is a delicate balance of steric hindrance, electronics, and reaction conditions.

  • Steric Control: The most reliable method is to have a bulky substituent at the C3 or C5 position. The incoming electrophile will preferentially attack the less sterically hindered nitrogen. For instance, a bulky group at C5 will direct substitution to the N1 position.

  • Electronic Control: The electronic nature of substituents on the pyrazole ring can influence the nucleophilicity of the adjacent nitrogens. Electron-withdrawing groups can decrease the nucleophilicity of the nearby nitrogen, although this effect is often less pronounced than steric factors.

  • Protecting Groups: In cases with unsubstituted or symmetrically substituted pyrazoles, a protecting group strategy is often necessary. A bulky, removable group can be installed to block one nitrogen, allowing for selective functionalization of the other.

• Troubleshooting & Solutions:

  • Assess Your Substrate: If your pyrazole has substituents at C3 and C5 with significantly different sizes, leverage this. Use the least sterically demanding reaction conditions (e.g., smaller electrophiles, lower temperatures) to maximize the inherent steric bias.

  • Solvent and Base Selection: The choice of base and solvent can influence the position of the pyrazolate anion equilibrium, which in turn can affect the site of attack. Experiment with different base/solvent combinations, such as NaH in THF versus K₂CO₃ in DMF.

  • Utilize Bulky Reagents: For N-alkylation, using sterically demanding alkylating agents can significantly improve selectivity. For example, α-halomethylsilanes have been shown to be effective masked methylating reagents, providing high N1 selectivity due to their bulk.[8]

  • Directed Michael Addition: For N-alkylation with Michael acceptors, high N1-selectivity can often be achieved even without a catalyst, as the reaction pathway can be influenced by subtle attractive interactions between the substrate and reagent.[9]

  • Chelation Control: Functional groups capable of chelation can be used to direct alkylation. For instance, a hydrazone substituent can coordinate with alkali metal ions from the base, sterically blocking the adjacent nitrogen and guiding the reaction to the distal nitrogen.[7]

Question 2: I'm attempting a direct C-H arylation on my N-substituted pyrazole, but I'm getting poor regioselectivity between the C3 and C5 positions. What's going wrong?

Answer: Achieving regioselectivity in direct C-H arylation is challenging because the C5 position is often kinetically favored due to its higher acidity, while the C3 position can also be reactive. Without proper control, mixtures are common.[5]

• The Underlying Chemistry: Most palladium-catalyzed direct arylations proceed via a Concerted Metalation-Deprotonation (CMD) mechanism. The regioselectivity is dictated by the acidity of the C-H bond and the steric environment. The C5-H is generally more acidic and less sterically hindered than the C3-H, making it the default site of reaction.

• Troubleshooting & Solutions:

  • Install a Directing Group: The most robust strategy for overriding the intrinsic reactivity is to use a directing group (DG). A coordinating group (e.g., amide, pyridine, pyrazole itself) attached to the N1 position can form a stable palladacycle intermediate, forcing the C-H activation to occur exclusively at the C5 position.[10][11]

  • Blocking Strategy: If C3 functionalization is desired, the C5 position can be blocked with a removable group, such as a silyl or bromo group. This forces the reaction to occur at the only available position.

  • Catalyst and Ligand Tuning: While less common for C3/C5 control, the choice of palladium catalyst and ligand can sometimes influence selectivity. Experiment with different phosphine ligands or N-heterocyclic carbene (NHC) ligands.

  • Solvent Effects: Protic solvents can sometimes influence the acidity of the C-H protons, potentially altering the regiochemical outcome. For example, solvents like 2-ethoxyethan-1-ol have been shown to enhance the acidity of the β-proton (C4), favoring its arylation.[12]

Question 3: My Suzuki-Miyaura coupling with a 4-bromopyrazole is giving low yields and significant amounts of a de-halogenated side product. How can I improve this?

Answer: This is a frequent problem, particularly with electron-rich or N-H containing heterocycles.[13] The de-halogenated product arises from a competing proto-deboronation of the boronic acid or a reductive dehalogenation pathway.

• The Underlying Chemistry: The catalytic cycle of the Suzuki-Miyaura reaction involves oxidative addition, transmetalation, and reductive elimination.[14]

  • Proto-deboronation: The boronic acid can react with trace water or other protic sources in the presence of base, replacing the boron group with a hydrogen before it can transmetalate to the palladium center.

  • Catalyst Inhibition: The acidic N-H proton of unprotected pyrazoles can interfere with the catalyst. Under basic conditions, the resulting pyrazolate anion can coordinate to the palladium center, inhibiting its catalytic activity.[13]

  • Reductive Dehalogenation: The palladium-hydride species, formed from side reactions, can react with the aryl halide to produce the de-halogenated arene.

• Troubleshooting & Solutions:

  • Protect the N-H Group: If your pyrazole is N-unsubstituted, protecting the nitrogen is the first and most critical step. A Boc or Trityl group can be effective, though Boc groups can sometimes be unstable under Suzuki conditions.[15][16] A SEM (2-(trimethylsilyl)ethoxymethyl) group is a more robust alternative.[16]

  • Use Anhydrous Conditions: Meticulously dry your solvent and reagents to minimize proto-deboronation. Using anhydrous bases like CsF or K₃PO₄ can be beneficial.

  • Choice of Base and Solvent: A common and effective system is Pd(PPh₃)₄ with Na₂CO₃ in a mixture of DME and water. However, for problematic substrates, screen other bases like K₃PO₄ or Cs₂CO₃.

  • Ligand Selection: For challenging couplings, switching to more electron-rich and bulky phosphine ligands like SPhos, XPhos, or tBuBrettPhos can accelerate the reductive elimination step, outcompeting side reactions.[17]

  • Boronic Ester Alternative: Consider using boronic esters (e.g., pinacol esters) instead of boronic acids. They are often more stable and less prone to proto-deboronation.

Section 2: Key Experimental Protocols

These protocols provide a validated starting point for common functionalization reactions. Note: These are general procedures and may require optimization for specific substrates. Always run reactions on a small scale first.

Protocol 1: Regioselective C5-Arylation of N-Arylpyrazoles via Direct C-H Activation

This protocol utilizes the N-aryl group as a directing group to achieve high selectivity for the C5 position.

• Reagents & Setup:

  • N-Arylpyrazole (1.0 equiv)

  • Aryl Bromide (1.2 equiv)

  • Pd(OAc)₂ (5 mol%)

  • Pivalic Acid (PivOH) (30 mol%)

  • K₂CO₃ (2.0 equiv)

  • Anhydrous DMF

  • Schlenk flask, magnetic stirrer, nitrogen atmosphere.

• Procedure:

  • To a dry Schlenk flask under nitrogen, add the N-Arylpyrazole, Aryl Bromide, Pd(OAc)₂, and K₂CO₃.

  • Evacuate and backfill the flask with nitrogen three times.

  • Add anhydrous DMF via syringe, followed by the Pivalic Acid.

  • Heat the reaction mixture to 120 °C and stir for 12-24 hours, monitoring by TLC or LC-MS.

  • Upon completion, cool the reaction to room temperature and dilute with ethyl acetate.

  • Filter the mixture through a pad of Celite, washing with ethyl acetate.

  • Wash the combined organic layers with water and brine, then dry over Na₂SO₄.

  • Concentrate in vacuo and purify the crude product by flash column chromatography.

• Causality: Pivalic acid acts as a proton shuttle in the concerted metalation-deprotonation (CMD) step, which is often rate-limiting. The K₂CO₃ is the terminal base required to regenerate the active catalyst.

Protocol 2: Selective N1-Arylation via Buchwald-Hartwig Amination

This protocol is for the selective N-arylation of a pyrazole with a bulky C5 substituent to direct the reaction to the N1 position.

• Reagents & Setup:

  • C5-substituted Pyrazole (1.0 equiv)

  • Aryl Halide (e.g., Bromide or Iodide) (1.1 equiv)

  • Pd₂(dba)₃ (2 mol%)

  • Xantphos (4.4 mol%)

  • Cs₂CO₃ (1.5 equiv)

  • Anhydrous 1,4-Dioxane or Toluene

  • Schlenk tube, magnetic stirrer, nitrogen atmosphere.

• Procedure:

  • To a dry Schlenk tube under nitrogen, add the C5-substituted Pyrazole, Aryl Halide, Pd₂(dba)₃, Xantphos, and Cs₂CO₃.

  • Evacuate and backfill the tube with nitrogen three times.

  • Add anhydrous 1,4-dioxane via syringe.

  • Seal the tube and heat the reaction mixture to 100-110 °C for 16-24 hours.

  • Monitor the reaction by TLC or LC-MS.

  • Upon completion, cool to room temperature, dilute with dichloromethane, and filter through Celite.

  • Concentrate the filtrate and purify by flash column chromatography.

• Causality: Xantphos is a wide bite-angle ligand that promotes the C-N reductive elimination step. Cesium carbonate is a strong, yet non-nucleophilic, base that is highly effective in these couplings. Aryl iodides can sometimes inhibit the catalyst, making aryl bromides a more reliable choice.[18]

Section 3: Frequently Asked Questions (FAQs)

Q: What is the intrinsic order of reactivity for the C-H positions on an unsubstituted N-H pyrazole? A: For electrophilic substitution, the C4 position is the most reactive due to having the highest electron density.[5] For metal-catalyzed C-H activation, the C5-H is generally the most acidic and reactive, followed by C3-H. The C4-H is the least acidic and typically the last to react.

Q: When is a directing group strategy absolutely necessary? A: A directing group is essential when you need to override the intrinsic reactivity of the pyrazole ring. For example, if you want to perform a C-H functionalization at the C3 position while the C5 position is vacant, a C3-directing group would be required. Similarly, for selective C4 functionalization, a directing group is often the only viable approach.

Q: Can I use copper catalysts instead of palladium for cross-coupling reactions? A: Yes, copper-catalyzed reactions, like Ullmann-type couplings, are a viable alternative, especially for N-arylation.[17] They can be cheaper and sometimes offer complementary reactivity. For instance, CuI-mediated C-N coupling can be effective for introducing alkylamines that possess a β-hydrogen, a challenging substrate class for some palladium systems.[15]

Section 4: Visualizing Key Concepts

Diagram 1: Reactivity Map of the Pyrazole Core

This diagram illustrates the different reactive sites on the pyrazole ring, which is fundamental to planning any functionalization strategy.

Caption: General reactivity sites on the pyrazole heterocycle.

Diagram 2: Troubleshooting Workflow for a Failed Cross-Coupling Reaction

This workflow provides a logical sequence of steps to diagnose and solve a failed reaction.

Sources

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• 5. Recent Synthetic Advances in C–H/N–H Functionalization of 1H‐Pyrazoles: Diverse Strategies Across Variously Substituted Scaffolds - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Recent Developments in Transition-Metal Catalyzed Direct C–H Alkenylation, Alkylation, and Alkynylation of Azoles - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Switching N-Alkylation Regioselectivity of Trifluoromethylated Pyrazoles Guided by Functional Group Tuning [mdpi.com]
• 8. N1-Selective Methylation of Pyrazoles via α-Halomethylsilanes as Masked Methylating Reagents - PubMed [pubmed.ncbi.nlm.nih.gov]
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• 11. Orchestrated Triple C–H Activation Reactions Using Two Directing Groups: Rapid Assembly of Complex Pyrazoles - PMC [pmc.ncbi.nlm.nih.gov]
• 12. C-H Bond Arylation of Pyrazoles at the β-Position: General Conditions and Computational Elucidation for a High Regioselectivity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. Suzuki-Miyaura Cross-Coupling of Unprotected, Nitrogen-Rich Heterocycles: Substrate Scope and Mechanistic Investigation - PMC [pmc.ncbi.nlm.nih.gov]
• 14. chem.libretexts.org [chem.libretexts.org]
• 15. C4-Alkylamination of C4-Halo-1H-1-tritylpyrazoles Using Pd(dba)2 or CuI - PMC [pmc.ncbi.nlm.nih.gov]
• 16. researchgate.net [researchgate.net]
• 17. Pyrazole synthesis [organic-chemistry.org]
• 18. Chemical Insights | How to Wisely Design Conditions for Buchwald-Hartwig Couplings？ - RCS Research Chemistry Services [rcs.wuxiapptec.com]

Technical Support Center: Synthesis of 1-(2-bromoethyl)-3,5-dimethyl-1H-pyrazole

Welcome to the Technical Support Center for the synthesis of 1-(2-bromoethyl)-3,5-dimethyl-1H-pyrazole. This guide is designed for researchers, scientists, and drug development professionals to navigate the complexities of scaling up this important chemical reaction. Here, you will find in-depth troubleshooting advice and frequently asked questions to ensure a safe, efficient, and successful synthesis at any scale.

Troubleshooting Guide: From Lab Bench to Pilot Plant

Scaling up the N-alkylation of 3,5-dimethylpyrazole with 1,2-dibromoethane can introduce a host of challenges not always apparent at the lab scale. This section addresses common problems encountered during scale-up, providing explanations and actionable solutions.

Q1: Why is the yield of my 1-(2-bromoethyl)-3,5-dimethyl-1H-pyrazole significantly lower on a larger scale compared to my lab experiments?

Several factors can contribute to a decrease in yield during scale-up. The most common culprits are related to mass and heat transfer limitations.

• Inadequate Mixing: What appears as a homogenous solution in a small flask can suffer from poor mixing in a large reactor. This leads to localized "hot spots" or areas of high reactant concentration, which can promote the formation of by-products. In a large reactor, mechanical stirrers and baffles may be necessary to ensure efficient mixing.[1]

• Poor Temperature Control: N-alkylation reactions are often exothermic. As the reactor volume increases, the surface-area-to-volume ratio decreases, making it more difficult to dissipate heat.[2][3] This can lead to a runaway reaction, increasing the formation of impurities and potentially creating a hazardous situation.[1][3]

• Sub-optimal Reagent Addition: In the lab, adding a reagent all at once might be feasible. However, on a larger scale, this can lead to a dangerous exotherm. A slow, controlled addition of the alkylating agent (1,2-dibromoethane) is crucial to maintain temperature control.[4]

Troubleshooting Steps:

• Improve Agitation: Ensure your reactor is equipped with an appropriate stirring mechanism for its size. For larger vessels, consider overhead mechanical stirrers and baffles to improve turbulence.

• Enhance Heat Removal: Monitor the internal reaction temperature closely. If you observe a significant exotherm, consider using a reactor with a cooling jacket and a more efficient heat transfer fluid. For highly exothermic reactions, a semi-batch process with controlled addition of the limiting reagent is recommended.[3]

• Controlled Reagent Addition: Implement a slow and controlled addition of 1,2-dibromoethane using a dosing pump. This allows for better temperature management and minimizes localized high concentrations of the alkylating agent.

Q2: I'm observing a significant amount of a new impurity in my large-scale reaction that I didn't see on the bench. What could it be and how can I minimize it?

The appearance of new or increased levels of impurities on scale-up is a common issue, often related to longer reaction times or higher temperatures. In the reaction of 3,5-dimethylpyrazole with 1,2-dibromoethane, several by-products can form.

• Bis-alkylation Product: One of the most common impurities is the bis-alkylation product, where two molecules of 3,5-dimethylpyrazole react with one molecule of 1,2-dibromoethane to form 1,2-bis(3,5-dimethyl-1H-pyrazol-1-yl)ethane. This is more likely to occur if there is an excess of the pyrazole or if the reaction is allowed to proceed for too long at elevated temperatures.

• Elimination Product: 1,2-dibromoethane can undergo elimination to form vinyl bromide, especially in the presence of a base and at higher temperatures. Vinyl bromide can then react with the pyrazole to form N-vinyl-3,5-dimethylpyrazole.

• Starting Material Impurities: Impurities in the starting materials (3,5-dimethylpyrazole and 1,2-dibromoethane) can be carried through or react to form new impurities. Always ensure the purity of your starting materials before starting a large-scale reaction.

Troubleshooting and Optimization:

• Stoichiometry Control: Use a slight excess of 1,2-dibromoethane to ensure complete conversion of the pyrazole and minimize the formation of the bis-alkylation product.

• Temperature Optimization: Carefully control the reaction temperature. Running the reaction at the lowest possible temperature that still allows for a reasonable reaction rate can significantly reduce the formation of elimination and other temperature-related by-products.[5]

• In-Process Monitoring: Use analytical techniques like HPLC or GC to monitor the reaction progress and the formation of impurities. This will allow you to stop the reaction at the optimal time, before significant amounts of by-products are formed.

Visualizing the Reaction Pathway

Caption: Reaction scheme showing the desired product and potential by-products.

Q3: My product is difficult to purify on a large scale. Column chromatography is not practical. What are my options?

While column chromatography is a powerful tool in the lab, it is often not economically viable for large-scale purification.[6] Alternative methods should be considered.

• Crystallization: This is the most common and cost-effective method for purifying solid compounds in the pharmaceutical industry.[7][8] The success of crystallization depends on finding a suitable solvent system in which the desired product has good solubility at high temperatures and poor solubility at low temperatures, while the impurities remain in solution.

• Distillation: If the product is a liquid and has a significantly different boiling point from the impurities, vacuum distillation can be an effective purification method.

• Extraction: A liquid-liquid extraction can be used to remove impurities that have different solubility properties in a two-phase system.

Protocol for Developing a Crystallization Procedure:

• Solvent Screening: Test the solubility of your crude product in a variety of solvents (e.g., heptane, toluene, ethyl acetate, isopropanol, acetonitrile, water) at room temperature and at their boiling points.

• Identify a Suitable Solvent System: Look for a solvent or solvent mixture that provides a significant difference in solubility at different temperatures.

• Optimize Crystallization Conditions: Once a suitable solvent system is identified, optimize the crystallization conditions, including the concentration of the product, the cooling rate, and the agitation speed, to obtain a high yield of pure product with a good crystal form.[8]

Frequently Asked Questions (FAQs)

Q1: What are the key safety precautions when handling 1,2-dibromoethane on a large scale?

1,2-Dibromoethane is a toxic and potentially carcinogenic substance and must be handled with extreme care, especially in large quantities.[9][10]

• Engineering Controls: All handling of 1,2-dibromoethane should be done in a well-ventilated area, preferably within a closed system or a fume hood.[11][12] For larger quantities, dedicated, contained systems are essential.

• Personal Protective Equipment (PPE): Wear appropriate PPE, including chemical-resistant gloves (e.g., Viton or laminate), a lab coat or chemical-resistant suit, and chemical splash goggles and a face shield.[13]

• Waste Disposal: Dispose of all 1,2-dibromoethane waste according to local regulations for hazardous waste. Do not pour it down the drain.[9]

• Spill Response: Have a spill kit readily available. In case of a spill, evacuate the area and follow your institution's emergency procedures.

Q2: What is a suitable base for this reaction and how does it affect the outcome?

The choice of base is critical for the success of the N-alkylation reaction.

• Potassium Carbonate (K₂CO₃): This is a commonly used, mild, and inexpensive base for this type of reaction. It is generally effective in promoting the reaction while minimizing side reactions.

• Sodium Hydroxide (NaOH) with a Phase Transfer Catalyst (PTC): In a biphasic system (e.g., toluene/water), NaOH can be used with a PTC like tetrabutylammonium bromide (TBAB). The PTC helps to transfer the pyrazole anion from the aqueous phase to the organic phase where the reaction occurs. This method can be efficient and is often used in industrial settings.[14]

• Stronger Bases (e.g., NaH, LDA): While effective at deprotonating the pyrazole, stronger bases can increase the likelihood of elimination and other side reactions. They also require anhydrous conditions and are more hazardous to handle on a large scale.

Q3: How can I monitor the progress of the reaction effectively as an in-process control (IPC)?

Regular monitoring of the reaction is crucial for optimizing the yield and minimizing impurities.

• High-Performance Liquid Chromatography (HPLC): HPLC is an excellent technique for monitoring the disappearance of starting materials and the appearance of the product and by-products. A reverse-phase C18 column with a water/acetonitrile or water/methanol gradient is a good starting point for method development.[15][16]

• Gas Chromatography (GC): GC can also be used, particularly for monitoring the volatile components of the reaction mixture.

• Thin-Layer Chromatography (TLC): While less quantitative, TLC is a quick and easy way to get a qualitative assessment of the reaction progress.[17]

Data Summary and Protocols

Table 1: Comparison of Lab-Scale vs. Pilot-Scale Reaction Parameters

Parameter	Lab Scale (10g)	Pilot Scale (10kg)	Key Considerations for Scale-Up
Reactor Volume	250 mL Round Bottom Flask	100 L Jacketed Reactor	Decreased surface area to volume ratio affects heat transfer.
Agitation	Magnetic Stir Bar	Mechanical Overhead Stirrer with Baffles	Ensure efficient mixing to avoid localized hot spots.
Reagent Addition	All at once or in portions	Slow addition via dosing pump over 2-4 hours	Control exotherm and prevent accumulation of unreacted reagents.
Temperature Control	Oil bath / Heating mantle	Jacketed reactor with thermal fluid	Precise temperature control is critical to minimize by-products.
Work-up	Separatory funnel extraction	Reactor-based phase separation and extraction	Ensure efficient phase separation at a larger scale.
Purification	Column Chromatography	Crystallization	Develop a robust and scalable crystallization process.

Experimental Protocol: In-Process Control (IPC) by HPLC

• Sample Preparation: Carefully withdraw a small aliquot (e.g., 0.1 mL) of the reaction mixture. Quench the reaction by diluting it in a known volume (e.g., 10 mL) of a suitable solvent like acetonitrile.

• HPLC Conditions:

  • Column: C18, 4.6 x 150 mm, 5 µm

  • Mobile Phase A: Water with 0.1% Formic Acid

  • Mobile Phase B: Acetonitrile with 0.1% Formic Acid

  • Gradient: Start with 90% A, ramp to 10% A over 15 minutes, hold for 5 minutes, and then return to initial conditions.

  • Flow Rate: 1.0 mL/min

  • Detection: UV at 210 nm

• Analysis: Inject the diluted sample and monitor the peak areas of the starting material, product, and any significant impurities.

Logical Relationships in Scale-Up

Caption: Relationship between scale-up challenges, consequences, and solutions.

References

• Scale-up of N-alkylation reaction using phase-transfer catalysis with integrated separation in flow . Royal Society of Chemistry. [Link]

• Development and Scale Up Of a Chemical Process in Pharmaceutical Industry: A Case Study . International Journal of Engineering Research and Application. [Link]

• Scale-up of Continuous Chemical Synthesis Systems . DSpace@MIT. [Link]

• Alkylation scaling removal through the use of chemical cleaning . Fouling in Heat Exchangers. [Link]

• Safe Automated Dosing with Exothermic Reactions - Case Study . Pharma IQ. [Link]

• 1,2-Dibromoethane Standard (1X1 mL) - Safety Data Sheet . Agilent. [Link]

• Chromatography Method Development For Impurity Analysis And Degradation . International Journal of Creative Research Thoughts. [Link]

• Temperature-Controlled Divergent Synthesis of Pyrazoles and 1-Tosyl-1H-pyrazoles under Transition-Metal-Catalyst- and Oxidant-Free Conditions . National Institutes of Health. [Link]

• Determination of 1,2-dibromoethane as a genotoxic impurity in escitalopram oxalate drug substance by gas chromatography . Trade Science Inc. [Link]

• Synthesis of N-Alkenylated Heterocycles via T3P-Promoted Condensation with Ketones . National Institutes of Health. [Link]

• Integrated Purification and Formulation of an Active Pharmaceutical Ingredient via Agitated Bed Crystallization and Fluidized Bed Processing . National Institutes of Health. [Link]

• Help with N-Alkylation gone wrong . Reddit. [Link]

• 1,2-dibromoethane - Incident management . GOV.UK. [Link]

• Managing Hazards for Scale Up of Chemical Manufacturing Processes . ACS Publications. [Link]

• Quenching of Water Reactive Materials . The Sarpong Group. [Link]

• From Flask to Floor: Overcoming Scale-Up Challenges in Pharmaceutical Synthesis . HWS Labortechnik Mainz. [Link]

• A Fast, Generic and Systematic Approach to vHPLC Impurity Method Development . American Pharmaceutical Review. [Link]

• Mo(0) carbonyl complexes bearing the bis(3,5-dimethylpyrazole) ligand: catalysis of the regioselective [2 + 2 + 2] cycloaddition of terminal alkynes to synthesize 1,3,5-isomers . Dalton Transactions. [Link]

• Control Measures for Chemical Safety . NIST Global Blog. [Link]

• An Experiment to Illustrate the Hazards of Exothermic Reaction Scale-Up . SciSpace. [Link]

• Western Carolina University Standard Operating Procedure for the use of 1,2-Dichloroethane . Western Carolina University. [Link]

• Controls to Minimize Hazardous Material Exposure . University of Arkansas Environmental Health and Safety. [Link]

• Study of product composition of the reaction between 1,1,2,2-tetrabromoethane and imidazole or 1,2,4-triazole in a superbasic medium . ResearchGate. [Link]

• Quenching Reactive Substances . Virginia Tech Chemistry Department. [Link]

• [Ce(L-Pro)2]2 (Oxa) as a heterogeneous recyclable catalyst: Synthesis of pyrazoles under mild reaction conditions . Royal Society of Chemistry. [Link]

• Purification & Separation | Chromatography | HPLC | CDMO . PharmaCompass. [Link]

• 1,2-DIBROMOETHANE FOR SYNTHESIS MSDS . Loba Chemie. [Link]

• Synthesis, characterization of some new 3, 5-dimethyl azopyrazoles and its derivatives . Journal of Chemical and Pharmaceutical Research. [Link]

• Acid Catalyzed N-Alkylation of Pyrazoles with Trichloroacetimidates . MDPI. [Link]

• Quenching guide . Reddit. [Link]

• Development and Validation of RP-HPLC for Estimation of Brexpiprazole in Bulk Drugs . Asian Pacific Journal of Health Sciences. [Link]

• Multi-Analyte MS Based Investigation in Relation to the Illicit Treatment of Fish Products with Hydrogen Peroxide . MDPI. [Link]

• Standard Operating Procedures . Columbia University Environmental Health & Safety. [Link]

• Crystallization & Solid Form Challenges for Intermediates . Tianming Pharmaceutical. [Link]

• Chemical Hazards and Toxic Substances - Controlling Exposure . Occupational Safety and Health Administration. [Link]

• Gas chromatography-Mass Spectrometry (GC-MS), Computational Analysis, and In Vitro Effect of Essential Oils from Two Aromatic Plant . Karbala International Journal of Modern Science. [Link]

• UHPLC Method Development for the Trace Level Quantification of Anastrozole and Its Process-Related Impurities Using Design of Experiments . PubMed. [Link]

• How To Run A Reaction: The Quench . University of Rochester Department of Chemistry. [Link]

• Thermodynamic vs. Kinetic Control in Synthesis of O-Donor 2,5-Substituted Furan and 3,5-Substituted Pyrazole from Heteropropargyl Precursor . National Institutes of Health. [Link]

• FAQ Sheet - Safe Use of Volatile Chemicals in Biological Applications . Columbia University Research. [Link]

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• 5. Temperature-Controlled Divergent Synthesis of Pyrazoles and 1-Tosyl-1H-pyrazoles under Transition-Metal-Catalyst- and Oxidant-Free Conditions - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Purification & Separation | Chromatography | HPLC | CDMO [pharmacompass.com]
• 7. Integrated Purification and Formulation of an Active Pharmaceutical Ingredient via Agitated Bed Crystallization and Fluidized Bed Processing - PMC [pmc.ncbi.nlm.nih.gov]
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Technical Support Center: Removal of Unreacted 3,5-Dimethylpyrazole

Welcome to the technical support guide for handling and removing unreacted 3,5-dimethylpyrazole (3,5-DMP) from your reaction mixtures. As a widely used intermediate in pharmaceutical and agrochemical synthesis, efficient removal of excess 3,5-DMP is a critical step for ensuring product purity.[1][2] This guide provides field-proven troubleshooting advice and detailed protocols to address common purification challenges.

Frequently Asked Questions (FAQs)

Q1: What are the key physical and chemical properties of 3,5-dimethylpyrazole I should be aware of for purification?

A1: Understanding the fundamental properties of 3,5-DMP is the first step to designing an effective purification strategy. It is a white crystalline solid at room temperature.[3][4] Its basicity is the most critical chemical handle for separation.

Key Properties of 3,5-Dimethylpyrazole:

Property	Value	Source
Appearance	White to almost white crystalline powder/solid	[3][4]
Molecular Weight	96.13 g/mol	[4]
Melting Point	105-108 °C	[3][5]
Boiling Point	218 °C (at 760 mmHg)	[4][5][6]
pKa (Predicted)	~15.1 (This refers to the N-H proton acidity)	[1][3]
pKa of Conjugate Acid (pyrazolium ion)	~4.1 (Estimated based on pyrazole)	N/A
Solubility	Soluble in water, methanol, ethanol, ether, chloroform, and benzene.[3][6][7]	N/A

Note: The basicity of the pyrazole ring (pKa of the conjugate acid is ~4.1) is the most exploitable property for removal via acidic extraction.

Q2: What are the primary safety concerns when working with 3,5-dimethylpyrazole?

A2: According to safety data sheets, 3,5-DMP is harmful if swallowed and causes skin and serious eye irritation.[7][8] It is also suspected of damaging fertility or the unborn child and may cause organ damage through prolonged exposure.[9] Always handle 3,5-DMP in a well-ventilated fume hood, wearing appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat.[8] Avoid creating dust.

Troubleshooting Guide: Scenarios & Solutions

This section addresses specific purification challenges in a question-and-answer format.

Scenario 1: My desired product is a non-polar organic compound, and it's stable to acid. How can I easily remove the unreacted 3,5-DMP?

This is the most straightforward scenario. The basic nitrogen atoms in the pyrazole ring allow for its selective protonation and extraction into an aqueous acidic phase.

Solution: Acid-Base Extraction

The causality behind this method lies in the differential solubility of the neutral species versus their salt forms. Your organic product remains in the organic layer, while the protonated 3,5-dimethylpyrazolium salt dissolves in the aqueous acid.

Step-by-Step Protocol:

• Dissolution: Dissolve your crude reaction mixture in a water-immiscible organic solvent like ethyl acetate, dichloromethane (DCM), or diethyl ether.

• Acid Wash: Transfer the organic solution to a separatory funnel and wash with a dilute aqueous acid solution (e.g., 1 M HCl or 5% citric acid). A general rule is to use a volume of aqueous acid that is about one-third to one-half the volume of your organic layer.

• Extraction: Shake the funnel vigorously for 1-2 minutes, venting frequently to release any pressure. Allow the layers to separate fully.

• Separation: Drain the lower aqueous layer.

• Repeat: Repeat the acid wash (steps 2-4) one or two more times to ensure complete removal. You can monitor the progress by taking a small sample of the organic layer and checking for the presence of 3,5-DMP by Thin Layer Chromatography (TLC).

• Neutralization & Brine Wash: Wash the organic layer with a saturated sodium bicarbonate solution to neutralize any remaining acid, followed by a wash with saturated sodium chloride (brine) to remove excess water.

• Drying and Concentration: Dry the organic layer over an anhydrous salt (e.g., Na₂SO₄ or MgSO₄), filter, and concentrate the solvent using a rotary evaporator to yield your purified product.

Scenario 2: My product is sensitive to strong acids. What are my options?

If your product contains acid-labile functional groups (e.g., certain esters, acetals, or silyl ethers), a strong acid wash is not viable. You must rely on other physical or chemical differences.

Solution A: Crystallization as an Acid Addition Salt

This technique cleverly inverts the acid-wash principle. Instead of washing the impurity out, you can sometimes precipitate it from an organic solvent by adding an acid, leaving your desired product in solution. This is particularly effective for purifying pyrazoles themselves.[10][11]

Step-by-Step Protocol:

• Solvent Selection: Dissolve the crude mixture in a suitable organic solvent from which the pyrazole's acid addition salt will precipitate but your product will remain soluble. Good starting points include ethers, esters, or hydrocarbon solvents.

• Acid Addition: Slowly add a suitable acid, such as oxalic acid or phosphoric acid, to the solution.[10] Often, a salt of 3,5-DMP will precipitate out of the solution.

• Isolation: The precipitated salt can be removed by filtration.

• Work-up: The filtrate, now depleted of 3,5-DMP, can be further washed with a mild base (like sodium bicarbonate solution) and water to remove any residual acid before drying and concentration.

Solution B: Column Chromatography

Chromatography is a powerful but more resource-intensive method. The polarity difference between your product and the moderately polar 3,5-DMP is key.

Troubleshooting Chromatography:

• "My product and 3,5-DMP are co-eluting!"

  • Adjust Solvent Polarity: 3,5-DMP is relatively polar. If it's running with your non-polar product, you are likely using a solvent system that is too polar. Decrease the percentage of the polar solvent (e.g., from 20% ethyl acetate in hexanes to 10%).

  • Add a Modifier: Sometimes, adding a small amount of a basic modifier like triethylamine (~0.5-1%) to your eluent can improve the peak shape of basic compounds and alter their retention, aiding separation.

Scenario 3: My product has a similar polarity to 3,5-DMP, and my yields are too low for chromatography. Is there another way?

When polarity-based separations are difficult, consider differences in volatility.

Solution: Distillation or Kugelrohr Apparatus

Given that 3,5-DMP has a high boiling point of 218 °C, this method is only viable if your desired product is significantly more volatile (i.e., has a much lower boiling point) or if your product is a non-volatile solid and you can distill the 3,5-DMP away under vacuum.[4][5]

Workflow & Decision-Making Diagram

To assist in selecting the optimal purification strategy, the following decision tree illustrates the logical workflow based on the properties of your desired product.

Caption: Decision tree for selecting a purification method.

References

• Ataman Kimya. 3,5-DIMETHYLPYRAZOLE. [Link]

• Ataman Kimya. 3,5-DMP (3,5 DIMETHYLPYRAZOLE). [Link]

• Wikipedia. 3,5-Dimethylpyrazole. [Link]

• Google Patents. WO2011076194A1 - Method for purifying pyrazoles.

• PubChem. 3,5-Dimethylpyrazole | C5H8N2 | CID 6210. [Link]

• Organic Syntheses. 3,5-dimethylpyrazole - Organic Syntheses Procedure. [Link]

• ResearchGate. Synthesis of some novel pyrazole derivatives and evaluation of their purification of chromatography in thin-layer chromatography | Request PDF. [Link]

• Jetir.Org. SYNTHESIS AND EVALUATION OF PYRAZOLE DERIVATIVES BY USING GREEN CATALYST. [Link]

• YouTube. Synthesis of 3,5-Dimethylpyrazole. [Link]

• MDPI. Recent Advances in the Synthesis of Pyrazole Derivatives: A Review. [Link]

• Google Patents.

Sources

• 1. guidechem.com [guidechem.com]
• 2. chemimpex.com [chemimpex.com]
• 3. 3,5-Dimethylpyrazole CAS#: 67-51-6 [m.chemicalbook.com]
• 4. 3,5-Dimethylpyrazole - Wikipedia [en.wikipedia.org]
• 5. 3,5-ジメチルピラゾール 99% | Sigma-Aldrich [sigmaaldrich.com]
• 6. 3,5-Dimethylpyrazole | 67-51-6 [chemicalbook.com]
• 7. 3,5-Dimethylpyrazole | 67-51-6 | Tokyo Chemical Industry Co., Ltd.(APAC) [tcichemicals.com]
• 8. tcichemicals.com [tcichemicals.com]
• 9. fishersci.com [fishersci.com]
• 10. WO2011076194A1 - Method for purifying pyrazoles - Google Patents [patents.google.com]
• 11. DE102009060150A1 - Process for the purification of pyrazoles - Google Patents [patents.google.com]

Technical Support Center: Recrystallization of 3,5-Dimethyl-1H-pyrazole Derivatives

This guide is designed for researchers, scientists, and drug development professionals to provide expert insights and practical solutions for the successful recrystallization of 3,5-dimethyl-1H-pyrazole and its derivatives. Drawing from established protocols and troubleshooting experience, this document aims to be a comprehensive resource for achieving high purity and yield in your crystallization experiments.

Section 1: Foundational Principles of Recrystallization for Pyrazole Derivatives

Recrystallization is a critical purification technique that relies on the differential solubility of a compound in a hot versus a cold solvent. For 3,5-dimethyl-1H-pyrazole derivatives, which are typically white crystalline solids, selecting the appropriate solvent system is paramount.[1][2] These compounds generally exhibit good solubility in polar organic solvents.[1][2] The ideal recrystallization solvent will dissolve the pyrazole derivative completely at an elevated temperature but will have limited solubility for the compound at lower temperatures, allowing for the formation of pure crystals upon cooling. Conversely, impurities should either be insoluble in the hot solvent or remain soluble in the cold solvent.

The general workflow for recrystallization involves dissolving the impure solid in a minimum amount of hot solvent, filtering out any insoluble impurities, allowing the solution to cool slowly to induce crystallization, and then isolating the purified crystals by filtration.

Section 2: Troubleshooting Guide - A Problem-Solution Approach

This section addresses common issues encountered during the recrystallization of 3,5-dimethyl-1H-pyrazole derivatives in a question-and-answer format.

Q1: My 3,5-dimethyl-1H-pyrazole derivative is not dissolving in the hot solvent. What should I do?

A1: This issue typically arises from an inappropriate solvent choice or insufficient solvent volume.

• Causality: The solvent's polarity and its ability to form hydrogen bonds with the pyrazole ring and its substituents are crucial for effective dissolution. If the solvent is too nonpolar, it may not effectively solvate the polar pyrazole derivative.

• Troubleshooting Steps:

  • Increase Solvent Volume: Gradually add more of the hot solvent to the mixture. Be mindful not to add an excessive amount, as this will reduce your final yield.[3]

  • Solvent Selection: If the compound remains insoluble even with a significant amount of solvent, a different solvent or a co-solvent system is necessary. Refer to the solubility data in Table 1 to select a more suitable solvent. For many pyrazole derivatives, alcohols like ethanol or isopropanol are effective.[4][5]

  • Temperature Check: Ensure your solvent is at or near its boiling point to maximize solubility.

Q2: No crystals are forming even after the solution has cooled to room temperature. How can I induce crystallization?

A2: The failure of crystals to form is often due to either using too much solvent or the solution being in a supersaturated state without nucleation sites.[6]

• Causality: For crystallization to occur, the solution must be supersaturated, meaning it contains more dissolved solute than it can normally hold at that temperature. Crystal growth then requires a nucleation event, which is the initial formation of a small, stable crystal lattice.

• Troubleshooting Steps:

  • Induce Nucleation:

    • Scratching: Gently scratch the inside of the flask with a glass rod just below the solvent level. The microscopic scratches on the glass can provide a surface for crystals to begin forming.[6]

    • Seeding: Add a tiny crystal of the pure 3,5-dimethyl-1H-pyrazole derivative (a "seed crystal") to the solution. This provides a template for further crystal growth.[6]

  • Reduce Solvent Volume: If nucleation techniques are unsuccessful, it is likely that too much solvent was used. Gently heat the solution to evaporate some of the solvent and then allow it to cool again.[3][6]

  • Further Cooling: Cool the solution in an ice bath or refrigerator to further decrease the solubility of your compound.

Q3: My compound has "oiled out" instead of forming crystals. How can I fix this?

A3: "Oiling out" occurs when the solute separates from the solution as a liquid rather than a solid. This is common when the melting point of the compound is lower than the boiling point of the solvent or when significant impurities are present.[6]

• Causality: The high concentration of the solute upon cooling can lead to a liquid-liquid phase separation if the temperature is still above the compound's melting point or if impurities depress the melting point.

• Troubleshooting Steps:

  • Re-dissolve and Dilute: Reheat the solution until the oil redissolves completely. Add a small amount of additional hot solvent to lower the saturation point.[6]

  • Slow Cooling: Allow the solution to cool very slowly. Insulating the flask can promote the formation of well-ordered crystals instead of an oil.[6]

  • Change Solvent: If the problem persists, select a solvent with a lower boiling point.

Q4: The yield of my recrystallized product is very low. What are the likely causes?

A4: A poor yield can result from several factors during the crystallization process.[3]

• Causality: The most common reason for low yield is the loss of the product to the mother liquor due to using an excessive amount of solvent.[3] Other causes include premature crystallization during hot filtration or incomplete precipitation.

• Troubleshooting Steps:

  • Minimize Solvent: Use the absolute minimum amount of hot solvent required to fully dissolve your compound.

  • Check Mother Liquor: After filtering your crystals, you can test the remaining filtrate (mother liquor) for dissolved product. Evaporating a small sample of the mother liquor should leave a significant solid residue if a large amount of your compound is still in solution.[3] You can attempt a "second crop" crystallization by reducing the volume of the mother liquor and re-cooling.[3]

  • Avoid Premature Crystallization: If performing a hot filtration to remove insoluble impurities, ensure your funnel and receiving flask are pre-heated to prevent the product from crystallizing out on the filter paper.

Q5: The recrystallized product is still impure. How can I improve the purity?

A5: The presence of impurities after recrystallization suggests that the chosen solvent is not ideal for separating the desired compound from the contaminants.[7]

• Causality: Impurities can co-crystallize with the product if their solubility properties in the chosen solvent are too similar to the target compound.[7][8] Rapid crystallization can also trap impurities within the crystal lattice.[3]

• Troubleshooting Steps:

  • Re-crystallize: A second recrystallization is often necessary to achieve high purity.

  • Solvent Selection: Choose a different solvent with more distinct solubility characteristics for your compound and the impurities.

  • Slow Cooling: Ensure the crystallization process is slow to allow for the selective incorporation of the desired molecules into the growing crystal lattice.

Section 3: Frequently Asked Questions (FAQs)

Q: What are the key physical properties of 3,5-dimethyl-1H-pyrazole? A: 3,5-dimethyl-1H-pyrazole is a white crystalline solid with a melting point of 105-108°C and a boiling point of 218°C.[2]

Q: Which solvents are generally effective for the recrystallization of 3,5-dimethyl-1H-pyrazole? A: Polar organic solvents are typically good choices.[1][2] Based on solubility studies, alcohols such as ethanol, isopropanol, n-propanol, and 1-butanol are effective, as are ethyl acetate and acetone.[4] Water and cyclohexane have also been used.[2][9]

Q: How do I choose the best recrystallization solvent for a novel 3,5-dimethyl-1H-pyrazole derivative? A: The ideal solvent should exhibit high solubility for your compound when hot and low solubility when cold. A good starting point is to test the solubility of a small amount of your compound in a few different solvents in a test tube. Observe how well it dissolves when heated and if it precipitates upon cooling.

Q: Can I use a solvent mixture for recrystallization? A: Yes, a co-solvent system (e.g., ethanol-water) can be very effective, especially when your compound is too soluble in one solvent and not soluble enough in another. The compound should be dissolved in the solvent in which it is more soluble, and then the second solvent (the "anti-solvent") is added dropwise until the solution becomes cloudy. A small amount of the first solvent is then added back to clarify the solution before it is allowed to cool.

Section 4: Experimental Protocols and Data

Standard Recrystallization Protocol for 3,5-dimethyl-1H-pyrazole

• Dissolution: In a fume hood, place the crude 3,5-dimethyl-1H-pyrazole in an Erlenmeyer flask. Add a minimal amount of a suitable solvent (e.g., ethanol) and heat the mixture gently with stirring (e.g., on a hot plate). Continue adding the solvent in small portions until the solid is completely dissolved at the boiling point of the solvent.

• Decolorization (Optional): If the solution is colored due to impurities, remove it from the heat and add a small amount of activated charcoal. Reheat the solution to boiling for a few minutes.

• Hot Filtration (Optional): If there are insoluble impurities or activated charcoal was used, perform a hot filtration using a pre-heated funnel and filter paper to remove them.

• Crystallization: Cover the flask with a watch glass and allow the solution to cool slowly to room temperature. To maximize crystal formation, you can then place the flask in an ice bath.

• Isolation of Crystals: Collect the purified crystals by vacuum filtration using a Büchner funnel.

• Washing: Wash the crystals with a small amount of the cold recrystallization solvent to remove any remaining mother liquor.

• Drying: Dry the crystals in a desiccator or a vacuum oven to remove any residual solvent.

Table 1: Solubility of 3,5-dimethyl-1H-pyrazole in Various Organic Solvents

Solvent	Solubility Profile
1-Butanol	High
n-Propanol	High
Ethanol	Good
Isopropanol	Good
Methanol	Good
Ethyl Acetate	Good
Acetone	Good
Toluene	Moderate
Acetonitrile	Lower
Water	Can be used
Cyclohexane	Can be used

This table is a qualitative summary based on available data.[2][4]

Section 5: Visualizing Workflows

Diagram 1: Troubleshooting Crystallization Failure

Caption: A decision-making workflow for inducing crystallization.

Diagram 2: Addressing "Oiling Out"

Sources

• 1. 3,5-Dimethylpyrazole - Wikipedia [en.wikipedia.org]
• 2. nbinno.com [nbinno.com]
• 3. chem.libretexts.org [chem.libretexts.org]
• 4. researchgate.net [researchgate.net]
• 5. WO2011076194A1 - Method for purifying pyrazoles - Google Patents [patents.google.com]
• 6. Chemistry Teaching Labs - Problems with Recrystallisations [chemtl.york.ac.uk]
• 7. mdpi.com [mdpi.com]
• 8. researchgate.net [researchgate.net]
• 9. CN1482119A - Method for preparing 3.5-dimethylpyrazole - Google Patents [patents.google.com]

1-(2-bromoethyl)-3,5-dimethyl-1H-pyrazole stability and storage conditions

Technical Support Center: 1-(2-bromoethyl)-3,5-dimethyl-1H-pyrazole

Introduction

Quick Reference: Storage & Handling

For experienced users, the following table summarizes the essential storage and handling parameters. Detailed explanations are provided in the FAQ section.

Parameter	Recommended Condition	Rationale & Risk of Non-Compliance
Temperature	2-8°C (Refrigerated)	Minimizes degradation kinetics. Room temperature storage may be acceptable for short periods but increases the risk of hydrolysis and elimination.
Atmosphere	Inert Gas (Argon or Nitrogen)	The compound is sensitive to moisture and oxygen. An inert atmosphere prevents hydrolysis of the bromoethyl group and potential oxidation of the pyrazole ring.[1]
Light	Amber Vial / Dark Location	Protects from UV-induced degradation, which can catalyze free-radical pathways leading to decomposition.
Container	Tightly Sealed Glass Vial	Must be tightly sealed to prevent moisture ingress.[1][2][3] Glass is preferred over plastic due to potential leaching and reactivity.
Incompatibilities	Strong Bases, Strong Oxidizers, Strong Acids, Nucleophiles	Bases can promote E2 elimination of HBr.[4] Nucleophiles can cause SN2 substitution of the bromide.

Visual Guide: Structure and Degradation

A clear understanding of the molecule's structure and potential failure points is the first step in troubleshooting.

Caption: Chemical Structure of the Topic Compound.

Caption: Troubleshooting Workflow for Poor Reaction Outcomes.

Experimental Protocol: Purity Assessment by TLC

This protocol provides a rapid and effective method to assess the purity of your 1-(2-bromoethyl)-3,5-dimethyl-1H-pyrazole sample. The presence of multiple spots indicates degradation or impurity.

Materials:

• Silica gel TLC plates (e.g., Silica Gel 60 F₂₅₄)

• TLC developing chamber

• Sample of 1-(2-bromoethyl)-3,5-dimethyl-1H-pyrazole

• Solvents: Ethyl Acetate, Hexanes (or Heptanes)

• Visualization: UV lamp (254 nm) and/or Iodine chamber

Methodology:

• Sample Preparation:

  • Dissolve a small amount (1-2 mg) of your compound in a suitable solvent like dichloromethane or ethyl acetate (0.5 mL).

• Eluent Preparation:

  • Prepare a mobile phase (eluent). A good starting point is a 30:70 mixture of Ethyl Acetate:Hexanes. You may need to adjust this ratio to achieve an ideal Rf value (retention factor) of ~0.3-0.4 for the main spot.

• TLC Chamber Equilibration:

  • Pour the prepared eluent into the TLC chamber to a depth of about 0.5 cm. Place a piece of filter paper inside to saturate the chamber atmosphere. Cover and let it equilibrate for 5-10 minutes.

• Spotting the Plate:

  • Using a capillary tube, carefully spot a small amount of your dissolved sample onto the baseline of the TLC plate. Keep the spot as small as possible.

• Development:

  • Place the spotted TLC plate into the equilibrated chamber. Ensure the solvent level is below the baseline. Cover the chamber and allow the solvent to run up the plate until it is about 1 cm from the top.

• Visualization:

  • Remove the plate and immediately mark the solvent front with a pencil.

  • Allow the plate to dry completely.

  • Visualize the spots under a UV lamp (254 nm). Circle any visible spots with a pencil.

  • For enhanced visualization, place the plate in a chamber containing a few crystals of iodine.

Interpreting the Results:

• Pure Sample: A single, well-defined spot should be observed.

• Degraded Sample:

  • Hydrolysis Product (more polar): An additional spot with a lower Rf value (closer to the baseline) is indicative of the more polar alcohol derivative.

  • Elimination Product (less polar): An additional spot with a higher Rf value (closer to the solvent front) may indicate the presence of the less polar vinyl-pyrazole.

References

• Carl ROTH. (n.d.). Safety Data Sheet: Bromothymol blue. Retrieved from [Link]

• The Royal Society of Chemistry. (n.d.). [Ce(L-Pro)2]2 (Oxa) as a heterogeneous recyclable catalyst: Synthesis of pyrazoles under mild reaction conditions. Retrieved from [Link]

• Ovonramwen, O. F. (2021). Synthesis of 1-(2,4-Dinitrophenyl)-3,5-diphenyl-1H-pyrazol-4-ol via trans-1,3.

• TSI Journals. (2013). Synthesis of Novel Substituted-3, 5-Dimethyl-1H-Pyrazolyl Phthalazine-1, 4-Diones. Retrieved from [Link]

• ACS Publications. (2026). Optimization of Pyrazolo[3,4-b]pyridine Analogues: Synthesis, In Vitro Anticancer Evaluation and In Vivo Pharmacokinetics. Retrieved from [Link]

• PubChem. (n.d.). 4-(2-Bromoethyl)-3,5-dimethyl-1H-pyrazole. National Center for Biotechnology Information. Retrieved from [Link]

• National Institutes of Health (NIH). (n.d.). 3,5-Dimethyl-1-(4-nitrophenyl)-1H-pyrazole. Retrieved from [Link]

• MDPI. (n.d.). Revisiting the Structure and Chemistry of 3(5)-Substituted Pyrazoles. Retrieved from [Link]

• ResearchGate. (n.d.). Development of Scalable Processes for the Preparation of N-Methyl-3-Bromo-5-Methyl Pyrazole. Retrieved from [Link]

• PubChem. (n.d.). 1-(2-bromoethyl)-1H-pyrazole. National Center for Biotechnology Information. Retrieved from [Link]

• CAS Common Chemistry. (n.d.). 4-Bromo-3,5-dimethylpyrazole. Retrieved from [Link]

Sources

• 1. fishersci.com [fishersci.com]
• 2. chemicalbook.com [chemicalbook.com]
• 3. file.bldpharm.com [file.bldpharm.com]
• 4. fishersci.com [fishersci.com]

Technical Support Center: Troubleshooting Phase Transfer Catalysis for Pyrazole Alkylation

Welcome to the Technical Support Center for Phase Transfer Catalysis (PTC). This guide is designed for researchers, chemists, and drug development professionals who are utilizing PTC for the N-alkylation of pyrazoles. As a powerful methodology that avoids harsh bases and anhydrous conditions, PTC offers a scalable and often "greener" path to valuable N-alkylated pyrazole building blocks.[1][2] However, like any reaction, it presents unique challenges.

This document moves beyond a simple protocol, offering in-depth, cause-and-effect explanations for common issues encountered in the lab. Our goal is to empower you not just to fix a reaction, but to understand the underlying principles to prevent future failures.

Frequently Asked Questions (FAQs)

This section covers foundational concepts for using PTC in pyrazole alkylation.

Q1: What is the fundamental principle of Phase Transfer Catalysis (PTC) for pyrazoles?

A: Phase Transfer Catalysis solves the problem of mutual insolubility between an inorganic base (typically in an aqueous or solid phase) and the pyrazole/alkylating agent (in an organic phase).[1][3] The pyrazole, being weakly acidic, is deprotonated by the base (e.g., NaOH, K₂CO₃) at the interface between the phases. A phase transfer catalyst, usually a quaternary ammonium salt (Q⁺X⁻), then "extracts" the resulting pyrazolate anion from the aqueous/solid phase into the organic phase. It does this by exchanging its original counter-ion (X⁻) for the pyrazolate anion, forming a lipophilic ion pair (Q⁺Pyrazolate⁻). This ion pair is soluble in the organic solvent, where the "naked," poorly solvated pyrazolate anion can rapidly react with the alkylating agent via an Sₙ2 mechanism.[4] The catalyst then returns to the interface to begin the cycle anew.

Q2: Why is regioselectivity (N1 vs. N2 alkylation) the most common challenge with unsymmetrical pyrazoles?

A: The core challenge lies in the similar electronic properties and inherent tautomerism of the two adjacent nitrogen atoms (N1 and N2) in the pyrazole ring.[5][6] Both nitrogens possess lone pairs and can act as nucleophiles. This often leads to a mixture of N1 and N2 alkylated regioisomers, which can be difficult to separate and analyze. The final product ratio is determined by a delicate interplay of steric and electronic factors.[7]

Q3: How do I choose the right phase transfer catalyst for my reaction?

A: The ideal catalyst must effectively partition between the two phases to shuttle the anion. Quaternary ammonium ("quat") salts are most common.[3] Key selection criteria include:

• Lipophilicity (Organophilicity): The catalyst must be sufficiently soluble in the organic phase. Very small catalysts like tetramethylammonium salts are too water-soluble and ineffective.[8] Catalysts with longer alkyl chains, such as tetrabutylammonium bromide (TBAB) or benzyltriethylammonium chloride (TEBAC), are common choices.[3]

• Thermal Stability: Phosphonium salt catalysts are generally more stable at higher temperatures than ammonium salts.[3] Quaternary ammonium salts can undergo Hofmann elimination or other degradation pathways at temperatures above 70-120°C, especially in the presence of strong bases like concentrated NaOH.[8]

• Empirical Parameters: Two useful parameters for catalyst selection are "C#" (total number of carbons) and "q-value" (sum of reciprocals of carbon atoms in each chain). For reactions where the organic phase reaction is rate-limiting, a C# between 16 and 32 is often optimal. For reactions limited by mass transfer (like those using hydroxide), a q-value between 1.0 and 2.0 is often desirable.[9]

Catalyst Type	Common Examples	Key Characteristics
Quaternary Ammonium	Tetrabutylammonium Bromide (TBAB), Methyltributylammonium Chloride, Benzyltriethylammonium Chloride (TEBAC)	Widely available, cost-effective, good for general-purpose PTC.[3]
Quaternary Phosphonium	Hexadecyltributylphosphonium Bromide	Higher thermal stability than ammonium salts, useful for higher temperature reactions.[3]
Crown Ethers	18-Crown-6	Excellent at complexing alkali metal cations (like K⁺), creating a highly reactive "naked" anion. Often more expensive.[3]
Chiral Catalysts	Cinchona alkaloid derivatives	Used for asymmetric alkylations to induce enantioselectivity.[4][10]

Visualizing the Mechanism

The following diagram illustrates the catalytic cycle that enables the reaction between immiscible phases.

Caption: The catalytic cycle in phase transfer catalysis for pyrazole alkylation.

Troubleshooting Guide: From Failed Reactions to High Yields

This guide provides a systematic approach to diagnosing and solving common experimental problems.

Caption: A logical workflow for troubleshooting common PTC pyrazole alkylation issues.

Problem 1: Low Conversion or No Reaction

Q: I've set up my reaction, but TLC/NMR analysis shows mostly starting material even after several hours. What's going wrong?

A: This is a classic PTC issue that usually points to a problem with either the transfer of the pyrazolate anion into the organic phase or its subsequent reactivity.

• Cause A: Inefficient Mass Transfer. The reaction can only happen as fast as the catalyst can shuttle the anion across the phase boundary. If the interfacial area between the phases is too small, the reaction will be "transfer-limited."

  • Diagnosis: The reaction rate is highly dependent on the stirring speed.

  • Solution: Increase the agitation speed. There is an optimal agitation rate; below this, the reaction is slow, but excessive agitation can sometimes promote side reactions at the interface.[1] It is recommended to screen agitation speeds (e.g., 200-700 rpm in a lab flask) to find the point where the reaction rate no longer increases with stirring speed.[1][11]

• Cause B: Catalyst Poisoning or Inactivity. The catalyst is the engine of the reaction; if it stalls, the reaction stops.

  • Diagnosis: The reaction starts but then quickly plateaus. This is common when using certain alkylating agents.

  • Solution 1 (Avoid Poisonous Leaving Groups): Highly polarizable, lipophilic leaving groups, most notably iodide (I⁻) and tosylate (TsO⁻) , can be catalyst poisons. The quaternary ammonium cation (Q⁺) can form a very tight, organic-soluble ion pair with these leaving groups (e.g., Q⁺I⁻). This ion pair is more stable than the desired Q⁺Pyrazolate⁻ pair, effectively sequestering the catalyst and preventing it from participating in the catalytic cycle.[9] If you are using an alkyl iodide or tosylate and experiencing issues, switch to the corresponding bromide or mesylate .[9]

  • Solution 2 (Re-evaluate Catalyst Choice): Ensure your catalyst has sufficient lipophilicity to enter the organic phase. As mentioned in FAQ #3, tetrabutylammonium (TBA) or larger salts are generally required.

• Cause C: Incorrect Water Concentration. The role of water is critical and nuanced.

  • Diagnosis: Using a very concentrated aqueous base (e.g., 50% NaOH) or, conversely, very dry conditions with solid base can lead to failure.

  • Solution: For liquid-solid PTC (e.g., solid K₂CO₃), the system may require a small amount of water to initiate deprotonation. For liquid-liquid PTC (e.g., aqueous NaOH), too much water can excessively hydrate the hydroxide and pyrazolate anions, shielding them and reducing their nucleophilicity.[12] Using a saturated aqueous solution of the base, or even solid powdered NaOH for less acidic pyrazoles, can increase reactivity by minimizing anion hydration.[8][13]

Problem 2: Poor Regioselectivity (Incorrect Isomer Ratio)

Q: My reaction works, but I get a nearly 1:1 mixture of N1 and N2 alkylated products. How can I favor one over the other?

A: Controlling regioselectivity is about manipulating the steric and electronic environment around the two nitrogen atoms.

• Cause A: Minimal Steric Differentiation. If the substituents at the C3 and C5 positions of the pyrazole are of similar size, and the alkylating agent is small (e.g., methyl iodide), there is little to no steric bias to direct the alkylation.

  • Diagnosis: A consistent mixture of isomers is observed regardless of minor condition changes.

  • Solution 1 (Sterically Hindered Reagents): To favor alkylation at the less hindered nitrogen (typically N1 if C5 is unsubstituted or has a smaller group than C3), use a bulkier alkylating agent. For example, sterically demanding α-halomethylsilanes have been used to achieve high N1 selectivity.[3]

  • Solution 2 (Tune Pyrazole Substituents): The regioselectivity can be controlled by the nature of the functional groups on the pyrazole ring itself. Electron-withdrawing groups can influence the relative nucleophilicity of the adjacent nitrogens.[5]

• Cause B: Suboptimal Base/Solvent System. The choice of base and solvent can significantly alter the aggregation state of the pyrazolate salt and influence the site of alkylation.[14]

  • Diagnosis: Literature reports show different isomer ratios under different conditions.

  • Solution: Systematically screen different base and solvent combinations. For example, the K₂CO₃/DMSO system has been shown to be effective for achieving regioselective N1-alkylation in some cases.[7] Changing from a strong base like NaOH to a weaker one like K₂CO₃, or switching from a non-polar solvent like toluene to a polar aprotic solvent like DMF, can shift the isomeric ratio.

Problem 3: Messy Reaction Profile and Difficult Purification

Q: My TLC plate shows multiple spots, and after work-up, my crude NMR is complex. What are these side products and how do I get rid of them?

A: A messy reaction often points to catalyst degradation or side reactions of your starting materials or products under the basic conditions.

• Cause A: Catalyst Degradation. Under strongly basic conditions and heat, quaternary ammonium salts can decompose.

  • Diagnosis: The appearance of new, unexpected olefinic signals in the crude ¹H NMR can be indicative of Hofmann elimination of the catalyst. The reaction may also appear to stall.

  • Solution: Lower the reaction temperature. If high temperatures are required, switch to a more thermally robust phosphonium-based catalyst. Avoid prolonged reaction times with concentrated NaOH at temperatures > 70°C.[8]

• Cause B: Difficulty Removing the Catalyst. Quaternary ammonium salts can be difficult to remove from the final product, especially if the product is polar. They can linger in the product, complicating NMR analysis and purification.

  • Diagnosis: Broad, rolling signals in the 1-3.5 ppm region of the ¹H NMR spectrum are characteristic of tetrabutylammonium salts. The product may also appear as an oil or gum even if it should be a solid.

  • Solution (Work-up Protocol):

    • Aqueous Wash: For non-polar to moderately polar products, the first step is a thorough aqueous workup. Transfer the organic layer to a separatory funnel and wash it multiple times (3x) with deionized water, followed by a brine wash to remove residual water.[15]

    • Precipitation/Crystallization: TBAB is poorly soluble in solvents like diethyl ether and hexane. Dissolving the crude product in a minimal amount of a solvent like ether or toluene and then adding an anti-solvent like hexane can cause the TBAB to precipitate, often upon cooling.[5]

    • Ion-Exchange Resin: For polar products where an aqueous workup leads to product loss, using an acidic ion-exchange resin (e.g., Dowex 50WX8) can be very effective. The resin exchanges a proton for the tetrabutylammonium cation (Q⁺), trapping it on the solid support, which can then be filtered off.[6]

Problem 4: Ambiguous Spectroscopic Results

Q: I have isolated my product, but I cannot definitively tell if I have the N1 or N2 isomer. How can I confirm the structure?

A: Unambiguous structural assignment is critical. While ¹H and ¹³C chemical shifts are affected by the substitution pattern, the differences can be subtle. Advanced NMR techniques are the gold standard for confirmation.[7]

• Diagnosis: The ¹H and ¹³C NMR spectra do not allow for a clear distinction between the possible regioisomers.

• Solution (2D NMR Spectroscopy):

  • NOESY (Nuclear Overhauser Effect Spectroscopy): This is often the most conclusive method. A NOESY experiment will show correlations between protons that are close in space. For an N1-alkylated pyrazole with a substituent at C5, you should observe a NOE correlation between the protons of the N1-alkyl group and the protons of the C5 substituent. This spatial proximity would be absent in the N2-isomer.[16][17]

  • HMBC (Heteronuclear Multiple Bond Correlation): This experiment shows correlations between protons and carbons that are 2-3 bonds away. You can look for a ³J correlation from the protons of the N-alkyl group to the pyrazole ring carbons (C3 and C5). The specific correlation pattern will differ predictably between the N1 and N2 isomers, allowing for unambiguous assignment.[18][19]

References

• Molecules. (2025). Switching N-Alkylation Regioselectivity of Trifluoromethylated Pyrazoles Guided by Functional Group Tuning. MDPI. [Link]

• OperaChem. (2023). Phase transfer catalysis (PTC). OperaChem. [Link]

• ResearchGate. (n.d.). Highly Selective N -Alkylation of Pyrazoles: Crystal Structure Evidence for Attractive Interactions. ResearchGate. [Link]

• MacMillan Group. (2008). Phase-Transfer Catalysis (PTC). [Link]

• ACS Green Chemistry Institute. (n.d.). Phase Transfer Catalysis. American Chemical Society. [Link]

• Wikipedia. (n.d.). Phase-transfer catalyst. [Link]

• PTC Communications, Inc. (2000). Phase-Transfer Catalysis Communications, Issue 13. [Link]

• Organic Syntheses. (2022). A Convenient Method for the Removal of Tetrabutylammonium Salts from Desilylation Reactions. [Link]

• ResearchGate. (1990). Synthesis of N-Alkylpyrazoles by Phase Transfer Catalysis Without Solvent. [Link]

• PubMed Central (PMC). (2022). Regioselective Synthesis, Structural Characterization, and Antiproliferative Activity of Novel Tetra-Substituted Phenylaminopyrazole Derivatives. National Institutes of Health. [Link]

• MDPI. (2025). Switching N-Alkylation Regioselectivity of Trifluoromethylated Pyrazoles Guided by Functional Group Tuning. [Link]

• ResearchGate. (n.d.). Effect of agitation speed on conversion (a) and initial rate versus...[Link]

• ChemistryViews. (2024). Phase-Transfer Catalysis for the Alkylation of Pyrazolones. [Link]

• PubMed. (2024). Differentiation of regioisomeric N-alkylation of some indazoles and pyrazolopyridines by advanced NMR techniques. [Link]

• PTC Communications, Inc. (2005). Industrial Phase-Transfer Catalysis, Issue 18. [Link]

• Reddit. (2022). Best way to remove Tetrabutylammonium bromide from air sensitive product?[Link]

• Biomedres. (2022). A Minireview of Phase-Transfer Catalysis and Recent Trends. [Link]

• PTC Organics, Inc. (n.d.). PTC-NaOH Solid for Strong Base. [Link]

• Journal of the Chemical Society, Perkin Transactions 1. (2002). Regioselective synthesis of pyrazoles via the ring cleavage of 3-substituted N-alkylated 3-hydroxyisoindolin-1-ones. Royal Society of Chemistry. [Link]

• ResearchGate. (2015). Can anyone suggest a good TBAF work up that does not drag through tetrabutylammonium salts?[Link]

• Thieme. (n.d.). Combination of 1H and 13C NMR Spectroscopy. [Link]

• PTC Organics, Inc. (2002). Industrial Phase Transfer Catalysis, Issue 16. [Link]

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Reference Data & Comparative Studies

A Guide to the 1H NMR Spectroscopic Analysis of 1-(2-bromoethyl)-3,5-dimethyl-1H-pyrazole for Researchers

For professionals in drug development and scientific research, the precise structural elucidation of novel compounds is paramount. Nuclear Magnetic Resonance (NMR) spectroscopy, particularly 1H NMR, serves as a cornerstone technique for this purpose. This guide provides an in-depth analysis of the 1H NMR spectrum of 1-(2-bromoethyl)-3,5-dimethyl-1H-pyrazole, a versatile intermediate in pharmaceutical synthesis. By comparing its expected spectral features with those of relevant analogues and providing a detailed experimental protocol, this document aims to equip researchers with the necessary insights for confident characterization of this and similar molecules.

Understanding the 1H NMR Spectrum: A Predicted Analysis

While a publicly available spectrum for 1-(2-bromoethyl)-3,5-dimethyl-1H-pyrazole is not readily found in the literature, a highly accurate prediction of its 1H NMR spectrum can be derived from the analysis of its constituent parts and comparison with structurally similar compounds. The expected spectrum will exhibit four distinct signals corresponding to the different proton environments in the molecule.

Table 1: Predicted 1H NMR Spectral Data for 1-(2-bromoethyl)-3,5-dimethyl-1H-pyrazole

Signal	Protons	Predicted Chemical Shift (δ, ppm)	Multiplicity	Integration
A	-CH2-Br	~ 3.6 - 3.8	Triplet (t)	2H
B	N-CH2-	~ 4.3 - 4.5	Triplet (t)	2H
C	Pyrazole C4-H	~ 5.9	Singlet (s)	1H
D	Pyrazole C3-CH3 & C5-CH3	~ 2.2 - 2.3	Singlet (s)	6H

The Causality Behind the Predicted Chemical Shifts

The predicted chemical shifts are based on established principles of NMR spectroscopy and empirical data from related structures. The electronegativity of neighboring atoms and the electronic environment of the pyrazole ring are the primary factors influencing the resonance frequencies of the protons.

• The Methylene Protons (-CH2-CH2-Br): The two methylene groups of the bromoethyl substituent will appear as two distinct triplets due to spin-spin coupling with each other. The methylene group directly attached to the bromine atom (Signal A) is expected to be more shielded (further upfield) than the methylene group attached to the pyrazole nitrogen (Signal B). This is because the nitrogen atom of the pyrazole ring is more electron-withdrawing than the bromine atom, leading to a greater deshielding effect on the adjacent protons.

• The Pyrazole Ring Proton (C4-H): The proton at the C4 position of the pyrazole ring (Signal C) is anticipated to appear as a sharp singlet at approximately 5.9 ppm. This is a characteristic chemical shift for the C4-H of 3,5-dimethyl-1-substituted pyrazoles[1].

• The Methyl Protons (C3-CH3 & C5-CH3): The two methyl groups at the C3 and C5 positions of the pyrazole ring (Signal D) are chemically equivalent and will therefore resonate at the same frequency, producing a single, sharp singlet with an integration value of 6H. Their expected chemical shift of around 2.2-2.3 ppm is consistent with data for other 3,5-dimethylpyrazole derivatives[1].

Comparative Spectral Analysis: Distinguishing 1-(2-bromoethyl)-3,5-dimethyl-1H-pyrazole from its Precursor

A crucial aspect of spectral analysis is the comparison with starting materials to confirm the success of a reaction. The 1H NMR spectrum of the precursor, 3,5-dimethylpyrazole, is significantly different from that of the N-alkylated product.

Table 2: Comparison of 1H NMR Data for 1-(2-bromoethyl)-3,5-dimethyl-1H-pyrazole and 3,5-dimethylpyrazole

Compound	Pyrazole C4-H (δ, ppm)	Pyrazole CH3 (δ, ppm)	N-H/N-CH2CH2Br (δ, ppm)
1-(2-bromoethyl)-3,5-dimethyl-1H-pyrazole	~ 5.9 (s, 1H)	~ 2.2-2.3 (s, 6H)	~ 4.3-4.5 (t, 2H), ~ 3.6-3.8 (t, 2H)
3,5-dimethylpyrazole	~ 5.8 (s, 1H)	~ 2.2 (s, 6H)	~ 12.3 (br s, 1H)

The most telling difference is the absence of the broad N-H proton signal in the product and the appearance of the two triplet signals for the bromoethyl group.

Experimental Protocol: Synthesis of 1-(2-bromoethyl)-3,5-dimethyl-1H-pyrazole

This section provides a detailed, step-by-step methodology for the synthesis of the title compound, adapted from established procedures for the N-alkylation of pyrazoles[2].

Materials and Reagents

• 3,5-dimethylpyrazole

• 1,2-dibromoethane

• Potassium carbonate (K2CO3)

• Acetone

• Deionized water

• Brine (saturated NaCl solution)

• Anhydrous magnesium sulfate (MgSO4)

• Rotary evaporator

• Magnetic stirrer with heating plate

• Standard laboratory glassware

Synthetic Procedure

Figure 1: A schematic overview of the synthetic workflow for 1-(2-bromoethyl)-3,5-dimethyl-1H-pyrazole.

• Reaction Setup: To a solution of 3,5-dimethylpyrazole (1.0 eq) in acetone, add potassium carbonate (2.0 eq).

• Addition of Alkylating Agent: Add 1,2-dibromoethane (1.5 eq) to the suspension.

• Reaction: Stir the reaction mixture at reflux and monitor the progress by Thin Layer Chromatography (TLC).

• Work-up: Once the reaction is complete, cool the mixture to room temperature and filter off the solid potassium carbonate.

• Extraction: Concentrate the filtrate under reduced pressure. Partition the residue between deionized water and ethyl acetate. Separate the organic layer, wash with brine, and dry over anhydrous magnesium sulfate.

• Purification: Filter the drying agent and concentrate the filtrate to obtain the crude product. Purify the crude product by flash column chromatography on silica gel.

Conclusion

The 1H NMR spectrum of 1-(2-bromoethyl)-3,5-dimethyl-1H-pyrazole is a clear and interpretable representation of its molecular structure. By understanding the predicted chemical shifts and multiplicities of the proton signals, and by comparing the spectrum to that of its precursor, researchers can confidently confirm the identity and purity of this important synthetic intermediate. The provided experimental protocol offers a reliable method for its preparation, enabling further exploration of its utility in the development of novel therapeutics and other advanced materials.

References

• Optimization of Pyrazolo[3,4-b]pyridine Analogues: Synthesis, In Vitro Anticancer Evaluation and In Vivo Pharmacokinetics. ACS Publications. [Link][2]

• 1-(2-bromoethyl)-1H-pyrazole | C5H7BrN2. PubChem. [Link][3]

• [Ce(L-Pro)2]2 (Oxa) as a heterogeneous recyclable catalyst: Synthesis of pyrazoles under mild reaction conditions. The Royal Society of Chemistry. [Link][1]

• 3,5-Dimethyl-1-(4-nitrophenyl)-1H-pyrazole. National Center for Biotechnology Information. [Link][4]

• Supplementary Information. The Royal Society of Chemistry. [Link][5]

• PCHHAX Molecular Structure, Vibrational Spectra and theoretical HOMO-LUMO analysis of (E)-3, 5-dimet. Der Pharma Chemica. [Link][6]

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Navigating the Synthetic Landscape: A Comparative Guide to 1-(2-bromoethyl)-3,5-dimethyl-1H-pyrazole and its Analogs

For the modern medicinal chemist and drug development professional, the strategic selection of building blocks is paramount to the successful synthesis of novel molecular entities. The pyrazole scaffold, a privileged motif in numerous biologically active compounds, continues to be a focal point of synthetic exploration. This guide provides a comprehensive analysis of the characterization data for 1-(2-bromoethyl)-3,5-dimethyl-1H-pyrazole, a versatile intermediate, and offers a comparative perspective against its chloro-analog and the parent N-ethyl derivative. Through an in-depth examination of their synthesis and spectroscopic properties, this document aims to equip researchers with the critical insights necessary for informed decision-making in their synthetic endeavors.

Introduction: The Utility of N-functionalized Pyrazoles

The N-alkylation of pyrazoles provides a straightforward strategy for introducing diverse functionalities, thereby modulating the physicochemical and pharmacological properties of the resulting molecules. The 2-haloethyl moiety, in particular, serves as a valuable electrophilic handle for subsequent nucleophilic substitution reactions, enabling the facile construction of more complex derivatives. 1-(2-bromoethyl)-3,5-dimethyl-1H-pyrazole emerges as a key intermediate in this context, offering a balance of reactivity and stability for multi-step synthetic sequences. Its utility is underscored by the prevalence of the 3,5-dimethylpyrazole core in a wide array of bioactive molecules.

Synthesis and Mechanistic Considerations

The synthesis of 1-(2-bromoethyl)-3,5-dimethyl-1H-pyrazole is typically achieved through the N-alkylation of 3,5-dimethylpyrazole with a suitable two-carbon electrophile. A common and efficient method involves the reaction of 3,5-dimethylpyrazole with 1,2-dibromoethane in the presence of a base.

Synthetic Workflow

The synthetic pathway can be conceptualized in two main stages: the formation of the 3,5-dimethylpyrazole core and its subsequent N-alkylation.

Caption: Synthetic workflow for 1-(2-bromoethyl)-3,5-dimethyl-1H-pyrazole.

Experimental Protocol: Synthesis of 1-(2-bromoethyl)-3,5-dimethyl-1H-pyrazole

This protocol is adapted from established procedures for the N-alkylation of pyrazoles.[1][2]

Step 1: Synthesis of 3,5-Dimethylpyrazole

• To a solution of acetylacetone (1 equivalent) in a suitable solvent such as ethanol or water, add hydrazine hydrate (1 equivalent) dropwise at a controlled temperature (e.g., below 50°C).[1][3]

• After the addition is complete, reflux the reaction mixture for 2-3 hours.[1]

• Monitor the reaction progress by thin-layer chromatography (TLC).

• Upon completion, cool the reaction mixture and remove the solvent under reduced pressure. The crude 3,5-dimethylpyrazole can be purified by crystallization or distillation.

Step 2: N-Alkylation with 1,2-Dibromoethane

• In a round-bottom flask, dissolve 3,5-dimethylpyrazole (1 equivalent) in a suitable solvent like acetone or acetonitrile.

• Add a base, such as anhydrous potassium carbonate (K2CO3) (1.5-2 equivalents), to the solution.

• Add 1,2-dibromoethane (1.2-1.5 equivalents) to the reaction mixture.

• Reflux the mixture for 12-24 hours, monitoring the reaction by TLC.[1]

• After the reaction is complete, filter off the inorganic salts and concentrate the filtrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel using an appropriate eluent system (e.g., a gradient of ethyl acetate in hexane) to afford pure 1-(2-bromoethyl)-3,5-dimethyl-1H-pyrazole.

Causality behind Experimental Choices:

• Choice of Base: Anhydrous potassium carbonate is a commonly used base for N-alkylation as it is effective, inexpensive, and easily removed by filtration.

• Solvent Selection: Acetone and acetonitrile are suitable solvents as they are relatively polar to dissolve the reactants but are aprotic, thus not interfering with the nucleophilic attack of the pyrazole nitrogen.

• Excess Reagent: A slight excess of 1,2-dibromoethane is often used to ensure complete consumption of the starting pyrazole.

• Reaction Monitoring: TLC is a crucial technique to track the disappearance of the starting material and the appearance of the product, allowing for optimal reaction timing and preventing the formation of byproducts.

Characterization Data: A Comparative Analysis

The unambiguous identification of 1-(2-bromoethyl)-3,5-dimethyl-1H-pyrazole and its distinction from potential isomers and analogs are critical. This section presents a comparative overview of the key characterization data.

Physicochemical Properties

Property	1-(2-bromoethyl)-3,5-dimethyl-1H-pyrazole	1-(2-chloroethyl)-3,5-dimethyl-1H-pyrazole	1-ethyl-3,5-dimethyl-1H-pyrazole
CAS Number	67000-35-5[4]	38460-08-1[1]	55452-93-2
Molecular Formula	C₇H₁₁BrN₂[4]	C₇H₁₁ClN₂[1]	C₇H₁₂N₂
Molecular Weight	203.08 g/mol [4]	158.63 g/mol [1]	124.19 g/mol
Appearance	Likely a colorless to pale yellow oil or low melting solid	Yellow oil	Colorless oil

Spectroscopic Data

3.2.1. ¹H NMR Spectroscopy

The ¹H NMR spectrum is a powerful tool for elucidating the proton environment in a molecule.

Proton Assignment	Expected δ (ppm) for 1-(2-bromoethyl)-3,5-dimethyl-1H-pyrazole	Reported δ (ppm) for 1-(2-chloroethyl)-3,5-dimethyl-1H-pyrazole[5]	Expected δ (ppm) for 1-ethyl-3,5-dimethyl-1H-pyrazole
CH₃ (C3 & C5)	~2.2 - 2.3 (s, 6H)	2.32 - 2.83 (two s, 6H)	~2.1 - 2.2 (s, 6H)
H4 (pyrazole ring)	~5.8 - 5.9 (s, 1H)	-	~5.7 - 5.8 (s, 1H)
N-CH₂	~4.3 - 4.5 (t, 2H)	4.32 - 2.89 (t, 2H)	~3.9 - 4.1 (q, 2H)
CH₂-Br/Cl	~3.6 - 3.8 (t, 2H)	4.32 - 2.89 (t, 2H)	-
CH₃ (ethyl group)	-	-	~1.3 - 1.5 (t, 3H)

• Rationale: The electron-withdrawing nature of the halogen atom in the bromoethyl and chloroethyl derivatives will cause the adjacent methylene protons (N-CH₂) to shift downfield compared to the corresponding protons in the ethyl derivative. The protons of the methylene group directly attached to the bromine atom are expected to be further downfield than those attached to the chlorine atom due to the higher electronegativity and stronger deshielding effect of bromine.

3.2.2. ¹³C NMR Spectroscopy

The ¹³C NMR spectrum provides information about the carbon framework of the molecule.

Carbon Assignment	Expected δ (ppm) for 1-(2-bromoethyl)-3,5-dimethyl-1H-pyrazole	Reported δ (ppm) for 1-(2-chloroethyl)-3,5-dimethyl-1H-pyrazole[5]	Expected δ (ppm) for 1-ethyl-3,5-dimethyl-1H-pyrazole
CH₃ (C3 & C5)	~11 - 14	~20 - 50	~11 - 14
C4 (pyrazole ring)	~105 - 107	104.89 - 185.87	~105 - 107
C3 & C5 (pyrazole ring)	~140 & ~148	104.89 - 185.87	~140 & ~148
N-CH₂	~50 - 52	~20 - 50	~45 - 47
CH₂-Br/Cl	~30 - 33	~20 - 50	-
CH₃ (ethyl group)	-	-	~15 - 17

• Rationale: Similar to the ¹H NMR, the carbons of the ethyl group in the halo-derivatives will be deshielded and appear at a lower field compared to the ethyl derivative. The carbon atom directly bonded to the bromine atom is expected to be at a higher field (more shielded) than the carbon bonded to the chlorine atom due to the "heavy atom effect".

3.2.3. Infrared (IR) Spectroscopy

IR spectroscopy is useful for identifying characteristic functional groups.

Functional Group	Expected Wavenumber (cm⁻¹) for 1-(2-bromoethyl)-3,5-dimethyl-1H-pyrazole	Reported Wavenumber (cm⁻¹) for 1-(2-chloroethyl)-3,5-dimethyl-1H-pyrazole[5]
C-H stretch (aromatic)	~3100 - 3150	-
C-H stretch (aliphatic)	~2850 - 3000	2840 - 3000
C=N, C=C stretch (ring)	~1450 - 1600	1455 - 1600
C-Br stretch	~500 - 600	-
C-Cl stretch	-	~600 - 800

• Rationale: The key distinguishing feature in the IR spectrum will be the C-X (X=Br, Cl) stretching vibration, which appears in the fingerprint region. The C-Br stretch is expected at a lower wavenumber than the C-Cl stretch due to the larger mass of the bromine atom.

3.2.4. Mass Spectrometry (MS)

Mass spectrometry provides information about the molecular weight and fragmentation pattern of a compound.

Ion	Expected m/z for 1-(2-bromoethyl)-3,5-dimethyl-1H-pyrazole
[M]⁺	202/204 (presence of Br isotopes)
[M - Br]⁺	123
[M - C₂H₄Br]⁺	95

• Rationale: The mass spectrum of 1-(2-bromoethyl)-3,5-dimethyl-1H-pyrazole is expected to show a characteristic isotopic pattern for the molecular ion peak due to the presence of the two bromine isotopes (⁷⁹Br and ⁸¹Br) in approximately a 1:1 ratio. Common fragmentation pathways would involve the loss of a bromine radical or the entire bromoethyl group.

Comparative Discussion and Practical Implications

The choice between 1-(2-bromoethyl)-3,5-dimethyl-1H-pyrazole and its chloro-analog often depends on the specific requirements of the subsequent reaction.

• Reactivity: The bromo-derivative is generally more reactive towards nucleophilic substitution than the chloro-derivative due to the better leaving group ability of the bromide ion. This can lead to faster reaction times and milder reaction conditions.

• Cost and Availability: The chloro-analog, being derived from the less expensive 1,2-dichloroethane, may be a more cost-effective option for large-scale synthesis, provided its reactivity is sufficient for the desired transformation.

• Stability: While both compounds are relatively stable, the bromo-derivative may be more susceptible to degradation, particularly in the presence of light or trace impurities.

The N-ethyl derivative serves as a useful non-functionalized analog for comparative biological or physicochemical studies, allowing for the assessment of the impact of the haloethyl moiety.

Conclusion

1-(2-bromoethyl)-3,5-dimethyl-1H-pyrazole stands as a valuable and versatile building block for the synthesis of a wide range of functionalized pyrazole derivatives. A thorough understanding of its synthesis and a detailed analysis of its characterization data, in comparison with its analogs, are crucial for its effective utilization in research and development. This guide provides a foundational framework for researchers, enabling them to confidently synthesize, characterize, and employ this important synthetic intermediate in their pursuit of novel chemical entities.

References

• Jorapur, Y. R., et al. (2013). Synthesis and characterization of novel substituted-3, 5-dimethyl-1H-pyrazolyl phthalazine-1, 4-diones. International Journal of Chemical Sciences, 11(4), 1833-1842.
• Kaushal, A., et al. (2017). Synthesis and characterization of some symmetrical substituted 1-(2-chloroethyl)pyrazole-based chalcogenides. Indian Journal of Heterocyclic Chemistry, 27(1), 1-7.
• CN1482119A - Method for preparing 3.
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• PubChem. 1-(2-bromoethyl)-1H-pyrazole.
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• Kaushal, A., et al. (2017). Synthesis and characterization of some symmetrical substituted 1-(2-chloroethyl)pyrazole-based chalcogenides.
• [Ce(L-Pro)2]2 (Oxa) as a heterogeneous recyclable catalyst: Synthesis of pyrazoles under mild reaction conditions. - The Royal Society of Chemistry.
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Comparative Reactivity Analysis: 1-(2-bromoethyl)-3,5-dimethyl-1H-pyrazole vs. 1-(2-chloroethyl)-3,5-dimethyl-1H-pyrazole

A Senior Application Scientist's Guide to Selecting the Optimal Electrophile for Pyrazole Functionalization

For researchers engaged in the synthesis of complex molecules, particularly in drug development and materials science, the pyrazole moiety serves as a privileged scaffold.[1][2][3] Its functionalization is a critical step in tuning the physicochemical and biological properties of the final compound. This guide provides an in-depth comparison of two common alkylating agents, 1-(2-bromoethyl)-3,5-dimethyl-1H-pyrazole and 1-(2-chloroethyl)-3,5-dimethyl-1H-pyrazole, focusing on the fundamental principles that govern their reactivity and offering practical guidance for their application.

The Decisive Factor: Leaving Group Ability

The primary reaction pathway for these molecules is nucleophilic substitution, where a nucleophile replaces the halide on the ethyl chain. The significant difference in their reactivity stems directly from the nature of the halogen atom, which functions as the leaving group.

In nucleophilic substitution reactions, a good leaving group is a species that is stable on its own after detaching from the parent molecule. The stability of a leaving group is inversely related to its basicity; weaker bases are better leaving groups.[4][5]

• Bromide (Br⁻): The conjugate base of hydrobromic acid (HBr), a very strong acid (pKa ≈ -9).

• Chloride (Cl⁻): The conjugate base of hydrochloric acid (HCl), also a strong acid but weaker than HBr (pKa ≈ -7).

Because HBr is a stronger acid than HCl, bromide is a weaker base than chloride. Consequently, bromide is a superior leaving group .[5][6] This fundamental principle is the cornerstone of the reactivity differences observed between the two title compounds.

Another critical aspect is the strength of the carbon-halogen (C-X) bond. The C-Br bond has a lower bond dissociation energy (approximately 290 kJ/mol) compared to the C-Cl bond (approximately 346 kJ/mol).[7] This means less energy is required to cleave the C-Br bond, further facilitating the substitution reaction and contributing to a faster reaction rate.[7][8]

Mechanistic Implications: The SN2 Pathway

Given that the halide is attached to a primary carbon, these reagents will predominantly react via a bimolecular nucleophilic substitution (SN2) mechanism. This is a single, concerted step where the incoming nucleophile attacks the electrophilic carbon from the backside, simultaneously displacing the leaving group.[9]

The energy of the transition state in an SN2 reaction is highly sensitive to the leaving group's ability to accommodate a negative charge as the C-X bond breaks. Since bromide is a better leaving group, it stabilizes the transition state more effectively than chloride. This results in a lower activation energy for the reaction involving the bromo-derivative, leading to a significantly faster reaction rate.

Caption: Standard workflow for nucleophilic substitution.

Detailed Steps:

• Reaction Setup: To a round-bottom flask equipped with a magnetic stir bar and reflux condenser, add 1-(2-haloethyl)-3,5-dimethyl-1H-pyrazole (1.0 eq), potassium carbonate (K₂CO₃, 2.0 eq), and anhydrous acetonitrile.

• Nucleophile Addition: Add piperidine (1.2 eq) to the stirring suspension.

• Heating and Monitoring: Heat the reaction mixture to 60-80°C. Monitor the reaction's progress by thin-layer chromatography (TLC).

  • Self-Validating Checkpoint: For the bromo-derivative, significant product formation is expected within 2-6 hours. For the chloro-derivative, the reaction may require 12-24 hours or a higher temperature. The disappearance of the starting haloethylpyrazole spot is the primary indicator of completion.

• Work-up: Once the reaction is complete, cool the mixture to room temperature. Filter off the potassium carbonate and wash the solid with a small amount of acetonitrile or ethyl acetate.

• Extraction: Combine the filtrates and concentrate under reduced pressure. Dissolve the resulting residue in ethyl acetate and transfer to a separatory funnel. Wash the organic layer sequentially with water and brine. Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄).

• Purification and Characterization: Filter the drying agent and concentrate the solvent in vacuo. Purify the crude product by flash column chromatography on silica gel to yield the pure N-alkylated product. Confirm the structure and purity using ¹H NMR, ¹³C NMR, and mass spectrometry.

Conclusion and Outlook

The reactivity of 1-(2-bromoethyl)-3,5-dimethyl-1H-pyrazole is demonstrably higher than its chloro- analogue, a direct consequence of the superior leaving group ability of bromide. This manifests in faster reaction rates and the feasibility of using milder conditions. While the chloro- derivative is a more stable and economical option, it necessitates more forcing conditions to achieve comparable results.

The selection between these two valuable synthetic intermediates should be a deliberate choice, guided by the specific demands of the synthetic route, the nature of the nucleophile, and practical considerations of time and cost. A thorough understanding of the underlying principles of leaving group stability empowers the researcher to make an informed decision, optimizing reaction efficiency and maximizing the probability of a successful synthetic outcome.

Caption: Reactivity logic: from acidity to reaction rate.

References

• Reactivity of Alkyl Halides. (2020). YouTube.

• Cheng, C. C., Elslager, E. F., Werbel, L. M., Priebe, S. R., & Leopold, W. R. (1986). Pyrazole derivatives. 5. Synthesis and antineoplastic activity of 3-(2-chloroethyl)-3,4-dihydro-4-oxopyrazolo[5,1-d]-1,2,3, 5-tetrazine-8-carboxamide and related compounds. Journal of Medicinal Chemistry, 29(8), 1544–1547. Available from: [Link]

• Bhasin, K. K., et al. (2017). SYNTHESIS AND CHARACTERIZATION OF SOME SYMMETRICAL SUBSTITUTED 1-(2-CHLOROETHYL)PYRAZOLE-BASED CHALCOGENIDES. Indian Journal of Heterocyclic Chemistry, 27(1), 1-7.

• Optimization of Pyrazolo[3,4-b]pyridine Analogues: Synthesis, In Vitro Anticancer Evaluation and In Vivo Pharmacokinetics. (2026). ACS Publications. Retrieved from [Link]

• Recent developments in synthetic chemistry and biological activities of pyrazole derivatives. (n.d.). Indian Academy of Sciences. Retrieved from [Link]

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A Senior Application Scientist's Guide to Spectral Databases for Pyrazole Derivatives

For Immediate Release

To: Researchers, Scientists, and Drug Development Professionals From: Lead Application Scientist, Advanced Analytical Division Subject: A Comparative Guide to Spectral Databases and Experimental Protocols for Pyrazole Derivatives

Introduction: The Central Role of Pyrazole Scaffolds and the Need for Robust Spectral Data

The pyrazole nucleus is a cornerstone in modern medicinal chemistry.[1][2] Its versatile structure is a key pharmacophore in numerous approved therapeutics, from anti-inflammatory agents to anticancer drugs.[2][3] The metabolic stability and diverse biological activities of pyrazole derivatives make them a "privileged scaffold" in drug discovery.[1][4]

Effective drug development hinges on the unambiguous characterization of these novel compounds. Spectroscopic techniques such as Nuclear Magnetic Resonance (NMR), Mass Spectrometry (MS), and Infrared (IR) spectroscopy are the bedrock of this characterization process. However, the raw data from these instruments is only as powerful as our ability to interpret it. This is where spectral databases become indispensable tools, providing a reference framework to confirm structures, identify impurities, and elucidate complex molecular features.

This guide offers a comparative analysis of key spectral databases relevant to pyrazole derivative research and provides field-proven, detailed protocols for acquiring high-quality spectral data.

Comparative Analysis of Spectral Databases

The landscape of spectral databases is varied, ranging from comprehensive, publicly funded repositories to specialized, commercial platforms. The optimal choice depends on the specific needs of your research, including the required data types, budget, and desired search functionality.

Publicly Accessible Databases

These resources are invaluable for academic and early-stage research, offering broad access to a wealth of spectral information without subscription fees.

Database Name	Key Spectral Data Types	Pyrazole Derivative Coverage	Key Features & Limitations
SDBS (Spectral Database for Organic Compounds)	¹H NMR, ¹³C NMR, MS, FT-IR, Raman, ESR[5][6]	Moderate. Contains data for parent pyrazole and simpler derivatives.	Features: Integrated system with multiple spectra per compound, user-friendly interface.[5][7] Limitations: Limited number of complex or novel pyrazole derivatives.
NIST Chemistry WebBook	Mass Spec, IR, UV/Vis, and thermochemical data.[8][9]	Extensive for mass spectra; moderate for IR. Contains data for many small organic compounds.[8]	Features: Authoritative source for mass spectral data, compiled by a national standards institute.[9] Limitations: NMR data is not a primary focus.
PubChem	Aggregates data from multiple sources, including NMR, MS, and IR.[10]	Good. Data is linked from various depositors like HMDB and commercial sources (e.g., SpectraBase).[10]	Features: Extensive compound database with links out to spectral information; a central hub for chemical data.[10] Limitations: Spectral data quality and format can be inconsistent as it's an aggregator.
nmrshiftdb2	¹H and ¹³C NMR.[11]	Community-driven; coverage depends on user submissions.	Features: Open-access, allows for NMR prediction and substructure searching.[7][11] Limitations: Data is peer-reviewed but relies on community contributions, so coverage can be sporadic.

Commercial Databases and Software

For industrial drug development and in-depth analytical chemistry, commercial databases often provide more comprehensive, curated, and validated datasets, alongside powerful software tools.

Database/Software Name	Key Spectral Data Types	Pyrazole Derivative Coverage	Key Features & Notes
ACD/Labs Spectrus Platform	Comprehensive NMR, MS, IR, and other analytical data.	Extensive, integrated with prediction and processing tools.	Features: Advanced NMR prediction engines, database management, and automated structure verification. Often considered an industry standard.
Bio-Rad KnowItAll® / SpectraBase	IR, Raman, NMR, MS.	Significant, with data contributed from various sources.[10]	Features: Large, well-curated collection. SpectraBase data is also accessible via PubChem, offering a glimpse into their holdings.[10]
Mnova (Mestrelab Research)	NMR and MS data processing and analysis.	N/A (Software)	Features: Not a database itself, but a powerful tool for processing, analyzing, and managing proprietary spectral data.[12] It can be used to build and search your own internal databases.

Workflow for Spectral Analysis and Data Management

A systematic approach is crucial for leveraging spectral data effectively, from initial sample preparation to final data archiving.

Caption: Workflow from synthesis to spectral data archiving.

Field-Proven Experimental Protocols

Acquiring high-quality, reproducible data is paramount. The following protocols are designed to be self-validating and provide a robust starting point for the analysis of novel pyrazole derivatives.

Protocol for ¹H and ¹³C NMR Spectroscopy

Causality: NMR is the most powerful tool for elucidating the precise molecular structure of organic compounds. The choice of solvent is critical to ensure the sample dissolves completely and to avoid peak overlap with the analyte. Using a deuterated solvent with a known residual peak allows for accurate referencing of the chemical shift scale.

Methodology:

• Sample Preparation: Accurately weigh 5-10 mg of the purified pyrazole derivative. Dissolve the sample in ~0.6 mL of a suitable deuterated solvent (e.g., CDCl₃, DMSO-d₆).

  • Expert Insight: For pyrazoles with acidic N-H protons, DMSO-d₆ is often preferred as it can slow down proton exchange, resulting in sharper N-H signals.

• Internal Standard: Add a small amount of tetramethylsilane (TMS) as an internal standard (δ 0.00 ppm).

• Instrument Setup:

  • Tune and shim the spectrometer to ensure optimal magnetic field homogeneity.

  • Acquire a standard ¹H NMR spectrum. Typical parameters on a 400 MHz spectrometer: 16-32 scans, 1-second relaxation delay.

  • Acquire a ¹³C NMR spectrum. Typical parameters: 1024 or more scans, 2-second relaxation delay. A DEPT-135 experiment can be run to differentiate between CH, CH₂, and CH₃ signals.

• 2D NMR (if required): For complex structures, acquire 2D NMR spectra like COSY (¹H-¹H correlation) and HSQC (¹H-¹³C one-bond correlation) to establish connectivity.[13]

• Data Processing: Process the raw data (FID) using a Fourier transform. Phase and baseline correct the resulting spectrum. Integrate the ¹H NMR signals and reference the chemical shifts to TMS.

Protocol for Electrospray Ionization Mass Spectrometry (ESI-MS)

Causality: ESI-MS is a soft ionization technique ideal for determining the molecular weight of polar compounds like many pyrazole derivatives. It typically yields the protonated molecule [M+H]⁺ or other adducts, confirming the molecular formula.

Methodology:

• Sample Preparation: Prepare a dilute solution of the sample (~10 µg/mL) in a suitable solvent like methanol or acetonitrile.[14]

  • Trustworthiness Check: Ensure the sample is fully dissolved and free of particulates to avoid clogging the instrument's sample line.[14] High concentrations of inorganic salts are incompatible with ESI and must be removed.[14]

• Infusion: Infuse the sample solution directly into the mass spectrometer at a low flow rate (e.g., 5-10 µL/min).

• Instrument Parameters:

  • Operate in positive ion mode to detect [M+H]⁺.

  • Set the capillary voltage, cone voltage, and desolvation gas temperature to optimal values for the compound class. These may require minor adjustments for novel structures.

• Data Acquisition: Acquire the mass spectrum over a relevant m/z range. For a typical pyrazole derivative with a molecular weight of 200-500 g/mol , a scan range of 100-1000 m/z is appropriate.

• Analysis: Identify the molecular ion peak [M+H]⁺. The presence of bromine or chlorine will result in a characteristic isotopic pattern that should be verified.

Protocol for Fourier-Transform Infrared (FT-IR) Spectroscopy

Causality: FT-IR spectroscopy is used to identify the functional groups present in a molecule by measuring the absorption of infrared radiation. For pyrazoles, key vibrations include N-H, C=N, and C=C stretching of the heterocyclic ring.[15]

Methodology:

• Sample Preparation (KBr Pellet):

  • Mix ~1-2 mg of the solid pyrazole derivative with ~100 mg of dry KBr powder in an agate mortar.

  • Grind the mixture to a fine, homogenous powder.

  • Press the powder into a transparent pellet using a hydraulic press.

  • Self-Validation: A good pellet is thin and transparent. An opaque or cracked pellet will scatter the IR beam and produce a poor-quality spectrum.

• Background Scan: Place the empty sample holder in the spectrometer and run a background scan. This is crucial to subtract the spectral contributions of atmospheric CO₂ and water vapor.

• Sample Scan: Place the KBr pellet in the sample holder and acquire the FT-IR spectrum. Typically, 16-32 scans are co-added to improve the signal-to-noise ratio.

• Data Analysis: Identify the characteristic absorption bands. For a typical pyrazole:

  • ~3100-3300 cm⁻¹ (N-H stretch, if present)

  • ~1500-1600 cm⁻¹ (C=N and C=C ring stretching)[15]

  • Aromatic C-H stretches and bends from substituents.

Choosing the Right Analytical Path

The selection of a database and analytical technique is a critical decision in the research workflow.

Caption: Decision tree for selecting an analytical strategy.

Conclusion and Recommendations

For researchers in the early stages of discovery or in academic settings, a combined approach utilizing public databases like SDBS and PubChem provides a strong, cost-effective foundation for spectral analysis. When a structure is novel or highly complex, generating high-quality, multi-technique data (¹H, ¹³C, HSQC NMR, and high-resolution MS) is non-negotiable.

For professionals in industrial drug development, the investment in a comprehensive commercial platform such as ACD/Labs Spectrus or Bio-Rad's KnowItAll is highly recommended. The curated nature of the data, coupled with advanced prediction and data management tools, significantly accelerates structure verification and ensures a higher degree of confidence, which is critical for regulatory submissions and intellectual property protection.

Ultimately, a spectral database is a tool to augment, not replace, the expertise of the analytical scientist. A thorough understanding of spectroscopic principles and the causality behind experimental protocols remains the most critical asset in the characterization of novel pyrazole derivatives.

References

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• An NMR Database for Organic and Organometallic Compounds. (n.d.). MDPI. Retrieved from [Link]

• Theoretical study of molecular structure, IR and NMR spectra of pyrazolone and its derivatives. (n.d.). JOCPR. Retrieved from [Link]

• Structure and spectral data of pyrazole derivatives. (n.d.). ResearchGate. Retrieved from [Link]

• Synthesis, Spectroscopic Characterization, Structural Analysis, and Evaluation of Anti-Tumor, Antimicrobial, and Antibiofilm Activities of Halogenoaminopyrazoles Derivatives. (2022, November 22). PMC - NIH. Retrieved from [Link]

• Synthesis, Characterization and Pharmacological Evaluation of Pyrazole Derivatives Potent CNS Agents. (2025, September 23). Indian Journal of Chemistry (IJC). Retrieved from [Link]

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• List of useful databases. (n.d.). University of Cambridge Chemistry Library. Retrieved from [Link]

• FT-IR spectra of (i) pyrazole ligands 1 and (ii) trinuclear pyrazolate complexes 2(Cu), (iii) 2(Ag) and (iv) 2(Au). (n.d.). ResearchGate. Retrieved from [Link]

• CBPDdb: a curated database of compounds derived from Coumarin–Benzothiazole–Pyrazole. (2023, September 13). PMC - NIH. Retrieved from [Link]

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• Preparation and bioactivity of pyrazole derivatives as potential cross-linking agent. (2025, August 6). ResearchGate. Retrieved from [Link]

• A review of pyrazole an its derivative. (2021, May 15). National Journal of Pharmaceutical Sciences. Retrieved from [Link]

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• Design, Synthesis, Spectral, Structural Analysis, and Biological Evaluation of Novel Pyrazole Derivatives as Anti-Tumor, Antimicrobial, and Anti-Biofilm Agents. (n.d.). MDPI. Retrieved from [Link]

• Synthesis and NMR Spectral Analysis of Amine Heterocycles: The Effect of Asymmetry on the 1H and 13C NMR Spectra of N,O-Acetals. (2025, August 6). ResearchGate. Retrieved from [Link]

• 1H-Pyrazole. (n.d.). NIST WebBook. Retrieved from [Link]

• FT-IR Spectral study of some Heterocyclic Compounds. (n.d.). ResearchGate. Retrieved from [Link]

• Completion of Crystallographic Data for the Series of 4-Halogenated-1H-pyrazoles: Crystal Structure Determination of 4-Iodo-1H-pyrazole and Spectroscopic Comparison. (2023, July 14). MDPI. Retrieved from [Link]

• Two Dimensional Heteronuclear NMR Spectroscopy. (2023, February 11). Chemistry LibreTexts. Retrieved from [https://chem.libretexts.org/Bookshelves/Organic_Chemistry/Organic_Chemistry_(Morsch_et_al.)/07%3A_NMR_Spectroscopy/7.04%3A_Two_Dimensional_Heteronuclear_NMR_Spectroscopy]([Link]_ Spectroscopy)

• FT-IR spectra of (a) pyrazole ligands 1 A-E and (b) copper complexes 2... (n.d.). ResearchGate. Retrieved from [Link]

• SYNTHESIS OF NOVEL PYRAZOLE DERIVATIVES FROM DIARYL 1,3-DIKETONES (PART-I). (n.d.). Oriental Journal of Chemistry. Retrieved from [Link]

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• A REVIEW ON PYRAZOLE AN ITS DERIVATIVE. (2024, July 7). IJNRD. Retrieved from [Link]

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• Recent Advancement in Drug Design and Discovery of Pyrazole Biomolecules as Cancer and Inflammation Therapeutics. (n.d.). PubMed Central. Retrieved from [Link]

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• Ethyl 2-(2-((6-Methyl-4-oxo-4H-chromen-3-yl)methylene)hydrazineyl)thiazole-4-carboxylate. (n.d.). MDPI. Retrieved from [Link]

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A Comparative Guide to HPLC Analysis for Purity Assessment of 1-(2-bromoethyl)-3,5-dimethyl-1H-pyrazole

In the landscape of pharmaceutical research and development, the purity of active pharmaceutical ingredients (APIs) and their intermediates is a cornerstone of safety and efficacy. For novel heterocyclic compounds like 1-(2-bromoethyl)-3,5-dimethyl-1H-pyrazole, a versatile building block in medicinal chemistry, rigorous purity analysis is paramount. This guide provides an in-depth technical comparison of High-Performance Liquid Chromatography (HPLC) for the purity assessment of this compound, juxtaposed with alternative chromatographic techniques. We will delve into the rationale behind method development, supported by experimental data and protocols, to equip researchers, scientists, and drug development professionals with a comprehensive understanding of the available analytical strategies.

The Critical Role of Purity in Drug Development

The presence of impurities in a drug substance, even in minute quantities, can significantly impact its safety, efficacy, and stability. Regulatory bodies like the International Council for Harmonisation (ICH) have established stringent guidelines for the identification and quantification of impurities.[1][2][3][4] For a molecule such as 1-(2-bromoethyl)-3,5-dimethyl-1H-pyrazole, which serves as a precursor in the synthesis of more complex pharmaceutical agents, ensuring its purity at an early stage is crucial to prevent the propagation of impurities into the final drug product.

Recommended Method: Reversed-Phase HPLC (RP-HPLC)

Based on the physicochemical properties of pyrazole derivatives—possessing both polarity and some nonpolar character—Reversed-Phase High-Performance Liquid Chromatography (RP-HPLC) stands out as the most suitable and widely adopted analytical technique for purity determination. The versatility and robustness of RP-HPLC make it a workhorse in pharmaceutical analysis.

The selection of an analytical method is not arbitrary; it is a scientifically driven process. For 1-(2-bromoethyl)-3,5-dimethyl-1H-pyrazole, RP-HPLC is preferred due to its excellent resolving power for a wide range of non-volatile and thermally labile compounds. The pyrazole core imparts a degree of polarity, while the dimethyl and bromoethyl substituents add nonpolar characteristics, making it an ideal candidate for separation on a nonpolar stationary phase with a polar mobile phase.

A C18 column is the stationary phase of choice due to its hydrophobic nature, which allows for effective retention and separation of moderately polar to nonpolar compounds. The mobile phase, typically a mixture of acetonitrile or methanol and water, allows for fine-tuning of the elution strength. The addition of an acid modifier, such as trifluoroacetic acid (TFA), is often beneficial for pyrazole-containing compounds as it can suppress the ionization of the basic nitrogen atoms in the pyrazole ring, leading to sharper peaks and improved chromatographic performance.[5]

UV detection is the most common and straightforward detection method for compounds containing a chromophore, such as the pyrazole ring. A wavelength in the lower UV region, around 206 nm, is generally effective for detecting pyrazole derivatives.[5]

The following protocol is a robust starting point for the purity analysis of 1-(2-bromoethyl)-3,5-dimethyl-1H-pyrazole. This method is designed to be self-validating through the inclusion of system suitability tests, ensuring the reliability of the generated data.

Chromatographic Conditions:

• Column: C18, 4.6 mm x 150 mm, 5 µm particle size

• Mobile Phase A: 0.1% Trifluoroacetic Acid (TFA) in Water

• Mobile Phase B: 0.1% Trifluoroacetic Acid (TFA) in Acetonitrile

• Gradient:

  • 0-2 min: 30% B

  • 2-15 min: 30% to 80% B

  • 15-18 min: 80% B

  • 18-20 min: 80% to 30% B

  • 20-25 min: 30% B (equilibration)

• Flow Rate: 1.0 mL/min

• Column Temperature: 30 °C

• Detection Wavelength: 210 nm

• Injection Volume: 10 µL

• Sample Preparation: Dissolve the sample in the initial mobile phase composition (30% Acetonitrile in Water with 0.1% TFA) to a concentration of approximately 1 mg/mL.

System Suitability:

Before sample analysis, the chromatographic system must pass system suitability tests to ensure its performance. According to USP <621>, these tests typically include:

• Tailing Factor: Should be ≤ 2.0 for the main peak.

• Theoretical Plates: Should be ≥ 2000 for the main peak.

• Relative Standard Deviation (RSD) of Peak Area: Should be ≤ 2.0% for six replicate injections of a standard solution.

Caption: Workflow for HPLC purity analysis of 1-(2-bromoethyl)-3,5-dimethyl-1H-pyrazole.

The specificity of an analytical method is its ability to assess unequivocally the analyte in the presence of components that may be expected to be present, such as impurities, degradants, or matrix components.[3][4] Based on the likely synthesis of 1-(2-bromoethyl)-3,5-dimethyl-1H-pyrazole, which involves the N-alkylation of 3,5-dimethylpyrazole, potential impurities include:

• Starting Materials: Unreacted 3,5-dimethylpyrazole and the bromoethylating agent (e.g., 1,2-dibromoethane).

• By-products: Isomeric products (alkylation at the other nitrogen of the pyrazole ring) and potentially over-alkylated products.

• Degradation Products: Hydrolysis of the bromoethyl group to a hydroxyethyl group, or elimination to form a vinylpyrazole.

Forced degradation studies, where the sample is exposed to stress conditions such as acid, base, oxidation, heat, and light, are crucial for identifying potential degradation products and demonstrating the stability-indicating nature of the HPLC method.[6][7][8][9] The proposed gradient method is designed to have sufficient resolving power to separate these potential impurities from the main analyte peak.

Caption: Logical relationship between the target analyte and its potential impurities.

Comparative Analysis of Alternative Techniques

While RP-HPLC is the recommended method, it is essential to consider other analytical techniques to provide a comprehensive guide. The choice of technique often depends on the specific requirements of the analysis, such as the volatility of the analyte and the desired speed of analysis.

Gas chromatography is a powerful technique for the analysis of volatile and thermally stable compounds.[10][11][12][13][14] Given that 1-(2-bromoethyl)-3,5-dimethyl-1H-pyrazole has a moderate molecular weight, it may be amenable to GC analysis.

• Advantages: GC can offer higher separation efficiency and faster analysis times compared to traditional HPLC.[11][13] It is also generally a more cost-effective technique due to the lower cost of carrier gases compared to HPLC solvents.[10]

• Disadvantages: A key limitation is the requirement for the analyte to be thermally stable and volatile. The bromoethyl group may be susceptible to degradation at the high temperatures of the GC inlet. If the compound is not sufficiently volatile, derivatization may be necessary, which adds complexity to the sample preparation. For purity analysis where impurities may have different volatilities, GC may not be as universally applicable as HPLC.[10][13]

UHPLC is a more recent advancement in liquid chromatography that utilizes columns with smaller particle sizes (typically sub-2 µm) and operates at higher pressures than conventional HPLC systems.

• Advantages: UHPLC offers significant improvements in resolution, sensitivity, and speed of analysis compared to HPLC. The shorter analysis times can dramatically increase sample throughput.

• Disadvantages: The primary drawbacks of UHPLC are the higher initial instrument cost and the increased backpressure, which can lead to more frequent maintenance. The method may also need to be re-optimized when transferring from an HPLC method.

Feature	HPLC	GC	UHPLC
Principle	Partitioning between a liquid mobile phase and a solid stationary phase.	Partitioning between a gaseous mobile phase and a liquid or solid stationary phase.	Same as HPLC, but with smaller particles and higher pressures.
Applicability	Wide range of non-volatile and thermally labile compounds.[10][13]	Volatile and thermally stable compounds.[10][12][13]	Same as HPLC, with improved performance.
Speed	Moderate	Fast[11][13]	Very Fast
Resolution	Good	Excellent	Excellent
Cost	Moderate	Lower[10]	High
Sample Prep	Simple dissolution	May require derivatization	Simple dissolution

Conclusion: A Strategic Approach to Purity Analysis

For the comprehensive purity assessment of 1-(2-bromoethyl)-3,5-dimethyl-1H-pyrazole, a well-developed and validated RP-HPLC method stands as the most robust and reliable choice. Its applicability to a wide range of potential impurities and degradation products, coupled with its established role in pharmaceutical quality control, makes it the cornerstone of a sound analytical strategy. While GC offers advantages in speed and cost for suitable analytes, the potential for thermal degradation of the target compound makes it a less universally applicable option. UHPLC presents a significant enhancement over HPLC in terms of performance but comes at a higher initial investment.

Ultimately, the selection of an analytical technique should be guided by a thorough understanding of the analyte's properties, the potential impurity profile, and the specific requirements of the analysis, all within the framework of regulatory expectations for data integrity and method validation.

References

• ACG Publications. (2024). Development and application of RP–HPLC method for estimation and evaluation of stability of brinzolamide in ophthalmic formulation.
• Chandrasekar, R., et al. (2014). A Highly Validated RP-HPLC Method for Pyrazoline Derivative Having Anti-inflammatory Activity.
• ChemRxiv. (2023). Convenient one-pot synthesis and biological evaluation of novel 3,5-dimethyl-1H-pyrazole-1-carbothiohydrazide derivatives.
• The Royal Society of Chemistry. (n.d.). [Ce(L-Pro)2]2 (Oxa) as a heterogeneous recyclable catalyst: Synthesis of pyrazoles under mild reaction conditions. Retrieved from The Royal Society of Chemistry website.
• International Council for Harmonisation. (2023). Validation of Analytical Procedures Q2(R2).
• Asian Journal of Research in Chemistry. (2014). Forced Degradation Study: An Important Tool in Drug Development. Retrieved from Asian Journal of Research in Chemistry website.
• ResearchGate. (2015). Selective and comprehensive analysis of organohalogen compounds by GC × GC–HRTofMS and MS/MS.
• Brewer Science. (2022). Small Molecule Analysis Testing: HPLC vs GC.
• Phenomenex. (2025). HPLC vs GC: What Sets These Methods Apart.
• ScienceDirect. (2019). Identification of Alkylpyrazines by Gas Chromatography Mass Spectrometry (GC-MS).
• European Medicines Agency. (2024). ICH Q2(R2) Validation of analytical procedures - Scientific guideline.
• TSI Journals. (2013). SYNTHESIS OF NOVEL SUBSTITUTED-3, 5-DIMETHYL-1H- PYRAZOLYL PHTHALAZINE-1, 4-DIONES.
• SpringerLink. (n.d.). Pyrazole-containing pharmaceuticals: target, pharmacological activity, and their SAR studies.
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• IntuitionLabs. (n.d.). ICH Q2(R2) Guide: Analytical Method Validation Explained.
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The Strategic Advantage of 1-(2-bromoethyl)-3,5-dimethyl-1H-pyrazole in the Synthesis of Bioactive Molecules: A Comparative Guide

In the landscape of modern drug discovery and development, the efficient construction of molecular scaffolds with desirable pharmacological properties is paramount. The pyrazole nucleus, a five-membered aromatic heterocycle with two adjacent nitrogen atoms, is a well-established "privileged scaffold" in medicinal chemistry, forming the core of numerous approved drugs with diverse therapeutic applications.[1][2] The strategic introduction of various substituents onto this core is a key aspect of lead optimization. This guide provides an in-depth technical comparison of the efficacy of 1-(2-bromoethyl)-3,5-dimethyl-1H-pyrazole as a key building block for synthesizing bioactive molecules. We will explore its synthesis, reactivity, and comparative advantages over alternative synthetic strategies, supported by experimental data and protocols.

The 1-(2-bromoethyl)-3,5-dimethyl-1H-pyrazole Building Block: Synthesis and Reactivity

The title compound, 1-(2-bromoethyl)-3,5-dimethyl-1H-pyrazole, is a versatile reagent for introducing the 2-(3,5-dimethyl-1H-pyrazol-1-yl)ethyl moiety onto a variety of nucleophilic scaffolds. This side chain is a common feature in a range of bioactive molecules, including antihistamines, kinase inhibitors, and antimicrobial agents.

Synthesis of the Precursor: 3,5-Dimethylpyrazole

The journey begins with the synthesis of the pyrazole core. 3,5-Dimethylpyrazole is readily prepared via the classical Knorr pyrazole synthesis, which involves the condensation of a β-dicarbonyl compound, in this case, acetylacetone (2,4-pentanedione), with hydrazine hydrate.[3][4] This reaction is typically high-yielding and can be performed under mild conditions.

Caption: Synthesis of 3,5-Dimethylpyrazole.

N-Alkylation to Yield 1-(2-bromoethyl)-3,5-dimethyl-1H-pyrazole

The key step is the N-alkylation of 3,5-dimethylpyrazole with a suitable two-carbon electrophile. While a direct, detailed protocol for the synthesis of the bromoethyl derivative is not extensively reported, a highly analogous and efficient method utilizing 1,2-dichloroethane under phase-transfer catalysis provides a robust template.[5] The use of a phase-transfer catalyst, such as a quaternary ammonium salt, is crucial for facilitating the reaction between the aqueous and organic phases, leading to high yields. The analogous reaction with 1,2-dibromoethane would be expected to proceed similarly, potentially at a faster rate due to the higher reactivity of the C-Br bond.

An alternative, two-step approach involves the initial reaction of 3,5-dimethylpyrazole with 2-chloroethanol or ethylene oxide to form 2-(3,5-dimethyl-1H-pyrazol-1-yl)ethanol, followed by bromination using a reagent like phosphorus tribromide (PBr₃) or thionyl bromide (SOBr₂).

Caption: Synthetic routes to the target reagent.

Comparative Efficacy in Bioactive Molecule Synthesis

The utility of 1-(2-bromoethyl)-3,5-dimethyl-1H-pyrazole lies in its ability to readily undergo nucleophilic substitution reactions with a wide range of amines, thiols, and other nucleophiles to introduce the pyrazole-ethyl moiety. We will now compare its application in the synthesis of several classes of bioactive molecules against alternative synthetic strategies.

Antihistamines: The Case of Betahistine

Betahistine is a histamine analogue used to treat Ménière's disease. Its structure features a 2-(pyridin-2-yl)ethylamine core. While not a direct product of the title reagent, the synthesis of pyrazole-based antihistamine analogues provides a relevant comparison.

Route A: Using 1-(2-bromoethyl)-3,5-dimethyl-1H-pyrazole

The synthesis of a pyrazole analogue of Betahistine would involve the direct alkylation of a suitable pyridine-containing amine with 1-(2-bromoethyl)-3,5-dimethyl-1H-pyrazole. This is a convergent and efficient approach.

Alternative Route B: Reductive Amination

An alternative involves the synthesis of (3,5-dimethyl-1H-pyrazol-1-yl)acetaldehyde, followed by reductive amination with the desired amine. This route requires an additional oxidation step to prepare the aldehyde and can be lower yielding.

Route	Key Steps	Typical Yield	Advantages	Disadvantages
A	N-Alkylation of amine with 1-(2-bromoethyl)-3,5-dimethyl-1H-pyrazole	Good to Excellent	Convergent, fewer steps	Requires pre-synthesis of the alkylating agent
B	1. Oxidation of 2-(pyrazol-1-yl)ethanol to aldehyde2. Reductive amination	Moderate	Readily available starting materials for the aldehyde synthesis	More steps, potential for over-oxidation

Kinase Inhibitors

Numerous kinase inhibitors utilize a substituted pyrazole core to interact with the ATP-binding site of the kinase. The N-alkyl substituent often plays a crucial role in tuning selectivity and potency.[6]

Route A: Late-Stage N-Alkylation with 1-(2-bromoethyl)-3,5-dimethyl-1H-pyrazole

This strategy involves the synthesis of a complex pyrazole core, followed by late-stage N-alkylation with the bromoethyl reagent. This is a highly modular approach, allowing for the rapid generation of a library of analogues with different N-substituents.

Alternative Route B: Building the Pyrazole Ring with the Side Chain

This approach involves the reaction of a hydrazine derivative already containing the desired ethyl side chain with a β-dicarbonyl compound. This requires the synthesis of the substituted hydrazine, which can be challenging and may lead to regioisomeric mixtures if the β-dicarbonyl is unsymmetrical.[7]

Route	Key Steps	Typical Yield	Advantages	Disadvantages
A	Late-stage N-alkylation of a pre-formed pyrazole	Good	Modular, allows for late-stage diversification	Potential for N1 vs. N2 alkylation issues in unsymmetrical pyrazoles
B	Cyclocondensation with a pre-functionalized hydrazine	Variable	Can be regioselective with symmetrical dicarbonyls	Synthesis of the substituted hydrazine can be complex

Antimicrobial Agents

The pyrazole moiety is present in many compounds with antibacterial and antifungal activity.[4][8] The introduction of an N-ethyl group can enhance lipophilicity and cell permeability.

Route A: Direct Alkylation with 1-(2-bromoethyl)-3,5-dimethyl-1H-pyrazole

Similar to the synthesis of other bioactive molecules, this involves the reaction of a nucleophilic pharmacophore with the bromoethyl pyrazole reagent.

Alternative Route C: Michael Addition

An alternative strategy involves the Michael addition of 3,5-dimethylpyrazole to an activated alkene, such as an α,β-unsaturated ester or nitrile. The resulting adduct can then be further functionalized. For example, reduction of a nitrile or ester would yield an amine or alcohol, respectively.

Route	Key Steps	Typical Yield	Advantages	Disadvantages
A	N-Alkylation with 1-(2-bromoethyl)-3,5-dimethyl-1H-pyrazole	Good	Direct and versatile	Requires the bromoethyl reagent
C	1. Michael addition to an activated alkene2. Functional group transformation	Good	Access to a variety of functional groups at the terminus of the ethyl chain	Requires a multi-step sequence to arrive at the same product as Route A

Experimental Protocols

Synthesis of 3,5-Dimethylpyrazole[10]

Caption: Protocol for 3,5-Dimethylpyrazole synthesis.

Experimental Details: To a solution of acetylacetone (10.0 g, 0.1 mol) in ethanol (50 mL) cooled in an ice bath, hydrazine hydrate (5.0 g, 0.1 mol) is added dropwise with stirring. The reaction mixture is then stirred at room temperature for 2 hours. The solvent is removed under reduced pressure, and the resulting solid is recrystallized from a minimal amount of hot water or ethanol to afford 3,5-dimethylpyrazole as a white crystalline solid.

Synthesis of 1-(2-chloroethyl)-3,5-dimethyl-1H-pyrazole (Analogous to Bromo-derivative)[5]

Caption: Protocol for N-alkylation of 3,5-dimethylpyrazole.

Experimental Details: A mixture of 3,5-dimethylpyrazole (9.6 g, 0.1 mol), 1,2-dichloroethane (100 mL), tetrabutylammonium bromide (3.2 g, 0.01 mol), and 50% aqueous sodium hydroxide (50 mL) is heated to reflux with vigorous stirring for 24 hours. After cooling to room temperature, the organic layer is separated, washed with water (3 x 50 mL) and brine (50 mL), and dried over anhydrous sodium sulfate. The solvent is removed under reduced pressure, and the crude product is purified by vacuum distillation to give 1-(2-chloroethyl)-3,5-dimethyl-1H-pyrazole. The analogous reaction with 1,2-dibromoethane would follow a similar procedure.

General Procedure for Nucleophilic Substitution with 1-(2-bromoethyl)-3,5-dimethyl-1H-pyrazole

Caption: General protocol for nucleophilic substitution.

Conclusion

1-(2-bromoethyl)-3,5-dimethyl-1H-pyrazole stands out as a highly effective and versatile reagent for the introduction of the 2-(3,5-dimethyl-1H-pyrazol-1-yl)ethyl moiety in the synthesis of bioactive molecules. Its primary advantage lies in the convergent and modular nature of the synthetic routes it enables, allowing for late-stage functionalization of complex molecular scaffolds. While alternative methods exist, they often involve more steps or require the synthesis of less accessible starting materials. The direct N-alkylation strategy using this bromoethyl derivative offers a reliable and efficient pathway for the generation of diverse libraries of pyrazole-containing compounds for drug discovery and optimization. The choice of synthetic route will ultimately depend on the specific target molecule and the availability of starting materials, but 1-(2-bromoethyl)-3,5-dimethyl-1H-pyrazole should be considered a premier tool in the arsenal of the medicinal chemist.

References

• Nagashyam, V., & Madhukar, J. (2014). SYNTHESIS OF NOVEL SUBSTITUTED-3, 5-DIMETHYL-1H- PYRAZOLYL PHTHALAZINE-1, 4-DIONES. TSI Journals.
• [Ce(L-Pro)2]2 (Oxa) as a heterogeneous recyclable catalyst: Synthesis of pyrazoles under mild reaction conditions. The Royal Society of Chemistry.
• Synthesis, characterization of some new 3, 5-dimethyl azopyrazoles and its derivatives. Journal of Chemical and Pharmaceutical Research.
• SYNTHESIS AND CHARACTERIZATION OF SOME SYMMETRICAL SUBSTITUTED 1-(2-CHLOROETHYL)PYRAZOLE-BASED CHALCOGENIDES. Indian Journal of Heterocyclic Chemistry.
• Pyrazole-containing pharmaceuticals: target, pharmacological activity, and their SAR studies. RSC Medicinal Chemistry.
• In vitro equivalence evaluation of betahistine generic medicinal products as a tool potentially determining the efficacy of pharmacotherapy.
• Advances in Pyrazole as an Active Fragment for Herbicide Discovery.
• Pyrazole Urea-Based Inhibitors of p38 MAP Kinase: From Lead Compound to Clinical Candid
• Discovery of pyrazole-based analogs as CDK2 inhibitors with apoptotic-inducing activity: design, synthesis and molecular dynamics study. RSC Publishing.
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Safety & Regulatory Compliance

A Senior Application Scientist's Guide to the Proper Disposal of 1-(2-bromoethyl)-3,5-dimethyl-1H-pyrazole

Part 1: Core Hazard Assessment and Pre-Disposal Safety

Before any disposal procedure can begin, a thorough understanding of the compound's inherent risks is paramount. 1-(2-bromoethyl)-3,5-dimethyl-1H-pyrazole is classified based on available Safety Data Sheets (SDS) for the compound and its structural analogs.

Chemical Profile:

• Classification: Halogenated Organic Compound. The presence of a bromine atom is the key determinant for its waste stream classification.[1][2][3]

• Primary Hazards: Safety data indicates that this compound is harmful if swallowed (H302) and causes serious eye irritation (H319). Related pyrazole structures may also cause skin corrosion and respiratory irritation.[4]

• Disposal Directive: The universally recognized precautionary statement P501, "Dispose of contents/container to an approved waste disposal plant," explicitly forbids casual disposal via sink or standard trash.[4]

Mandatory Personal Protective Equipment (PPE): Handling this chemical, whether in pure form or as waste, requires a stringent adherence to PPE protocols to mitigate exposure risks.

PPE Category	Specification	Rationale
Eye Protection	Tightly fitting safety goggles or a face shield (conforming to EU EN 166 or US NIOSH standards).[5]	Protects against splashes and aerosols that can cause serious, irreversible eye damage.
Hand Protection	Chemical-impermeable gloves (e.g., nitrile, neoprene).	Prevents skin contact, which can lead to irritation or potential absorption.[6]
Body Protection	A flame-retardant lab coat.	Protects against incidental contact and contamination of personal clothing.[4]
Work Environment	All handling and waste consolidation should occur within a certified chemical fume hood.[2][4]	Minimizes the inhalation of any potential vapors or aerosols, protecting respiratory health.[4]

Part 2: The Core Disposal Protocol: A Step-by-Step Guide

This protocol is designed as a self-validating system. Following these steps methodically ensures safety and compliance.

Step 1: Practice Waste Minimization The most effective disposal strategy begins with generation. Laboratories should only purchase the quantities of chemicals necessary for their projects to avoid creating excess, unused stock.[7][8] Furthermore, periodically evaluate chemical inventories to identify and dispose of obsolete chemicals promptly.[7]

Step 2: Segregate at the Source (The Cardinal Rule) This is the most critical step in hazardous waste management. Due to its chemical structure, 1-(2-bromoethyl)-3,5-dimethyl-1H-pyrazole waste must be classified as halogenated organic waste .

• Action: Designate a specific, compatible waste container solely for halogenated compounds.[9][10]

• Causality: Halogenated and non-halogenated waste streams are treated differently at disposal facilities.[10] Halogenated compounds require high-temperature incineration with special scrubbers to neutralize acidic gases (like HBr) produced during combustion. Mixing these wastes contaminates the entire batch, significantly increasing disposal costs and complexity.[10] Never mix this waste with non-halogenated solvents, strong acids, bases, or oxidizers.[1][11][12]

Step 3: Proper Containerization and Labeling The integrity and identification of the waste container are non-negotiable.

• Action: Use a chemically compatible container, preferably polyethylene or glass, with a secure, vapor-tight lid.[1][3][8] Affix a "Hazardous Waste" label to the container before the first drop of waste is added.[1][2]

• Labeling Requirements: The label must clearly state:

  • The words "Hazardous Waste".[10]

  • The full chemical name: "Waste 1-(2-bromoethyl)-3,5-dimethyl-1H-pyrazole".[9]

  • List all other constituents and their approximate percentages.

  • Identify the relevant hazards (e.g., Toxic, Irritant).[2]

Step 4: Temporary Storage in a Satellite Accumulation Area (SAA) Waste containers must be stored safely pending pickup.

• Action: Store the sealed and labeled container in a designated SAA.[2][8]

• Causality: The SAA ensures the waste is managed safely, away from general laboratory traffic. It must be in a cool, dry, well-ventilated location and within secondary containment (such as a spill tray) to contain any potential leaks.[2][4] This prevents accidental spills and reactions with incompatible materials.

Step 5: Arrange for Final Disposal Laboratory personnel are not authorized to perform final chemical disposal.

• Action: When the container is nearly full (around 75-80%) or waste is no longer being added, contact your institution's Environmental Health & Safety (EH&S) department or a licensed chemical waste disposal contractor to arrange for pickup.[2]

• Causality: Final disposal is a highly regulated process that requires permitted transporters and facilities to ensure the chemical is destroyed or neutralized in an environmentally sound manner, adhering to all federal, state, and local regulations.[3]

Part 3: Decontamination and Spill Management

• Glassware Decontamination: Any laboratory glassware that has come into contact with the compound must be decontaminated. Rinse the glassware with a small amount of a suitable solvent (e.g., acetone, ethanol). This rinsate is now considered halogenated hazardous waste and must be collected in the designated waste container.

• Empty Container Disposal: An empty reagent bottle that held 1-(2-bromoethyl)-3,5-dimethyl-1H-pyrazole must be managed carefully. After ensuring all contents have been removed, triple rinse the container with a suitable solvent.[13] Collect all rinsate as halogenated waste. Only after this procedure and the complete defacing of the original label can the container be disposed of as regular trash or recycled, depending on institutional policy.[7][13]

• Spill Response: In case of a spill, evacuate the immediate area and ensure proper ventilation. Wearing the full PPE described above, contain the spill using an inert absorbent material (e.g., vermiculite or sand). Collect the contaminated absorbent material using non-sparking tools and place it in the designated halogenated waste container for disposal.

Part 4: Visualization of the Disposal Decision Workflow

The following diagram illustrates the critical decision-making process for segregating waste containing 1-(2-bromoethyl)-3,5-dimethyl-1H-pyrazole.

Caption: Figure 1: Decision workflow for proper segregation of pyrazole waste.

By integrating these procedures into your standard laboratory operations, you contribute to a safer research environment, ensure regulatory compliance, and uphold the principles of responsible chemical stewardship. Always prioritize safety and, when in doubt, consult your institution's EH&S department.

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• Halogenated Solvents Safety Sheet. Washington State University Environmental Health & Safety. [Link]

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• Eco-friendly synthesis of novel pyrazole derivatives and their anticancer and CDK2 inhibitory activities. National Institutes of Health (NIH). [Link]

• Green Synthetic Strategies for Pyrazole Derivatives: A Comprehensive Review. ResearchGate. [Link]

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• Laboratory Waste Disposal Safety Protocols. National Science Teaching Association (NSTA). [Link]

• A Review on Environment-friendly Protocol for the Synthesis of Pyrazole Derivative. R Discovery. [Link]

• Microwave-Irradiated Eco-Friendly Multicomponent Synthesis of Substituted Pyrazole Derivatives and Evaluation of Their Antibacterial Potential. MDPI. [Link]

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